Glp-1-(9-36)

Core Science & Biosynthesis

The Enigmatic Metabolite: A Technical Guide to the Physiological Function and Mechanism of Action of GLP-1-(9-36)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glucagon-like peptide-1-(7-36) amide (GLP-1), a potent incretin (B1656795) hormone, is a cornerstone of modern metabolic disease therapeutics. However, its rapid degradation by dipeptidyl peptidase-4 (DPP-4) to GLP-1-(9-36) has traditionally relegated this major metabolite to the status of an inactive byproduct. Emerging evidence compellingly challenges this dogma, revealing that GLP-1-(9-36) possesses a distinct and complex biological activity profile. This technical guide provides an in-depth exploration of the physiological functions and intricate mechanisms of action of GLP-1-(9-36), summarizing key quantitative data, detailing experimental methodologies, and visualizing its signaling pathways. This document is intended to serve as a comprehensive resource for researchers and drug development professionals investigating the untapped therapeutic potential of this once-overlooked metabolite.

Introduction

The incretin hormone GLP-1-(7-36) is renowned for its glucose-dependent insulinotropic effects, making it a key target in the management of type 2 diabetes. The therapeutic utility of native GLP-1 is, however, hampered by its short circulating half-life, a consequence of rapid enzymatic cleavage by DPP-4. This process yields the N-terminally truncated peptide, GLP-1-(9-36), the predominant circulating form of GLP-1.[1][2] Initially dismissed as an inactive or even antagonistic metabolite at the classical GLP-1 receptor (GLP-1R), a growing body of research now demonstrates that GLP-1-(9-36) exerts a range of physiological effects, particularly within the cardiovascular and central nervous systems, often through mechanisms independent of the canonical GLP-1R.[1][3] Understanding the nuanced bioactivity of GLP-1-(9-36) is critical for optimizing incretin-based therapies and potentially uncovering novel therapeutic avenues.

Physiological Functions of GLP-1-(9-36)

The physiological roles of GLP-1-(9-36) are multifaceted, with significant effects observed in metabolic regulation, cardiovascular function, and neuroprotection.

Metabolic Effects

The impact of GLP-1-(9-36) on glucose homeostasis is a subject of ongoing investigation, with some studies indicating a modest glucose-lowering effect independent of insulin (B600854) secretion.

• Glucose Disposal: In human studies, infusion of GLP-1-(9-36) has been shown to modestly reduce postprandial glycemia without altering insulin or glucagon (B607659) secretion, or gastric emptying.[4][5][6] This suggests a direct effect on glucose disposal.[4][5] However, the glucose-lowering potential appears to be significantly less than that of the parent molecule, GLP-1-(7-36).[4][6]

• Insulin Secretion: The effect of GLP-1-(9-36) on insulin secretion is controversial. While some in vitro studies initially suggested it might act as a weak partial agonist or even an antagonist at the GLP-1R, the majority of in vivo human and animal studies have demonstrated no significant effect on insulin release.[7][8][9][10] Some studies have even reported an inhibitory effect on glucose-stimulated insulin secretion, though this is not a consistent finding.[2]

• Hepatic Glucose Production: In vitro studies using isolated mouse hepatocytes have shown that GLP-1-(9-36) can suppress stimulated hepatic glucose production.[11]

Cardiovascular Effects

Perhaps the most well-documented and significant physiological effects of GLP-1-(9-36) are observed in the cardiovascular system. These actions are largely considered to be independent of the classical GLP-1R.[1][3]

• Vasodilation: GLP-1-(9-36) has been shown to induce vasodilation in various vascular beds, including mesenteric and femoral arteries.[1][12] This effect is often mediated through the activation of endothelial nitric oxide synthase (eNOS) and subsequent nitric oxide (NO) production.[7][12]

• Cardioprotection: A substantial body of evidence points to the cardioprotective effects of GLP-1-(9-36). In models of ischemia-reperfusion injury, administration of GLP-1-(9-36) has been demonstrated to reduce infarct size and improve functional recovery of the heart.[13][14][15] These protective effects are linked to the activation of pro-survival signaling pathways in cardiomyocytes.[1][13]

• Cardiac Function: In canines with pacing-induced cardiomyopathy, both GLP-1-(7-36) and GLP-1-(9-36) have been shown to improve cardiac performance by reducing left ventricular end-diastolic pressure and increasing contractility.[16]

Central Nervous System Effects

Recent research has begun to uncover the role of GLP-1-(9-36) in the central nervous system (CNS), suggesting neuroprotective and anti-inflammatory properties.

• Neuroprotection: In models of stroke, GLP-1-(9-36) has been shown to reduce neuroinflammation in astrocytes, an effect mediated through the insulin-like growth factor 1 (IGF-1) receptor.[4] This suggests a potential therapeutic role in ischemic brain injury.

• Synaptic Plasticity: GLP-1-(9-36) has also been implicated in enhancing hippocampal long-term synaptic plasticity, a key cellular mechanism underlying learning and memory.

Mechanism of Action

The mechanisms through which GLP-1-(9-36) exerts its diverse physiological effects are complex and involve both GLP-1R-dependent and, more prominently, GLP-1R-independent signaling pathways.

GLP-1 Receptor-Dependent Signaling

While GLP-1-(9-36) has a significantly lower affinity for the GLP-1R compared to its parent molecule, some studies suggest it may act as a weak partial agonist or an allosteric modulator.[9][16] In systems with high GLP-1R expression, GLP-1-(9-36) can weakly stimulate cAMP production.[9] However, the physiological relevance of this direct interaction with the GLP-1R remains a subject of debate, with most in vivo effects appearing to be independent of this receptor.

GLP-1 Receptor-Independent Signaling

The majority of the characterized effects of GLP-1-(9-36), particularly in the cardiovascular system, are mediated through pathways that do not involve the canonical GLP-1R.

• Endothelial Cells: In human umbilical vein endothelial cells (HUVECs), GLP-1-(9-36) has been shown to increase eNOS activity and protein expression, leading to NO production and vasodilation.[7] This signaling cascade is thought to involve the PI3K/Akt pathway.[8]

• Cardiomyocytes: In cardiomyocytes, the cardioprotective effects of GLP-1-(9-36) are mediated by the activation of several pro-survival signaling cascades, including the PI3K/Akt and ERK1/2 pathways.[1][13][17] Activation of these pathways leads to the inhibition of apoptosis and improved cell viability under stress conditions such as ischemia-reperfusion.[1][13]

• Astrocytes: In the CNS, the anti-inflammatory effects of GLP-1-(9-36) in astrocytes are mediated by its direct interaction with the IGF-1 receptor, leading to the activation of the downstream PI3K/Akt pathway.[4]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies investigating the effects of GLP-1-(9-36). Direct comparison between studies should be made with caution due to differences in experimental models, species, and conditions.

Table 1: Effects of GLP-1-(9-36) on Metabolic Parameters

Parameter	Species/Model	Dose/Concentration	Effect	Reference
Postprandial Glycemia	Human	1.2 pmol/kg/min IV	~6 mg/dl reduction	[6]
Glucose Disposal	Human	1.2 pmol/kg/min IV	Increased	[6]
Insulin Secretion	Human	1.2 pmol/kg/min IV	No significant effect	[6][10]
Hepatic Glucose Production	Mouse Hepatocytes	100 nM	Suppression of stimulated production	[11]

Table 2: Cardiovascular Effects of GLP-1-(9-36)

Parameter	Species/Model	Dose/Concentration	Effect	Reference
Vasodilation (Mesenteric Artery)	Mouse	EC50: 10 ρmol/L	Vasodilation	[12]
Infarct Size Reduction	Isolated Mouse Heart	0.3 nmol/L	35% reduction	[14]
Left Ventricular Developed Pressure (LVDP) Recovery	Isolated Mouse Heart	0.3 nM	Improved recovery	[5]
Cardiomyocyte Viability (Hypoxia/Reoxygenation)	Neonatal Mouse Cardiomyocytes	0.3 nM	Increased to ~84% from ~66%	[18]
eNOS Activity in HUVECs	Human Umbilical Vein Endothelial Cells	5000 pmol/L	Increased	[7]

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in this guide.

Human Infusion Studies

• Objective: To assess the in vivo effects of GLP-1-(9-36) on metabolic parameters in humans.

• Protocol: Healthy volunteers or patients with metabolic syndrome undergo intravenous infusions of GLP-1-(9-36), GLP-1-(7-36), or placebo in a randomized, crossover design. A typical infusion rate for GLP-1-(9-36) is 1.2 pmol·kg⁻¹·min⁻¹. Blood samples are collected at regular intervals to measure glucose, insulin, C-peptide, glucagon, and GLP-1 levels. Gastric emptying can be assessed using methods like the ¹³C-octanoic acid breath test.[6][19]

Isolated Perfused Heart (Langendorff) Model

• Objective: To evaluate the direct effects of GLP-1-(9-36) on cardiac function and injury in an ex vivo setting.

• Protocol: Hearts are excised from small animals (e.g., mice, rats) and mounted on a Langendorff apparatus. They are retrogradely perfused with a Krebs-Henseleit buffer. After a stabilization period, hearts are subjected to a period of global ischemia (no flow) followed by reperfusion. GLP-1-(9-36) is added to the perfusion buffer before, during, or after ischemia. Hemodynamic parameters such as left ventricular developed pressure (LVDP) and heart rate are continuously monitored. Infarct size is determined at the end of the experiment using triphenyltetrazolium (B181601) chloride (TTC) staining.[5][14]

In Vitro Cardiomyocyte Viability Assays

• Objective: To investigate the direct cytoprotective effects of GLP-1-(9-36) on cardiomyocytes.

• Protocol: Primary neonatal cardiomyocytes or cardiomyocyte cell lines (e.g., H9c2) are cultured. To simulate ischemia-reperfusion injury, cells are subjected to hypoxia followed by reoxygenation or treated with an oxidative stressor like hydrogen peroxide (H₂O₂). GLP-1-(9-36) is added to the culture medium before or during the insult. Cell viability is assessed using assays such as the MTT assay, which measures mitochondrial metabolic activity, or by measuring the release of lactate (B86563) dehydrogenase (LDH), an indicator of cell membrane damage. Apoptosis can be quantified by measuring caspase-3 activity.[18][20]

Endothelial Cell Function Assays

• Objective: To determine the effects of GLP-1-(9-36) on endothelial function, particularly nitric oxide production.

• Protocol: Human umbilical vein endothelial cells (HUVECs) are cultured. Cells are treated with GLP-1-(9-36) for various durations. eNOS activity can be measured by quantifying the conversion of L-arginine to L-citrulline or by measuring nitric oxide (NO) production using fluorescent dyes like DAF-FM diacetate. eNOS protein expression and phosphorylation at activating sites (e.g., Ser1177) are determined by Western blotting.[7]

Signaling Pathway Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways of GLP-1-(9-36).

Caption: GLP-1-(9-36) cardiovascular signaling pathways.

Caption: GLP-1-(9-36) signaling in the central nervous system.

References

• 1. Frontiers | Cardiovascular Benefits of Native GLP-1 and its Metabolites: An Indicator for GLP-1-Therapy Strategies [frontiersin.org]
• 2. Glucagon-like peptide 1 (GLP-1) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Glucagon-like peptide-1 cleavage product GLP-1(9-36) reduces neuroinflammation from stroke via the activation of insulin-like growth factor 1 receptor in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. glucagon.com [glucagon.com]
• 6. The glucagon-like peptide-1 metabolite GLP-1-(9-36) amide reduces postprandial glycemia independently of gastric emptying and insulin secretion in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Glucagon-like peptide-1 activates endothelial nitric oxide synthase in human umbilical vein endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Allosteric Modulation of the Activity of the Glucagon-like Peptide-1 (GLP-1) Metabolite GLP-1 9–36 Amide at the GLP-1 Receptor | PLOS One [journals.plos.org]
• 10. academic.oup.com [academic.oup.com]
• 11. journals.physiology.org [journals.physiology.org]
• 12. ahajournals.org [ahajournals.org]
• 13. Glucagon-like peptide (GLP)-1(9-36)amide-mediated cytoprotection is blocked by exendin(9-39) yet does not require the known GLP-1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. GLP-1 (7–36) amide restores myocardial insulin sensitivity and prevents the progression of heart failure in senescent beagles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. academic.oup.com [academic.oup.com]
• 19. journals.physiology.org [journals.physiology.org]
• 20. Cardioprotective Effects of Glucagon-like Peptide-1 (9-36) Against Oxidative Injury in H9c2 Cardiomyoblasts: Potential Role of the PI3K/Akt/NOS Pathway | Semantic Scholar [semanticscholar.org]

The Evolving Narrative of GLP-1(9-36): From Inactive Metabolite to a Molecule of Interest

A Technical Guide on the Discovery and Scientific Journey of a Key GLP-1 Metabolite

For decades, Glucagon-Like Peptide-1 (GLP-1) has been a cornerstone of metabolic research and therapeutic development, primarily for its potent incretin (B1656795) effects in managing type 2 diabetes. The active form, GLP-1(7-36)amide, however, has a fleeting existence in circulation, rapidly cleaved by the enzyme dipeptidyl peptidase-4 (DPP-4). This enzymatic action gives rise to GLP-1(9-36)amide, a metabolite that was initially dismissed as biologically inert. This technical guide delves into the scientific journey that has transformed our understanding of GLP-1(9-36), tracing its path from a seemingly inactive byproduct to a molecule with its own distinct biological activities and therapeutic potential.

The Genesis of GLP-1(9-36): A Metabolite is Born

The story of GLP-1(9-36) begins with the discovery and characterization of GLP-1. Secreted by intestinal L-cells in response to nutrient intake, GLP-1(7-36)amide potently stimulates glucose-dependent insulin (B600854) secretion. However, its therapeutic utility was hampered by a very short half-life of approximately 2 minutes in plasma[1][2][3]. The culprit behind this rapid inactivation was identified as DPP-4, an enzyme that cleaves the N-terminal dipeptide (His-Ala) from GLP-1(7-36)amide, yielding the truncated form, GLP-1(9-36)amide[1][3][4].

Early research logically focused on the consequences of this cleavage on the well-established insulinotropic actions of GLP-1. The prevailing view was that the N-terminus of GLP-1(7-36)amide was critical for its binding to and activation of the GLP-1 receptor (GLP-1R) on pancreatic β-cells. Consequently, GLP-1(9-36) was largely considered an inactive degradation product[4].

A Paradigm Shift: Uncovering the Biological Activity of GLP-1(9-36)

The narrative of GLP-1(9-36) began to change with a series of in vitro and in vivo studies that challenged the "inactive" label. While its affinity for the classical pancreatic GLP-1 receptor was significantly lower than that of its parent molecule, evidence for its own biological effects, particularly in the cardiovascular system, started to accumulate.

GLP-1 Receptor Interaction: An Antagonist and a Weak Partial Agonist

Initial studies characterized GLP-1(9-36) as a weak antagonist at the human pancreatic GLP-1 receptor[5][6]. Subsequent research further refined this, suggesting it acts as a weak partial agonist, capable of eliciting a small response but also competing with the full agonist, GLP-1(7-36)amide[7]. This dual role hinted at a more complex interaction with the GLP-1R than previously thought.

Parameter	GLP-1(7-36)amide	GLP-1(9-36)amide	Species/Cell Line	Reference
Receptor Binding Affinity
Relative Affinity to GLP-1R	100%	0.95%	Dog (in vivo)	[5]
IC50 (cAMP production)	4.7 nM	-	-	[8]
Functional Activity
EC50 (cAMP production)	41 pM	1.12 µM	Heterologous cells	[9]
EC50 (cAMP production)	0.35 nM	No activity	INS-1E cells	[9]
EC50 (cAMP production)	~1 nM	30 nM (at GCGR)	HEK 293 cells	[10]

Table 1: Comparative Quantitative Data for GLP-1(7-36)amide and GLP-1(9-36)amide. This table summarizes key quantitative parameters related to the receptor binding and functional activity of GLP-1(7-36)amide and its metabolite GLP-1(9-36)amide. The data highlight the significantly lower affinity and potency of GLP-1(9-36)amide at the classical GLP-1 receptor in most systems, though it shows activity at the glucagon (B607659) receptor (GCGR) at higher concentrations.

Cardiovascular Effects: A New Frontier

A significant breakthrough in GLP-1(9-36) research came from studies demonstrating its direct effects on the cardiovascular system. In conscious dogs with dilated cardiomyopathy, infusions of GLP-1(9-36) were shown to improve left ventricular performance and myocardial glucose uptake to a similar extent as GLP-1(7-36)[4][11]. These effects were observed to be independent of changes in insulin levels, suggesting an insulin-mimetic action[4].

Further studies in rodent models revealed that GLP-1(9-36) could protect the heart against ischemia-reperfusion injury[12]. This cardioprotection was found to be mediated through signaling pathways distinct from the classical GLP-1R, often involving the activation of PI3K/Akt and ERK1/2[1][13].

Parameter	GLP-1(7-36)amide	GLP-1(9-36)amide	Species	Reference
Hemodynamic Effects in Dogs with Dilated Cardiomyopathy
Change in LV End-Diastolic Pressure (mmHg)	28 ± 1 to 15 ± 2	29 ± 2 to 16 ± 1	Dog	[4]
Change in LV dP/dt (mmHg/s)	1,315 ± 81 to 2,195 ± 102	1,336 ± 77 to 2,208 ± 68	Dog	[4]
Change in Cardiac Output (l/min)	1.5 ± 0.1 to 1.9 ± 0.1	2.0 ± 0.1 to 2.4 ± 0.05	Dog	[4]

Table 2: Cardiovascular Effects of GLP-1(7-36)amide and GLP-1(9-36)amide in a Canine Model of Dilated Cardiomyopathy. This table presents a summary of the significant improvements in key hemodynamic parameters observed following the infusion of either GLP-1(7-36)amide or GLP-1(9-36)amide in a canine model of heart failure. The data indicate a comparable efficacy between the two peptides in improving cardiac function.

Unraveling the Signaling Mechanisms: Beyond the Classical GLP-1 Receptor

The discovery of GLP-1R-independent effects of GLP-1(9-36) spurred research into its unique signaling mechanisms. It has been proposed that GLP-1(9-36) may act through a yet-to-be-identified receptor or by interacting with other known receptors.

One intriguing finding is the ability of GLP-1(9-36) to activate the glucagon receptor (GCGR) at higher concentrations, leading to cAMP production[10]. This interaction is modulated by Receptor Activity-Modifying Proteins (RAMPs), with RAMP2 enhancing the potency of GLP-1(9-36) at the GCGR[10].

In cardiomyocytes, the protective effects of GLP-1(9-36) are often linked to the activation of pro-survival kinases such as Akt and ERK1/2, leading to the inhibition of apoptosis[1][13]. These signaling events appear to be independent of the canonical GLP-1R, as they are not always blocked by GLP-1R antagonists like exendin(9-39)[14].

Key Experimental Protocols in GLP-1(9-36) Research

The investigation of GLP-1(9-36)'s biological functions has relied on a variety of sophisticated experimental techniques. Below are detailed methodologies for some of the key experiments cited in the field.

In Vivo Cardiovascular Studies in a Canine Model

• Animal Model: Conscious, chronically instrumented dogs with pacing-induced dilated cardiomyopathy.

• Procedure:

  • Surgical instrumentation for the measurement of left ventricular (LV) and systemic hemodynamics.

  • Induction of dilated cardiomyopathy via rapid ventricular pacing.

  • Continuous intravenous infusion of GLP-1(9-36) or vehicle control over a 48-hour period.

  • Hemodynamic parameters (LV end-diastolic pressure, LV dP/dt, cardiac output) are continuously monitored.

  • Myocardial substrate uptake is measured under basal and insulin-stimulated conditions using hyperinsulinemic-euglycemic clamps.

• Key Findings: This protocol has been instrumental in demonstrating the direct, insulin-independent beneficial effects of GLP-1(9-36) on cardiac function in a large animal model[4][11].

Cardiomyocyte Protection Assay

• Cell Culture: Primary neonatal mouse cardiomyocytes or H9c2 cardiomyoblasts.

• Procedure:

  • Cells are subjected to simulated ischemia-reperfusion injury (e.g., hypoxia/reoxygenation or treatment with H₂O₂).

  • Cells are co-treated with GLP-1(9-36) at various concentrations.

  • Cell viability is assessed using methods such as the MTT assay, measurement of lactate (B86563) dehydrogenase (LDH) release, and caspase-3 activation assays.

  • To investigate signaling pathways, cells can be pre-treated with specific inhibitors (e.g., of PI3K or ERK1/2) before GLP-1(9-36) administration.

• Key Findings: This in vitro model allows for the direct assessment of the cytoprotective effects of GLP-1(9-36) on heart cells and the elucidation of the underlying signaling pathways[1][13][15].

cAMP Production Assay

• Cell Lines: HEK293 cells stably expressing the human GLP-1 receptor (HEK-GLP-1R) or other relevant cell types.

• Procedure:

  • Cells are pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Cells are stimulated with varying concentrations of GLP-1(9-36) for a defined period.

  • Cells are lysed, and intracellular cAMP levels are quantified using a competitive immunoassay (e.g., ELISA or RIA).

• Key Findings: This assay is fundamental for determining the ability of GLP-1(9-36) to activate G-protein coupled receptors that signal through adenylyl cyclase and for quantifying its potency (EC50)[16][17].

ERK1/2 Phosphorylation Western Blot

• Cell Culture: Relevant cell lines (e.g., cardiomyocytes, neuronal cells).

• Procedure:

  • Cells are treated with GLP-1(9-36) for various time points.

  • Cells are lysed, and protein concentrations are determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.

  • The membrane is incubated with primary antibodies specific for phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2.

  • Following incubation with a secondary antibody, the protein bands are visualized and quantified.

• Key Findings: This technique provides direct evidence for the activation of the ERK1/2 signaling pathway by GLP-1(9-36)[2][3][18].

The Future of GLP-1(9-36) Research

The journey of GLP-1(9-36) from a dismissed metabolite to a molecule with intriguing biological activities underscores the complexity of peptide hormone signaling. While its role in glucose homeostasis remains debated, its cardiovascular and potential neuroprotective effects are areas of active investigation. The development of positive allosteric modulators that can enhance the activity of GLP-1(9-36) at the GLP-1R further opens up new therapeutic avenues[6][9][19].

Future research will likely focus on:

• The definitive identification and characterization of the putative GLP-1(9-36) receptor(s).

• A deeper understanding of the physiological and pathophysiological relevance of its GLP-1R-independent signaling pathways.

• The exploration of its therapeutic potential in cardiovascular and neurodegenerative diseases.

The evolving story of GLP-1(9-36) serves as a compelling reminder that in the intricate world of biological systems, what is initially considered "waste" may hold the key to novel physiological insights and therapeutic innovations.

References

• 1. glucagon.com [glucagon.com]
• 2. GLP-1 Mediates Antiapoptotic Effect by Phosphorylating Bad through a β-Arrestin 1-mediated ERK1/2 Activation in Pancreatic β-Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Active metabolite of GLP-1 mediates myocardial glucose uptake and improves left ventricular performance in conscious dogs with dilated cardiomyopathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Glucagon-like peptide-1-(9-36) amide is a major metabolite of glucagon-like peptide-1-(7-36) amide after in vivo administration to dogs, and it acts as an antagonist on the pancreatic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glucagon-Like Peptide-1 Cleavage Product GLP-1 (9-36) Amide Enhances Hippocampal Long-term Synaptic Plasticity in Correlation with Suppression of Kv4.2 expression and eEF2 Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. joe.bioscientifica.com [joe.bioscientifica.com]
• 9. pnas.org [pnas.org]
• 10. biorxiv.org [biorxiv.org]
• 11. glucagon.com [glucagon.com]
• 12. mdpi.com [mdpi.com]
• 13. Glucagon-Like Peptide-1 Cleavage Product GLP-1(9-36) Amide Rescues Synaptic Plasticity and Memory Deficits in Alzheimer's Disease Model Mice | Journal of Neuroscience [jneurosci.org]
• 14. diabetesjournals.org [diabetesjournals.org]
• 15. Metabolically-inactive glucagon-like peptide-1(9–36)amide confers selective protective actions against post-myocardial infarction remodelling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The metabolite GLP-1 (9–36) is neuroprotective and anti-inflammatory in cellular models of neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Allosteric Modulation of the Activity of the Glucagon-like Peptide-1 (GLP-1) Metabolite GLP-1 9–36 Amide at the GLP-1 Receptor | PLOS One [journals.plos.org]
• 18. diabetesjournals.org [diabetesjournals.org]
• 19. researchgate.net [researchgate.net]

Whitepaper: Unraveling the Signal: A Technical Guide to GLP-1-(9-36) Signaling Pathways

Audience: Researchers, scientists, and drug development professionals.

Abstract: Glucagon-like peptide-1-(7-36) [GLP-1-(7-36)] is a pivotal incretin (B1656795) hormone, but its therapeutic potential is limited by rapid enzymatic cleavage into GLP-1-(9-36) by dipeptidyl peptidase-4 (DPP-4). Initially dismissed as an inactive, antagonistic metabolite, a growing body of evidence now reveals that GLP-1-(9-36) possesses distinct biological activities and engages in complex signaling cascades across various cell types. These effects are often mediated through pathways independent of the canonical GLP-1 receptor (GLP-1R), presenting new avenues for therapeutic exploration. This technical guide provides an in-depth analysis of the known signaling pathways of GLP-1-(9-36), summarizing key quantitative data, detailing experimental methodologies, and visualizing the molecular interactions that define its function in cardiovascular, pancreatic, and neuronal systems.

Introduction: The Evolving Role of a Key Metabolite

GLP-1-(7-36) is renowned for its potent insulinotropic and glucoregulatory effects, which are mediated through the G-protein coupled GLP-1 receptor.[1] However, its short half-life, due to rapid degradation to GLP-1-(9-36), has been a major focus of drug development.[2] For years, GLP-1-(9-36) was characterized primarily as a weak partial agonist or antagonist at the GLP-1R.[2][3] However, compelling research demonstrates that this metabolite exerts significant, often protective, effects in a variety of tissues.

A central theme in GLP-1-(9-36) research is the "receptor controversy." Many of its most potent effects, particularly in the cardiovascular system, are preserved in cells lacking the known GLP-1R (Glp1r-/-), yet can be blocked by the GLP-1R antagonist exendin(9-39).[4][5][6] This paradox strongly suggests the existence of one or more novel, unidentified receptors that are sensitive to exendin(9-39). Recent studies have begun to identify alternative binding partners, including the glucagon (B607659) receptor (GCGR) in pancreatic α-cells and the insulin-like growth factor 1 receptor (IGF-1R) in astrocytes, adding layers of complexity to its mechanism of action.[7][8] This guide will dissect these pathways, providing a clear framework for understanding the current state of GLP-1-(9-36) research.

Signaling Pathways by Cell Type

The biological effects of GLP-1-(9-36) are highly cell-specific, engaging different receptors and downstream effectors depending on the tissue context.

Cardiomyocytes: Cardioprotective Signaling

In the heart, GLP-1-(9-36) demonstrates potent cytoprotective effects against ischemia-reperfusion (I/R) injury.[4][6] It activates pro-survival signaling cascades, reduces apoptosis, and improves functional recovery.[4][9] Both GLP-1-(9-36) and the GLP-1R agonist exendin-4 (B13836491) have been shown to increase levels of cAMP and phosphorylate key pro-survival kinases.[4][5] Critically, the protective actions of GLP-1-(9-36) persist in cardiomyocytes from Glp1r-/- mice, confirming a GLP-1R-independent mechanism.[5][6][9] These effects are, however, blocked by exendin(9-39), pointing to an alternative receptor.[4][5] The core pathways involved are the PI3K/Akt and ERK1/2 cascades.[4][9][10]

Caption: GLP-1-(9-36) cardioprotective signaling pathway in cardiomyocytes.

Pancreatic α-Cells: Glucagonostatic Effect

GLP-1-(9-36) plays a significant role in regulating glucagon secretion from pancreatic α-cells. It potently inhibits glucagon release at physiological picomolar concentrations.[8] This effect is retained in islets from Glp1r knockout mice, again indicating a GLP-1R-independent mechanism.[8] Recent evidence shows that GLP-1-(9-36) acts promiscuously on the glucagon receptor (GCGR).[8][11] This interaction appears to couple to an inhibitory G-protein (Gi), a pathway sensitive to pertussis toxin (PTX), which is distinct from the canonical Gs-coupling of glucagon itself.[8] This leads to an inhibition of Ca2+ entry and a reduction in the docked pool of secretory granules, ultimately suppressing glucagon release.[11]

References

• 1. Glucagon-like peptide-1 - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Allosteric Modulation of the Activity of the Glucagon-like Peptide-1 (GLP-1) Metabolite GLP-1 9–36 Amide at the GLP-1 Receptor | PLOS One [journals.plos.org]
• 4. Glucagon-like peptide (GLP)-1(9-36)amide-mediated cytoprotection is blocked by exendin(9-39) yet does not require the known GLP-1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. journals.physiology.org [journals.physiology.org]
• 7. Glucagon-like peptide-1 cleavage product GLP-1(9-36) reduces neuroinflammation from stroke via the activation of insulin-like growth factor 1 receptor in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Frontiers | Cardiovascular Benefits of Native GLP-1 and its Metabolites: An Indicator for GLP-1-Therapy Strategies [frontiersin.org]
• 10. glucagon.com [glucagon.com]
• 11. GLP-1 metabolite GLP-1(9-36) is a systemic inhibitor of mouse and human pancreatic islet glucagon secretion - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Identification and Characterization of the GLP-1-(9-36) Receptor

Audience: Researchers, scientists, and drug development professionals.

Abstract: Glucagon-like peptide-1-(7-36) (GLP-1) is a critical incretin (B1656795) hormone for glucose homeostasis, making its receptor a prime target for type 2 diabetes therapies. However, GLP-1 is rapidly degraded by dipeptidyl peptidase-4 (DPP-4) into GLP-1-(9-36), a metabolite once considered biologically inert. Accumulating evidence now demonstrates that GLP-1-(9-36) possesses distinct biological activities, particularly in the cardiovascular and nervous systems, and in regulating glucagon (B607659) secretion. This has ignited a search for its specific receptor. This technical guide provides a comprehensive overview of the current understanding of GLP-1-(9-36) receptor identification and characterization, detailing its complex interactions with the canonical GLP-1 receptor (GLP-1R), evidence for a novel receptor, and its cross-reactivity with other receptors. Detailed experimental protocols and signaling pathways are provided to serve as a resource for ongoing research in this evolving field.

The Ambiguous Nature of the GLP-1-(9-36) Receptor

The primary challenge in identifying a singular receptor for GLP-1-(9-36) is that its effects appear to be mediated through multiple pathways, which are often cell-type and context-dependent. The current body of evidence points to three primary mechanisms of action:

• Interaction with the Canonical GLP-1 Receptor (GLP-1R): GLP-1-(9-36) binds to the known GLP-1R, but with significantly lower affinity and potency than its parent peptide, GLP-1-(7-36). It often acts as a weak partial agonist or an antagonist at this receptor.[1][2] Recent structural studies reveal that GLP-1-(9-36) engages an atypical binding site on the GLP-1R, distinct from that of GLP-1-(7-36).[3][4]

• Activity via a Novel, Unidentified Receptor: Compelling evidence, particularly from cardiovascular studies, demonstrates that the protective effects of GLP-1-(9-36) persist in GLP-1R knockout (Glp1r-/-) mice.[5][6][7] These effects are often blocked by the GLP-1R antagonist exendin-(9-39), suggesting the existence of a distinct receptor that shares antagonist sensitivity but is not the canonical GLP-1R.[6][8]

• Promiscuous Activation of Other Receptors: Recent findings indicate that GLP-1-(9-36) can inhibit glucagon secretion by directly interacting with the glucagon receptor (GCGR) on pancreatic α-cells.[9][10]

Quantitative Analysis of GLP-1-(9-36) Receptor Interactions

The functional activity of GLP-1-(9-36) is characterized by a significantly lower affinity and potency at the canonical GLP-1R compared to GLP-1-(7-36). Its effects on other potential receptors are still under active investigation, with quantitative data being sparse.

Table 1: Comparative Binding Affinity and Functional Potency at the Canonical GLP-1R

Ligand	Receptor	Cell Type	Assay Type	Parameter	Value	Reference(s)
GLP-1-(9-36)	Human GLP-1R	BHK cells	Receptor Binding	Relative Affinity	0.95% (of GLP-1-(7-36))	[2]
GLP-1-(9-36)	Human GLP-1R	HEK293 cells	cAMP Accumulation	EC50	309.03 µM	[11]
GLP-1-(7-36)	Human GLP-1R	HEK-GLP-1R cells	cAMP Accumulation	pEC50	9.84 ± 0.11	[1]
GLP-1-(9-36)	Human GLP-1R	HEK-GLP-1R cells	cAMP Accumulation	Emax	23% (of GLP-1-(7-36))	[1]
GLP-1-(7-36)	Mouse Islets	Glucagon Secretion	IC50	2.5 pM	[10]
GLP-1-(9-36)	Mouse Islets	Glucagon Secretion	Potency	Similar to GLP-1-(7-36)	[10]

Signaling Pathways of GLP-1-(9-36)

The signaling pathways activated by GLP-1-(9-36) are diverse and depend on the receptor it engages.

Signaling via the Canonical GLP-1 Receptor

At the canonical GLP-1R, GLP-1-(7-36) is a potent agonist of the Gαs pathway, leading to robust cAMP production. In contrast, GLP-1-(9-36) is a very weak partial agonist for cAMP generation.[1][12] However, it can still promote the phosphorylation of extracellular signal-regulated kinases 1/2 (ERK1/2), indicating biased agonism.[12]

Caption: Signaling at the canonical GLP-1 Receptor.

Signaling via a Novel Cardioprotective Receptor

In cardiomyocytes and endothelial cells, the protective effects of GLP-1-(9-36) are independent of the canonical GLP-1R but can be blocked by Exendin-(9-39). This pathway involves the activation of pro-survival kinases such as PI3K/Akt and ERK1/2, and in some cases, can also lead to cAMP production.[6][13]

Caption: GLP-1R-independent cardioprotective signaling.

Signaling via the Glucagon Receptor

In pancreatic α-cells, GLP-1-(9-36) inhibits glucagon secretion. This effect is preserved in Glp1r-/- islets and is sensitive to glucagon receptor (GCGR) antagonists and pertussis toxin, suggesting a Gi-coupled mechanism through the GCGR.[9][10]

Caption: Glucagonostatic signaling via the Glucagon Receptor.

Experimental Protocols for Receptor Characterization

The characterization of the GLP-1-(9-36) receptor relies on a combination of binding, signaling, and functional assays.

Experimental Workflow: Logic for a Novel Receptor

The primary evidence for a novel receptor comes from a logical workflow comparing responses in wild-type versus knockout models, with and without specific antagonists.

Caption: Logical workflow for identifying a novel receptor.

Protocol: Radioligand Competition Binding Assay

This assay is used to determine the binding affinity of unlabeled GLP-1-(9-36) to a receptor by measuring its ability to compete with a radiolabeled ligand.

• Objective: To determine the inhibition constant (Ki) of GLP-1-(9-36) for the GLP-1R.

• Materials:

  • Cell membranes from a cell line overexpressing the human GLP-1R (e.g., HEK293, BHK).[2]

  • Radioligand: [¹²⁵I]GLP-1-(7-36).

  • Competitor Ligand: Unlabeled GLP-1-(9-36) at various concentrations.

  • Non-specific binding control: High concentration of unlabeled GLP-1-(7-36).

  • Assay Buffer (e.g., Tris-HCl, MgCl₂, BSA).

  • Glass fiber filters and a cell harvester.

  • Scintillation counter.

• Methodology:

  • Preparation: Prepare serial dilutions of unlabeled GLP-1-(9-36).

  • Incubation: In assay tubes, combine cell membranes, a fixed concentration of [¹²⁵I]GLP-1-(7-36), and varying concentrations of unlabeled GLP-1-(9-36). Include tubes for total binding (no competitor) and non-specific binding.

  • Equilibration: Incubate the mixture at a specified temperature (e.g., room temperature) for a set time (e.g., 60-120 minutes) to reach binding equilibrium.

  • Separation: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound.

  • Washing: Wash the filters quickly with ice-cold assay buffer to remove any remaining unbound radioligand.

  • Quantification: Place the filters in vials with scintillation fluid and measure the radioactivity using a gamma or scintillation counter.

  • Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of GLP-1-(9-36). Fit the data to a one-site competition curve to determine the IC50, which can then be converted to a Ki value using the Cheng-Prusoff equation.

Protocol: cAMP Accumulation Assay

This functional assay measures the ability of a ligand to stimulate or inhibit the production of the second messenger cyclic AMP (cAMP).[14][15]

• Objective: To determine the functional potency (EC50) and efficacy (Emax) of GLP-1-(9-36) for Gαs-mediated signaling.

• Materials:

  • Whole cells expressing the receptor of interest (e.g., SH-SY5Y, HEK-GLP-1R).[14]

  • Serum-free or low-serum media.

  • Phosphodiesterase (PDE) inhibitor (e.g., IBMX, rolipram) to prevent cAMP degradation.

  • GLP-1-(9-36) at various concentrations.

  • Positive control (e.g., Forskolin or GLP-1-(7-36)).

  • Cell lysis buffer.

  • cAMP detection kit (e.g., ELISA, HTRF, LANCE).[16]

• Methodology:

  • Cell Culture: Plate cells in multi-well plates (e.g., 24- or 96-well) and grow to 80-90% confluency.

  • Pre-incubation: Wash cells and pre-incubate them in assay buffer containing a PDE inhibitor for 15-30 minutes.

  • Stimulation: Add varying concentrations of GLP-1-(9-36) or control ligands to the wells. Incubate for a specified time (e.g., 15-30 minutes) at 37°C.[16]

  • Lysis: Aspirate the stimulation medium and lyse the cells according to the detection kit protocol (e.g., adding 0.1 M HCl).[14]

  • Detection: Measure the cAMP concentration in the cell lysates using the chosen detection method.

  • Analysis: Plot the cAMP concentration against the log concentration of GLP-1-(9-36). Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and Emax (efficacy) relative to a full agonist.

Protocol: Western Blotting for pERK1/2 and pAkt

This assay is used to detect the activation of downstream signaling kinases.[6]

• Objective: To determine if GLP-1-(9-36) activates pro-survival pathways like MAPK/ERK and PI3K/Akt.

• Materials:

  • Whole cells cultured in plates.

  • GLP-1-(9-36) for stimulation.

  • Lysis Buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

  • Protein quantification assay (e.g., BCA).

  • SDS-PAGE gels, running buffer, and transfer apparatus.

  • PVDF or nitrocellulose membranes.

  • Blocking Buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Primary antibodies: anti-phospho-ERK1/2, anti-total-ERK1/2, anti-phospho-Akt, anti-total-Akt.

  • HRP-conjugated secondary antibody.

  • Chemiluminescent substrate (ECL).

  • Imaging system.

• Methodology:

  • Stimulation: Treat serum-starved cells with GLP-1-(9-36) for various time points (e.g., 5, 15, 30 minutes).

  • Lysis: Wash cells with ice-cold PBS and add lysis buffer. Scrape cells, collect lysate, and centrifuge to pellet cell debris.

  • Quantification: Determine the protein concentration of the supernatant.

  • Electrophoresis: Denature equal amounts of protein from each sample and separate them by size using SDS-PAGE.

  • Transfer: Transfer the separated proteins from the gel to a membrane.

  • Blocking: Block the membrane to prevent non-specific antibody binding.

  • Antibody Incubation: Incubate the membrane with a primary antibody (e.g., anti-pERK) overnight at 4°C. The next day, wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Detection: Add ECL substrate and capture the chemiluminescent signal with an imager.

  • Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for the total protein (e.g., anti-total-ERK) to normalize the data.

  • Analysis: Quantify band intensity using densitometry software. Express the level of phosphorylated protein relative to the total protein.

Conclusion and Future Directions

The characterization of the GLP-1-(9-36) receptor is an active and complex area of research. The metabolite, once dismissed as inactive, is now understood to be a pleiotropic signaling molecule with significant biological effects. Current evidence strongly suggests that GLP-1-(9-36) does not act through a single, dedicated receptor but rather engages with multiple targets:

• It acts as a weak, biased agonist or antagonist at the canonical GLP-1R .

• It activates a novel, unidentified receptor in the cardiovascular system that is sensitive to Exendin-(9-39).

• It cross-reacts with the glucagon receptor to regulate glucagon secretion.

For drug development professionals, this complexity has profound implications. The therapeutic effects of DPP-4 inhibitors, which elevate levels of both GLP-1-(7-36) and GLP-1-(9-36), may be derived from the combined actions of both peptides on this multitude of targets. In contrast, GLP-1R-specific agonists may not replicate the full spectrum of cardiovascular or glucagonostatic benefits afforded by the native peptide and its metabolite.

Future research must focus on the definitive molecular identification of the novel Exendin-(9-39)-sensitive receptor. The development of selective agonists and antagonists for this putative receptor will be crucial to deconvolute its specific physiological roles and to assess its potential as a therapeutic target for cardiovascular and metabolic diseases.

References

• 1. Allosteric Modulation of the Activity of the Glucagon-like Peptide-1 (GLP-1) Metabolite GLP-1 9–36 Amide at the GLP-1 Receptor | PLOS One [journals.plos.org]
• 2. Glucagon-like peptide-1-(9-36) amide is a major metabolite of glucagon-like peptide-1-(7-36) amide after in vivo administration to dogs, and it acts as an antagonist on the pancreatic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Frontiers | Cardiovascular Benefits of Native GLP-1 and its Metabolites: An Indicator for GLP-1-Therapy Strategies [frontiersin.org]
• 6. Glucagon-like peptide (GLP)-1(9-36)amide-mediated cytoprotection is blocked by exendin(9-39) yet does not require the known GLP-1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. journals.physiology.org [journals.physiology.org]
• 9. biorxiv.org [biorxiv.org]
• 10. GLP-1 metabolite GLP-1(9-36) is a systemic inhibitor of mouse and human pancreatic islet glucagon secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. portlandpress.com [portlandpress.com]
• 13. glucagon.com [glucagon.com]
• 14. The metabolite GLP-1 (9–36) is neuroprotective and anti-inflammatory in cellular models of neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Glucagon-Like Peptide-1(9-36) Inhibits Chemokine-Induced Migration of Human CD4-Positive Lymphocytes | PLOS One [journals.plos.org]
• 16. biorxiv.org [biorxiv.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Endogenous Production and Clearance of GLP-1-(9-36)

Introduction

Glucagon-like peptide-1 (GLP-1) is a critical incretin (B1656795) hormone secreted from the enteroendocrine L-cells of the intestine. The primary bioactive form, GLP-1-(7-36) amide, is a potent stimulator of glucose-dependent insulin (B600854) secretion.[1][2][3] However, its therapeutic utility in its native form is hampered by an extremely short biological half-life, lasting only 1-2 minutes in circulation.[1][4][5][6][7] This rapid inactivation is primarily due to enzymatic cleavage by Dipeptidyl Peptidase-IV (DPP-4), which converts it into the N-terminally truncated metabolite, GLP-1-(9-36) amide.[8][9][10] This metabolite is the most abundant form of GLP-1 in the bloodstream and was initially considered inactive.[3] However, emerging evidence suggests it may possess independent biological activities, making a thorough understanding of its production and clearance essential for the development of GLP-1-based therapeutics and DPP-4 inhibitors.[11][12][13][14]

Endogenous Production of GLP-1-(9-36)

The generation of GLP-1-(9-36) is an immediate and efficient enzymatic process that begins almost as soon as its precursor, GLP-1-(7-36), is secreted.

1.1. Secretion of Precursor: GLP-1-(7-36)

In response to nutrient ingestion, particularly carbohydrates and fats, L-cells located predominantly in the ileum and colon release the active forms of GLP-1, primarily GLP-1-(7-36) amide.[15][16]

1.2. Enzymatic Conversion by Dipeptidyl Peptidase-IV (DPP-4)

DPP-4 is a ubiquitous serine protease that cleaves the dipeptide His-Ala from the N-terminus of GLP-1-(7-36), yielding GLP-1-(9-36).[5][17] This conversion is remarkably rapid and occurs at several key locations:

• Intestinal Capillaries: A significant portion of newly secreted GLP-1-(7-36) is metabolized before it even reaches the systemic circulation.[7][18] DPP-4 is highly expressed on the surface of endothelial cells within the capillaries directly supplying the L-cells.[8][17] Studies in pigs have shown that a large fraction of secreted GLP-1 is already in the truncated (9-36) form in the ileal vein.[18]

• Plasma: Soluble DPP-4 circulates in the plasma, contributing to the further degradation of any intact GLP-1 that escapes the initial capillary metabolism.[5][17]

• Other Tissues: DPP-4 is also highly concentrated in the kidney, liver, and intestinal brush-border membranes, presenting multiple sites for GLP-1 degradation.[5]

Due to this extensive and rapid conversion, under normal fasting conditions, GLP-1-(9-36) can account for 40% or more of the total circulating GLP-1 immunoreactivity.[4] Following exogenous administration of its precursor, over 80% can be degraded to the (9-36) form.[4]

References

• 1. Frontiers | GLP-1 Receptor Agonists: Beyond Their Pancreatic Effects [frontiersin.org]
• 2. Endogenous plasma glucagon-like peptide-1 following acute dietary fibre consumption | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 3. academic.oup.com [academic.oup.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Glucagon-like peptide-1 and glucagon-like peptide-1 receptor agonists in the treatment of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glucagon-Like Peptide-1 Cleavage Product GLP-1(9-36) Amide Rescues Synaptic Plasticity and Memory Deficits in Alzheimer's Disease Model Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Glucagon-Like Peptide-1 Cleavage Product GLP-1 (9-36) Amide Enhances Hippocampal Long-term Synaptic Plasticity in Correlation with Suppression of Kv4.2 expression and eEF2 Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. GLP-1-(9-36) amide reduces blood glucose in anesthetized pigs by a mechanism that does not involve insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The glucagon-like peptide-1 metabolite GLP-1-(9-36) amide reduces postprandial glycemia independently of gastric emptying and insulin secretion in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. glucagon.com [glucagon.com]
• 15. dovepress.com [dovepress.com]
• 16. The effect of dipeptidyl peptidase-4 inhibition on gastric volume, satiation and enteroendocrine secretion in type 2 diabetes: a double-blind, placebo-controlled crossover study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. diabetesjournals.org [diabetesjournals.org]
• 18. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to the Structural and Functional Distinctions Between GLP-1(7-36) and GLP-1(9-36)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Glucagon-like peptide-1 (GLP-1) is a critical incretin (B1656795) hormone in glucose homeostasis, primarily existing in its active form, GLP-1(7-36)amide, and its major circulating metabolite, GLP-1(9-36)amide. The removal of a single N-terminal dipeptide by the enzyme Dipeptidyl Peptidase-4 (DPP-4) results in profound structural and functional changes, converting a potent insulinotropic agonist into a molecule with vastly different biological activities. This guide provides a detailed examination of the core structural differences, the resulting functional consequences on receptor binding and cell signaling, and the methodologies used to characterize these peptides.

Introduction: The Two Faces of GLP-1

GLP-1 is a 30-amino-acid peptide hormone secreted by intestinal L-cells in response to nutrient intake.[1][2] It plays a pivotal role in regulating blood glucose levels through multiple mechanisms, including the potentiation of glucose-dependent insulin (B600854) secretion, suppression of glucagon (B607659) release, and delaying gastric emptying.[2][3][4] The biologically active form, GLP-1(7-36)amide, has a very short half-life in circulation (approximately 2 minutes) due to rapid enzymatic degradation.[1][2]

The primary enzyme responsible for this inactivation is Dipeptidyl Peptidase-4 (DPP-4), which is widely expressed on the surface of endothelial cells and in a soluble form.[1][5][6] DPP-4 cleaves the N-terminal dipeptide (His-Ala) from GLP-1(7-36), yielding the metabolite GLP-1(9-36)amide.[1][7][8] This metabolite constitutes the majority (60-80%) of total circulating GLP-1.[1] While initially considered inactive, emerging evidence suggests GLP-1(9-36) may possess unique biological functions, distinct from its parent molecule. Understanding the structural basis for these functional differences is paramount for the development of GLP-1-based therapeutics.

Core Structural Differences

The fundamental structural difference between GLP-1(7-36) and GLP-1(9-36) lies in the primary amino acid sequence at the N-terminus.

• GLP-1(7-36)amide: A 30-amino acid peptide with the sequence: H-His-Ala-Glu-Gly-Thr-Phe-Thr-Ser-Asp-Val-Ser-Ser-Tyr-Leu-Glu-Gly-Gln-Ala-Ala-Lys-Glu-Phe-Ile-Ala-Trp-Leu-Val-Lys-Gly-Arg-NH2[2]

• GLP-1(9-36)amide: A 28-amino acid peptide lacking the first two N-terminal residues: H-Glu-Gly-Thr-Phe-Thr-Ser-Asp-Val-Ser-Ser-Tyr-Leu-Glu-Gly-Gln-Ala-Ala-Lys-Glu-Phe-Ile-Ala-Trp-Leu-Val-Lys-Gly-Arg-NH2

This seemingly minor modification—the removal of Histidine at position 7 and Alanine at position 8—is critical. These first two N-terminal residues are essential for the high-affinity binding and subsequent activation of the canonical GLP-1 Receptor (GLP-1R).[4][9] The loss of this dipeptide leads to a dramatic reduction in the peptide's ability to engage the receptor in the manner required for traditional insulinotropic signaling.

Enzymatic Conversion by DPP-4

The conversion from the active to the metabolized form is a highly efficient enzymatic process. DPP-4 specifically targets and cleaves the peptide bond between Alanine at position 8 and Glutamic acid at position 9.[1][10]

DPP-4 enzymatic cleavage of GLP-1(7-36).

Functional Consequences of Structural Modification

The truncation of the N-terminus profoundly alters the peptide's interaction with its receptor and subsequent downstream signaling, leading to distinct physiological profiles.

Receptor Binding Affinity and Activation

GLP-1(7-36) is a full and potent agonist of the GLP-1R. The N-terminal His7 residue is crucial for receptor activation.[4] In contrast, GLP-1(9-36) exhibits a drastically reduced binding affinity for the GLP-1R, often reported to be over 100-fold lower than the parent molecule.[9] Consequently, it is considered either a very weak partial agonist or a functional antagonist at the pancreatic GLP-1R.[4][11][12]

Peptide	Receptor	Binding Affinity (IC50 / Kd)	Potency (EC50) for cAMP Production	Reference
GLP-1(7-36)amide	Human GLP-1R	IC50: 0.37 nM	EC50: 4.7 nM	[12]
GLP-1(7-36)amide	Human GLP-1R	-	EC50: 25-60 pM	[13]
GLP-1(9-36)amide	Human GLP-1R	0.95% of GLP-1(7-36) affinity	Antagonist / Weak Partial Agonist	[11]
GLP-1(9-36)amide	Rat GLP-1R	94-fold reduced affinity vs GLP-1(7-36)	~50% of max cAMP at 1µM	[4]
GLP-1(9-36)amide	Human GLP-1R	-	Potency is ~4 logs lower than GLP-1(7-36)	[13]

Cellular Signaling Pathways

The differences in receptor engagement translate directly into distinct downstream signaling cascades.

GLP-1(7-36) Signaling: The canonical pathway for active GLP-1 involves binding to the GLP-1R, a Class B G-protein coupled receptor (GPCR). This primarily activates the Gαs subunit, stimulating adenylyl cyclase (AC) to increase intracellular cyclic AMP (cAMP) levels.[14][15] Elevated cAMP activates Protein Kinase A (PKA) and Exchange protein directly activated by cAMP (Epac), which collectively mediate the primary effects of GLP-1, such as glucose-dependent insulin exocytosis and enhanced insulin gene transcription.[14][15]

Canonical GLP-1(7-36) signaling pathway.

GLP-1(9-36) Signaling: Due to its poor affinity for the GLP-1R and inability to robustly stimulate cAMP production, GLP-1(9-36) was long considered inactive.[10][16] However, studies have revealed that it can exert biological effects, suggesting the existence of alternative signaling mechanisms. These may include:

• Biased Agonism: GLP-1(9-36) may act as a biased agonist at the GLP-1R, preferentially activating certain downstream pathways (like ERK1/2 phosphorylation) without significantly engaging the Gαs/cAMP axis.[14]

• GLP-1R-Independent Pathways: Some cardioprotective and vasodilatory effects of GLP-1(9-36) appear to be preserved even in the absence of a functional GLP-1R, implying it may act through a yet-unidentified receptor or mechanism.[7][17][18] These actions can involve the activation of PI3K/Akt and ERK1/2 pathways.[7][18]

Proposed signaling pathways for GLP-1(9-36).

Comparative Physiological Effects

The divergent signaling capabilities of the two peptides result in distinct physiological outcomes.

Effect	GLP-1(7-36)amide	GLP-1(9-36)amide	Reference
Insulin Secretion	Potent, glucose-dependent stimulation	No significant insulinotropic effect in humans; may have minor effects at very high concentrations.	[10][16][19][20]
Glucagon Secretion	Suppresses	No significant effect	[3][19]
Glucose Disposal	Increases, largely via insulin stimulation	May enhance glucose clearance independent of insulin secretion in some models.	[16][19]
Cardiovascular Effects	Cardioprotective	Exerts cardioprotective and vasodilatory effects, potentially via GLP-1R-independent pathways.	[7][17][18]

Key Experimental Protocols

Characterizing the distinct properties of GLP-1 peptides requires specific in vitro and in vivo assays.

Receptor Binding Assay (Competitive)

This assay quantifies the affinity of a ligand for its receptor.

• Objective: To determine the IC50 (concentration of unlabeled peptide required to displace 50% of a radiolabeled tracer) for GLP-1(7-36) and GLP-1(9-36).

• Materials:

  • Cell membranes from a cell line overexpressing the human GLP-1R (e.g., CHO, HEK293).

  • Radiolabeled ligand (e.g., [¹²⁵I]GLP-1(7-36)).

  • Unlabeled competitor peptides: GLP-1(7-36) and GLP-1(9-36) at serial dilutions.

  • Assay buffer, filtration apparatus, and gamma counter.

• Methodology:

  • Incubate a fixed concentration of cell membranes and radiolabeled ligand with varying concentrations of the unlabeled competitor peptide.

  • Allow the reaction to reach equilibrium.

  • Separate bound from free radioligand by rapid filtration through a glass fiber filter.

  • Wash the filters to remove non-specific binding.

  • Quantify the radioactivity retained on the filters using a gamma counter.

  • Plot the percentage of specific binding against the log concentration of the competitor peptide to determine the IC50 value.[11][21]

cAMP Accumulation Assay

This functional assay measures the ability of a ligand to activate the Gαs signaling pathway.

• Objective: To determine the EC50 (concentration of agonist that produces 50% of the maximal response) for cAMP production.

• Materials:

  • Intact cells expressing the GLP-1R (e.g., CHO-K1, INS-1E).[22][23][24]

  • Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Test agonists: GLP-1(7-36) and GLP-1(9-36) at serial dilutions.

  • cAMP detection kit (e.g., HTRF, ELISA, or reporter gene-based systems).[13][23][25]

• Methodology:

  • Plate cells in a suitable microplate format.

  • Pre-incubate cells with a PDE inhibitor in assay buffer.

  • Add serial dilutions of the test agonists to the cells and incubate for a defined period (e.g., 30 minutes).[23]

  • Lyse the cells and measure the intracellular cAMP concentration using a competitive immunoassay (like HTRF) or other detection method.[23]

  • Plot the cAMP response against the log concentration of the agonist to determine the EC50 and maximal response.[26]

In Vivo Intraperitoneal Glucose Tolerance Test (IPGTT)

This assay assesses the overall effect of a peptide on glucose homeostasis in a living animal model.

• Objective: To evaluate the ability of GLP-1(7-36) or GLP-1(9-36) to improve glucose tolerance.

• Materials:

  • Animal model (e.g., mice or rats).

  • Test peptides for injection (subcutaneous or intraperitoneal).

  • Glucose solution for intraperitoneal injection (e.g., 2-3 g/kg body weight).[27]

  • Glucometer and test strips.

• Methodology:

  • Fast animals overnight (e.g., 6-16 hours) with free access to water.[3][27]

  • Record a baseline blood glucose level (t = -30 min) via a tail-nick.

  • Administer the test peptide or vehicle control at a specified time before the glucose challenge (t = 0 min).

  • Administer a bolus of glucose via intraperitoneal injection.

  • Measure blood glucose levels at regular intervals post-glucose injection (e.g., 15, 30, 60, 90, and 120 minutes).[3]

  • Plot blood glucose concentration over time for each treatment group.

  • Calculate the Area Under the Curve (AUC) to quantify the total glucose excursion. A lower AUC indicates improved glucose tolerance.[3]

References

• 1. Glucagon-like peptide-1 - Wikipedia [en.wikipedia.org]
• 2. Glucagon-Like Peptide 1, GLP-1 (7-36), amide, human, mouse, rat, bovine, guinea pig [anaspec.com]
• 3. benchchem.com [benchchem.com]
• 4. The structure and function of the glucagon-like peptide-1 receptor and its ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Glucagon-like peptide (GLP)-1(9-36)amide-mediated cytoprotection is blocked by exendin(9-39) yet does not require the known GLP-1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DPP-4 inhibitors and GLP-1RAs: cardiovascular safety and benefits - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacology, Physiology, and Mechanisms of Action of Dipeptidyl Peptidase-4 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Glucagon-like peptide-1-(9-36) amide is a major metabolite of glucagon-like peptide-1-(7-36) amide after in vivo administration to dogs, and it acts as an antagonist on the pancreatic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. joe.bioscientifica.com [joe.bioscientifica.com]
• 13. axxam.com [axxam.com]
• 14. portlandpress.com [portlandpress.com]
• 15. GLP-1 signaling and the regulation of pancreatic β-cells mass/function | Avances en Diabetología [elsevier.es]
• 16. Effects of GLP-1-(7-36)NH2, GLP-1-(7-37), and GLP-1- (9-36)NH2 on intravenous glucose tolerance and glucose-induced insulin secretion in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ahajournals.org [ahajournals.org]
• 18. glucagon.com [glucagon.com]
• 19. journals.physiology.org [journals.physiology.org]
• 20. Scholars@Duke publication: Effects of GLP-1 [9-36] NH2, a metabolite of GLP-1 [7-36] NH2, on insulin secretion in Hamster Insulinoma Tumor (HIT) cells [scholars.duke.edu]
• 21. researchgate.net [researchgate.net]
• 22. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 23. Establishing a Relationship between In Vitro Potency in Cell-Based Assays and Clinical Efficacious Concentrations for Approved GLP-1 Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Glucose and GLP-1 Stimulate cAMP Production via Distinct Adenylyl Cyclases in INS-1E Insulinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 25. cdn.caymanchem.com [cdn.caymanchem.com]
• 26. diabetesjournals.org [diabetesjournals.org]
• 27. In vivo and in vitro characterization of GL0034, a novel long‐acting glucagon‐like peptide‐1 receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Accurate Quantification of GLP-1 (9-36) using Reliable ELISA Kits

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the selection and use of reliable Enzyme-Linked Immunosorbent Assay (ELISA) kits for the accurate quantification of Glucagon-like peptide-1 (9-36) [GLP-1 (9-36)]. This document includes a comparative analysis of commercially available kits, detailed experimental protocols for plasma sample analysis, and an overview of the known signaling pathways of GLP-1 (9-36).

Introduction to GLP-1 (9-36)

Glucagon-like peptide-1 (GLP-1) is an incretin (B1656795) hormone with a crucial role in glucose homeostasis. The active forms, GLP-1 (7-36) amide and GLP-1 (7-37), are rapidly cleaved by the enzyme dipeptidyl peptidase-4 (DPP-4) into their respective metabolites, GLP-1 (9-36) amide and GLP-1 (9-37)[1][2][3]. While initially considered inactive, emerging evidence suggests that GLP-1 (9-36) may possess biological activities, including cardioprotective and neuroprotective effects, often independent of the classical GLP-1 receptor (GLP-1R)[4][5]. Accurate quantification of GLP-1 (9-36) is therefore critical for research in diabetes, cardiovascular disease, and neurodegenerative disorders.

Selecting a Reliable ELISA Kit for GLP-1 (9-36) Quantification

The accurate measurement of GLP-1 (9-36) is challenging due to its low physiological concentrations and the presence of multiple, structurally similar GLP-1 isoforms[2][6]. Most commercially available kits for GLP-1 (9-36) quantification are "Total GLP-1" ELISAs, which measure both the active (7-36) and inactive (9-36) forms. The selection of a suitable kit should be based on a thorough evaluation of its performance characteristics.

A comparative study of several commercial GLP-1 ELISA kits revealed significant variability in their specificity and sensitivity[2]. Therefore, it is crucial to choose a well-validated kit from a reputable manufacturer.

Table 1: Comparative Analysis of Commercially Available Total GLP-1 ELISA Kits

Feature	Mercodia Total GLP-1 ELISA	Millipore (Merck) Multi-Species Total GLP-1 ELISA	RayBiotech Human/Mouse/Rat Total GLP-1 ELISA
Catalog Number	10-1278-01[7]	EZGLP1T-36K[8][9]	EIA-GLP1-1
Assay Principle	Sandwich Chemiluminescent ELISA[1]	Sandwich Colorimetric ELISA[9][10]	Competitive Colorimetric ELISA[11]
Sample Type	Human Serum, EDTA Plasma[1][7]	Human, Mouse, Rat Serum, Plasma, Cell Culture Supernatant[8][9]	Human, Mouse, Rat Serum, Plasma, Cell Culture Medium[11]
Sample Volume	25 µL[1][7]	50 µL (Human), 20 µL (Mouse/Rat)[10]	100 µL[11]
Assay Range	0.9 - 940 pmol/L[1][7]	4.1 - 1000 pM[8]	Not explicitly stated in pmol/L
Sensitivity (LOD)	≤0.65 pmol/L[1][7]	1.5 pM[8]	Not explicitly stated in pmol/L
Specificity	100% for GLP-1 (9-36) amide, 93% for GLP-1 (7-36) amide[1][7]	Specific for GLP-1 (7-36) and (9-36)[9]	Measures total GLP-1 including full length, active, and inactive forms[11]
Cross-reactivity	No cross-reactivity with GLP-2, GIP, Glucagon[1][7]	No cross-reactivity with GLP-2, GIP, Glucagon (B607659), Oxyntomodulin[9]	Information not readily available
Incubation Time	2 hours + 15 min[1][7]	3.5 hours[9]	2.5 hours at RT or overnight at 4°C[11]
Validation	Validated according to CLSI, FDA, and EMA guidelines[1][12]	Information not readily available	Information not readily available

Experimental Protocol: Quantification of GLP-1 (9-36) in Human Plasma

This protocol is a synthesized guideline based on recommendations from leading ELISA kit manufacturers[10][13][14]. It is essential to refer to the specific manual of the chosen ELISA kit for detailed instructions.

Materials Required

• Total GLP-1 ELISA Kit (e.g., Mercodia, Millipore)

• Blood collection tubes containing EDTA and a DPP-4 inhibitor (e.g., P800 tubes)

• Refrigerated centrifuge

• Microplate reader capable of measuring chemiluminescence or absorbance at 450 nm

• Precision pipettes and tips

• Distilled or deionized water

• Vortex mixer

• Plate shaker

Sample Collection and Preparation

• Blood Collection: Collect whole blood into pre-chilled tubes containing EDTA as an anticoagulant and a DPP-4 inhibitor. The use of a DPP-4 inhibitor is crucial to prevent the ex vivo degradation of active GLP-1 to GLP-1 (9-36)[14].

• Centrifugation: Immediately after collection, centrifuge the blood samples at 1000-3000 x g for 10-15 minutes at 4°C[10].

• Plasma Separation: Carefully aspirate the plasma supernatant without disturbing the buffy coat and transfer it to clean polypropylene (B1209903) tubes.

• Storage: If not assayed immediately, aliquot the plasma samples and store them at -80°C. Avoid repeated freeze-thaw cycles[13].

ELISA Assay Procedure (General Sandwich ELISA Protocol)

• Reagent Preparation: Prepare all reagents, including wash buffer, standards, and controls, according to the kit manufacturer's instructions. Allow all reagents to reach room temperature before use.

• Plate Preparation: If using a strip-well plate, determine the number of wells required and secure them in the plate frame.

• Standard and Sample Addition: Pipette the standards, controls, and plasma samples into the appropriate wells of the microplate[13][14].

• Addition of Detection Antibodies: Add the enzyme-conjugated detection antibody (or a mixture of capture and detection antibodies, depending on the kit) to each well[13][14].

• Incubation: Incubate the plate for the time and at the temperature specified in the kit manual. Shaking the plate during incubation may be required.

• Washing: After incubation, wash the wells multiple times with the prepared wash buffer to remove any unbound reagents. This step is critical for reducing background noise.

• Substrate Addition: Add the substrate solution to each well. The substrate will react with the enzyme conjugate to produce a measurable signal (color or light)[13].

• Signal Development: Incubate the plate for a specified period to allow for signal development. This incubation is often done in the dark[13].

• Stopping the Reaction (for colorimetric assays): If using a colorimetric assay, add a stop solution to each well to terminate the enzymatic reaction.

• Measurement: Read the absorbance or chemiluminescence of each well using a microplate reader.

• Calculation: Calculate the concentration of Total GLP-1 in the samples by interpolating from the standard curve.

GLP-1 (9-36) Signaling Pathways

While GLP-1 (7-36) primarily signals through the canonical GLP-1 receptor (GLP-1R), a G-protein coupled receptor that activates adenylyl cyclase and increases intracellular cAMP[15][16], GLP-1 (9-36) appears to have more complex and diverse signaling mechanisms.

Recent studies indicate that GLP-1 (9-36) can exert biological effects through pathways independent of the classical GLP-1R[4][5]. Two alternative receptors have been proposed to mediate the effects of GLP-1 (9-36):

• Insulin-like Growth Factor-1 Receptor (IGF-1R): In astrocytes, GLP-1 (9-36) has been shown to directly interact with and activate the IGF-1R, leading to the activation of the PI3K-Akt signaling pathway. This interaction contributes to the neuroprotective and anti-inflammatory effects of GLP-1 (9-36)[4].

• Glucagon Receptor (GCGR): In pancreatic islets, GLP-1 (9-36) may inhibit glucagon secretion by interacting with the glucagon receptor[17].

The downstream signaling of GLP-1 (9-36) often involves the activation of the PI3K/Akt pathway, which plays a central role in cell survival and metabolism[5].

Below are diagrams illustrating the experimental workflow for GLP-1 (9-36) quantification and the proposed signaling pathways of GLP-1 (9-36).

Caption: Experimental workflow for GLP-1 (9-36) quantification.

Caption: Proposed signaling pathways for GLP-1 (9-36).

References

• 1. mercodia.com [mercodia.com]
• 2. researchgate.net [researchgate.net]
• 3. Glucagon-like peptide-1 - Wikipedia [en.wikipedia.org]
• 4. Glucagon-like peptide-1 cleavage product GLP-1(9-36) reduces neuroinflammation from stroke via the activation of insulin-like growth factor 1 receptor in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. diagenics.co.uk [diagenics.co.uk]
• 7. Sapphire Bioscience [sapphirebioscience.com]
• 8. Multi Species GLP-1 Total ELISA Millipore [sigmaaldrich.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. raybiotech.com [raybiotech.com]
• 12. mercodia.com [mercodia.com]
• 13. diagenics.co.uk [diagenics.co.uk]
• 14. ibl-international.com [ibl-international.com]
• 15. portlandpress.com [portlandpress.com]
• 16. Frontiers | Pleiotropic Effects of GLP-1 and Analogs on Cell Signaling, Metabolism, and Function [frontiersin.org]
• 17. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Administering GLP-1-(9-36) in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucagon-like peptide-1-(9-36) (GLP-1-(9-36)) is a major metabolite of the incretin (B1656795) hormone GLP-1-(7-36) amide, formed by the action of the enzyme dipeptidyl peptidase-4 (DPP-4)[1][2]. Initially considered an inactive degradation product, emerging evidence suggests that GLP-1-(9-36) possesses distinct biological activities, particularly in the cardiovascular and central nervous systems, often acting independently of the classical GLP-1 receptor (GLP-1R)[3][4][5][6]. These application notes provide detailed protocols for the administration of GLP-1-(9-36) in various animal models to facilitate further research into its physiological roles and therapeutic potential.

Data Presentation: Quantitative Administration Protocols

The following tables summarize the dosages and administration routes of GLP-1-(9-36) used in key studies across different animal models and experimental contexts.

Table 1: GLP-1-(9-36) Administration in Murine Models (Mice and Rats)

Animal Model	Route of Administration	Dosage/Concentration	Experimental Context	Reference
Wild-type and Glp1r-/- Mice	Intravenous (IV)	3 and 10 nmol/kg (bolus)	Glucose and insulin (B600854) level assessment	[1]
Wild-type and Glp1r-/- Mice	Perfusion (isolated heart)	0.3 nmol/L	Ischemia-reperfusion injury	[3]
Wild-type Mice	Intraperitoneal (IP)	500 ng/g/day	Cognitive function (Down Syndrome model)	[7][8][9]
Wild-type Mice	Intraperitoneal (IP)	100 µg/kg	Insulin tolerance test	[10]
High-fat diet-fed Mice	Intraperitoneal (IP)	18.5 nmol/kg/day	Hepatic gluconeogenesis	[11]
Conscious Rats	Intravenous (IV)	6 and 60 pmol/kg/min (infusion)	Hemodynamic effects	[12]
Zucker Diabetic Fatty (ZDF) Rats	Subcutaneous (SC)	0.5 nmol/kg	Glucose-dependent insulin secretion	[13]

Table 2: GLP-1-(9-36) Administration in Other Animal Models

Animal Model	Route of Administration	Dosage/Concentration	Experimental Context	Reference
Conscious Dogs with Dilated Cardiomyopathy	Intravenous (IV)	1.5 pmol/kg/min (infusion)	Myocardial glucose uptake and LV performance	[14]
Anesthetized Pigs	Intravenous (IV)	1.5 pmol/kg/min (infusion)	Glucose metabolism	[15][16]
Dogs	Subcutaneous (SC)	Not specified	Metabolite formation analysis	[17]

Experimental Protocols

Protocol 1: Assessment of Cardiovascular Effects in Mice (Ischemia-Reperfusion Injury)

This protocol is adapted from studies investigating the cardioprotective effects of GLP-1-(9-36)[3][18].

1. Animal Model:

• Wild-type (e.g., C57BL/6) and/or GLP-1R knockout (Glp1r-/-) mice.

2. Reagents and Materials:

• GLP-1-(9-36) amide (e.g., Bachem, Eurogentec).

• Vehicle control (e.g., saline, PBS).

• Krebs-Henseleit buffer.

• Anesthetic (e.g., isoflurane).

• Langendorff isolated heart perfusion system.

• Instrumentation to measure left ventricular developed pressure (LVDP) and coronary flow.

• Triphenyltetrazolium chloride (TTC) for infarct size measurement.

3. Experimental Procedure:

• Heart Isolation: Anesthetize the mouse and perform a thoracotomy. Rapidly excise the heart and cannulate the aorta on the Langendorff apparatus.

• Perfusion: Begin retrograde perfusion with Krebs-Henseleit buffer equilibrated with 95% O2 / 5% CO2 at a constant pressure.

• Stabilization: Allow the heart to stabilize for a period (e.g., 20-30 minutes).

• Ischemia-Reperfusion:

  • Induce global ischemia by stopping the perfusion for a defined period (e.g., 20 minutes).

  • Initiate reperfusion with either vehicle or GLP-1-(9-36) (e.g., 0.3 nM) for the initial phase of reperfusion (e.g., first 60 minutes)[18].

• Functional Assessment: Continuously monitor LVDP and coronary flow throughout the experiment.

• Infarct Size Determination: At the end of reperfusion, freeze the heart, slice it, and incubate with TTC to differentiate viable (red) from infarcted (white) tissue.

Protocol 2: Evaluation of Neuroprotective Effects in a Mouse Model of Alzheimer's Disease

This protocol is based on studies demonstrating the cognitive benefits of GLP-1-(9-36)[6][19].

1. Animal Model:

• Alzheimer's disease model mice (e.g., APP/PS1) and wild-type littermates.

2. Reagents and Materials:

• GLP-1-(9-36) amide.

• Vehicle control (e.g., saline).

• Equipment for behavioral testing (e.g., Morris water maze, contextual fear conditioning chambers).

• Reagents for biochemical analysis (e.g., MitoSOX for mitochondrial superoxide, antibodies for Western blotting).

3. Experimental Procedure:

• Chronic Administration: Administer GLP-1-(9-36) or vehicle daily via intraperitoneal (IP) injection (e.g., 500 ng/g/day) for a specified duration (e.g., 14 days) before and during behavioral testing[7][8][9].

• Behavioral Testing:

  • Spatial Memory (Morris Water Maze): Train mice to find a hidden platform in a pool of water. Assess learning and memory by recording escape latency and path length.

  • Fear Memory (Contextual Fear Conditioning): Train mice to associate a specific context with an aversive stimulus (e.g., mild foot shock). Test memory by measuring freezing behavior in the same context at a later time.

• Biochemical Analysis:

  • Following behavioral testing, sacrifice the mice and harvest hippocampal tissue.

  • Measure levels of mitochondrial reactive oxygen species using probes like MitoSOX[6].

  • Assess signaling pathways (e.g., Akt/GSK-3β) via Western blotting.

Protocol 3: Investigation of Glucoregulatory Effects in Mice

This protocol is derived from studies examining the impact of GLP-1-(9-36) on glucose homeostasis[1][10].

1. Animal Model:

• Wild-type mice (e.g., C57BL/6N).

2. Reagents and Materials:

• GLP-1-(9-36) amide.

• Vehicle control (saline).

• Insulin.

• Glucose solution.

• Glucometer and test strips.

• ELISA kits for measuring plasma glucagon (B607659) and insulin.

3. Experimental Procedure (Insulin Tolerance Test):

• Fasting: Fast mice for a specified period (e.g., 5 hours)[10].

• Administration: Inject GLP-1-(9-36) (e.g., 100 µg/kg, IP) or vehicle[10].

• Insulin Challenge: After a short interval, administer an insulin bolus (e.g., 0.75 U/kg, IP)[10].

• Blood Sampling: Collect tail-vein blood samples at baseline and at multiple time points after insulin injection.

• Analysis: Measure blood glucose levels at each time point. Plasma can be collected for subsequent analysis of glucagon concentrations to assess the glucagonostatic effect of GLP-1-(9-36)[10].

Signaling Pathways and Experimental Workflows

Signaling Pathways of GLP-1-(9-36)

GLP-1-(9-36) can exert its effects through both GLP-1R-independent and potentially other receptor-mediated pathways. In the cardiovascular system, its protective effects are often linked to the activation of pro-survival kinases and nitric oxide synthase[3][4]. In pancreatic alpha-cells, it has been shown to inhibit glucagon secretion via the glucagon receptor[20].

Caption: GLP-1-(9-36) signaling pathways in different cell types.

Experimental Workflow for In Vivo Studies

The following diagram illustrates a general workflow for in vivo experiments investigating the effects of chronic GLP-1-(9-36) administration.

References

• 1. The major glucagon-like peptide-1 metabolite, GLP-1-(9-36)-amide, does not affect glucose or insulin levels in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. JCI - Cardioprotective GLP-1 metabolite prevents ischemic cardiac injury by inhibiting mitochondrial trifunctional protein-α [jci.org]
• 3. ahajournals.org [ahajournals.org]
• 4. Frontiers | Cardiovascular Benefits of Native GLP-1 and its Metabolites: An Indicator for GLP-1-Therapy Strategies [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Glucagon-Like Peptide-1 Cleavage Product GLP-1(9-36) Amide Rescues Synaptic Plasticity and Memory Deficits in Alzheimer's Disease Model Mice | Journal of Neuroscience [jneurosci.org]
• 7. eneuro.org [eneuro.org]
• 8. eneuro.org [eneuro.org]
• 9. Glucagon-Like Peptide-1 Cleavage Product Improves Cognitive Function in a Mouse Model of Down Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GLP-1 metabolite GLP-1(9–36) is a systemic inhibitor of mouse and human pancreatic islet glucagon secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Possible involvement of GLP-1(9–36) in the regional haemodynamic effects of GLP-1(7–36) in conscious rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. journals.physiology.org [journals.physiology.org]
• 15. journals.physiology.org [journals.physiology.org]
• 16. GLP-1-(9-36) amide reduces blood glucose in anesthetized pigs by a mechanism that does not involve insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Glucagon-like peptide-1-(9-36) amide is a major metabolite of glucagon-like peptide-1-(7-36) amide after in vivo administration to dogs, and it acts as an antagonist on the pancreatic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. glucagon.com [glucagon.com]
• 19. Glucagon-Like Peptide-1 Cleavage Product GLP-1(9-36) Amide Rescues Synaptic Plasticity and Memory Deficits in Alzheimer's Disease Model Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 20. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Studying GLP-1-(9-36) Effects in Cell Culture Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing various cell culture models for investigating the biological effects of Glucagon-Like Peptide-1-(9-36) [GLP-1-(9-36)], the primary metabolite of GLP-1. The following sections detail suitable cell lines, experimental protocols, and expected outcomes based on published research, offering a framework for studying the diverse roles of this peptide in different physiological contexts.

I. Recommended Cell Culture Models

A variety of cell lines and primary cultures have been employed to elucidate the functions of GLP-1-(9-36), which were initially considered inactive but are now known to possess distinct biological activities. The choice of model system is critical and depends on the specific research question.

Cell Model	Cell Type	Key Applications in GLP-1-(9-36) Research	Relevant Findings
α-TC1-6	Pancreatic Alpha-Cell Line (mouse)	Studying the regulation of glucagon (B607659) secretion and alpha-cell function.[1][2][3]	GLP-1-(9-36) inhibits glucagon secretion.[3][4]
SH-SY5Y	Neuroblastoma Cell Line (human)	Investigating neuroprotective and anti-inflammatory effects.[5]	GLP-1-(9-36) demonstrates neurotrophic and neuroprotective properties against oxidative stress.[5]
HMC3 / IMG	Microglial Cell Lines (human/mouse)	Assessing anti-inflammatory responses in the central nervous system.[5]	GLP-1-(9-36) reduces the release of pro-inflammatory cytokines like IL-6 and TNF-α.[5]
HUVEC	Human Umbilical Vein Endothelial Cells	Examining cardiovascular and endothelial effects.[6]	GLP-1-(9-36) can exert protective effects on endothelial cells.[7][8]
HL-1	Cardiomyocyte Cell Line (mouse)	Investigating direct cardiac effects, including cardioprotection.[9]	GLP-1-(9-36) shows anti-apoptotic and anti-hypertrophic effects on cardiomyocytes.[9]
Isolated Pancreatic Islets	Primary Cells (mouse, human)	Studying the integrated effects on islet hormone secretion (glucagon, insulin) in a more physiologically relevant context.[1][2][3][4]	GLP-1-(9-36) potently inhibits glucagon secretion from both mouse and human islets.[4]
Primary Cortical Neurons	Primary Cells (rat)	Validating neuroprotective effects observed in cell lines.[5]	GLP-1-(9-36) can influence neuronal survival and function.[5]
HEK-293	Human Embryonic Kidney Cells	Often used for receptor binding and signaling studies due to their low endogenous receptor expression, allowing for clean transfection of specific receptors.[10]	Used to study GLP-1-(9-36) binding to the glucagon receptor (GCGR).[10]

II. Experimental Protocols

A. Protocol for Assessing Glucagonostatic Effects in Pancreatic Islets

This protocol details the measurement of glucagon secretion from isolated pancreatic islets in response to GLP-1-(9-36).

1. Materials:

• Isolated mouse or human pancreatic islets

• RPMI-1640 medium with 10% FBS, 1% penicillin/streptomycin

• Krebs-Ringer Bicarbonate (KRB) buffer containing 2 mg/ml BSA

• GLP-1-(9-36) amide

• Glucose solutions (e.g., 1 mM and 10 mM in KRB)

• Radioimmunoassay (RIA) or ELISA kit for glucagon

2. Islet Culture and Pre-incubation:

• Culture isolated islets in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin/streptomycin at 37°C in a 5% CO2 incubator.[10]

• Prior to the experiment, wash the islets twice with RPMI medium.[10]

• Pre-incubate batches of 10-15 size-matched islets per tube in KRB buffer with 3 mM glucose for 1 hour at 37°C to allow them to equilibrate.[10]

3. Experimental Incubation:

• Prepare KRB buffer with the desired glucose concentrations (e.g., 1 mM for stimulatory conditions and 10 mM for inhibitory conditions).[3][4]

• Add different concentrations of GLP-1-(9-36) (e.g., from 1 pM to 1 nM) to the KRB buffer.

• After the pre-incubation period, carefully remove the buffer and add 0.3 ml of the experimental KRB buffer (with varying glucose and GLP-1-(9-36) concentrations) to the islets.

• Incubate for a defined period (e.g., 1-2 hours) at 37°C.

• Following incubation, collect the supernatant and store it at -80°C until hormone measurement.[10]

4. Glucagon Measurement:

• Quantify the glucagon concentration in the collected supernatant using a commercially available RIA or ELISA kit, following the manufacturer's instructions.

5. Data Analysis:

• Normalize glucagon secretion to the number of islets or total protein content.

• Plot glucagon secretion as a function of GLP-1-(9-36) concentration to determine the IC50.

B. Protocol for Evaluating Neuroprotective Effects in SH-SY5Y Cells

This protocol outlines the assessment of GLP-1-(9-36)'s ability to protect neuronal cells from oxidative stress.

1. Materials:

• Human SH-SY5Y neuroblastoma cells

• Cell culture medium (e.g., DMEM/F12 with 10% FBS)

• GLP-1-(9-36) amide

• Oxidative stress-inducing agent (e.g., hydrogen peroxide (H2O2) or glutamate)

• MTS or LDH assay kit for cell viability/cytotoxicity assessment

2. Cell Culture and Plating:

• Culture SH-SY5Y cells in standard medium at 37°C and 5% CO2.

• Seed cells into 96-well plates at an appropriate density and allow them to adhere overnight.

3. Treatment:

• Pre-treat the cells with various concentrations of GLP-1-(9-36) (e.g., 1, 10, 100, 1000 nM) for 2 hours.[5]

• After pre-treatment, introduce the oxidative stressor (e.g., 800 µM H2O2) to the culture medium.[5]

• Incubate the cells for 24 hours.[5]

4. Cell Viability/Cytotoxicity Assessment:

• MTS Assay: Add MTS reagent to each well according to the manufacturer's protocol and incubate for 1-4 hours. Measure the absorbance at the appropriate wavelength to determine cell viability.

• LDH Assay: Collect the culture medium to measure the release of lactate (B86563) dehydrogenase (LDH), an indicator of cell damage, following the kit manufacturer's instructions.

5. Data Analysis:

• Express cell viability as a percentage relative to untreated control cells.

• Compare the viability of cells treated with the stressor alone to those pre-treated with GLP-1-(9-36).

C. Protocol for Measuring Intracellular cAMP Levels

This protocol describes the quantification of cyclic AMP (cAMP) in response to GLP-1-(9-36) treatment.

1. Materials:

• Chosen cell line (e.g., SH-SY5Y #9 clone overexpressing GLP-1R)[5]

• GLP-1-(9-36) amide

• 3-isobutyl-1-methylxanthine (IBMX), a phosphodiesterase inhibitor

• cAMP ELISA kit

2. Cell Culture and Treatment:

• Culture cells to 80-90% confluency in appropriate multi-well plates.[11]

• Wash the cells with pre-warmed PBS.[11]

• Pre-incubate the cells with assay buffer containing IBMX (e.g., 500 µM) for 15-30 minutes at 37°C.[11]

• Stimulate the cells with different concentrations of GLP-1-(9-36) (e.g., 10, 100, 1000 nM) for a short duration (e.g., 15 minutes).[5]

3. cAMP Extraction and Measurement:

• Lyse the cells to release intracellular cAMP.

• Measure the cAMP concentration in the cell lysates using a competitive ELISA kit according to the manufacturer's protocol.

4. Data Analysis:

• Normalize cAMP levels to the total protein concentration in each sample.

• Present data as fold-change over basal (unstimulated) levels.

III. Quantitative Data Summary

Parameter	Cell Model	GLP-1-(9-36) Concentration	Effect	Reference
Glucagon Secretion (IC50)	Isolated Mouse Islets	~4 pM	Inhibition of glucagon secretion	[4]
Glucagon Secretion	Isolated Human Islets	10 pM	~50% inhibition at 1 mM glucose	[3]
Intracellular cAMP	#9 Cells (SH-SY5Y with GLP-1R overexpression)	1000 nM (15 min)	Significant increase in cAMP	[5]
Cell Viability (vs. H2O2)	#9 Cells (differentiated)	1 µM (24h pre-treatment)	Significant protection from H2O2-induced reduction in viability	[5]
Plasma Glucose	Healthy Humans (in vivo)	Infusion leading to ~90 pmol/l plasma levels	Significantly lower postprandial glucose rise compared to placebo	[12]

IV. Signaling Pathways and Experimental Workflows

A. GLP-1-(9-36) Signaling in Neuroprotection

The neuroprotective effects of GLP-1-(9-36) in models of oxidative stress are mediated through signaling pathways that can involve the GLP-1 receptor (GLP-1R), leading to the activation of cAMP, PKA, and AMPK.[5]

Caption: GLP-1-(9-36) mediated neuroprotective signaling pathway.

B. GLP-1-(9-36) Glucagonostatic Effect via Glucagon Receptor

Recent evidence suggests that GLP-1-(9-36) can inhibit glucagon secretion from pancreatic alpha-cells by binding to the glucagon receptor (GCGR), potentially activating an inhibitory G-protein (Gi).[3][10]

Caption: Proposed mechanism for GLP-1-(9-36) inhibition of glucagon secretion.

C. Experimental Workflow for Assessing Cardioprotective Effects

This workflow illustrates the general steps to investigate the direct effects of GLP-1-(9-36) on cardiomyocytes under stress.

Caption: Workflow for studying GLP-1-(9-36) effects on stressed cardiomyocytes.

References

• 1. Chronic Exposure to GLP-1 Increases GLP-1 Synthesis and Release in a Pancreatic Alpha Cell Line (α-TC1): Evidence of a Direct Effect of GLP-1 on Pancreatic Alpha Cells | PLOS One [journals.plos.org]
• 2. joe.bioscientifica.com [joe.bioscientifica.com]
• 3. biorxiv.org [biorxiv.org]
• 4. GLP-1 metabolite GLP-1(9–36) is a systemic inhibitor of mouse and human pancreatic islet glucagon secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The metabolite GLP-1 (9–36) is neuroprotective and anti-inflammatory in cellular models of neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Pleiotropic Effects of GLP-1 and Analogs on Cell Signaling, Metabolism, and Function [frontiersin.org]
• 7. Cardiovascular Benefits of Native GLP-1 and its Metabolites: An Indicator for GLP-1-Therapy Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Sitagliptin Reduces Cardiac Apoptosis, Hypertrophy and Fibrosis Primarily by Insulin-Dependent Mechanisms in Experimental type-II Diabetes. Potential Roles of GLP-1 Isoforms | PLOS One [journals.plos.org]
• 10. biorxiv.org [biorxiv.org]
• 11. A model for receptor–peptide binding at the glucagon-like peptide-1 (GLP-1) receptor through the analysis of truncated ligands and receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols for Measuring GLP-1-(9-36) Binding Affinity to Receptors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for characterizing the binding affinity of Glucagon-Like Peptide-1-(9-36) (GLP-1-(9-36)) to its receptors. The protocols outlined below are essential for researchers investigating the physiological roles of this metabolite and for professionals in drug development exploring its therapeutic potential.

Introduction

Glucagon-like peptide-1-(7-36) is a potent incretin (B1656795) hormone that plays a crucial role in glucose homeostasis. It is rapidly cleaved in vivo by the enzyme dipeptidyl peptidase-4 (DPP-4) to its major metabolite, GLP-1-(9-36).[1] While initially considered inactive, emerging evidence suggests that GLP-1-(9-36) may have biological functions, including effects on the cardiovascular system and glucagon (B607659) secretion, potentially through interactions with the canonical GLP-1 receptor (GLP-1R) or other receptors.[2][3] Accurate measurement of the binding affinity of GLP-1-(9-36) to these receptors is critical for elucidating its mechanism of action.

This document details three common techniques for quantifying ligand-receptor interactions: Radioligand Binding Assays, Functional Assays (cAMP Accumulation), and Surface Plasmon Resonance (SPR).

Data Presentation: Quantitative Analysis of GLP-1-(9-36) Binding

The following tables summarize the binding affinity and functional potency of GLP-1-(9-36) at the GLP-1 receptor and the glucagon receptor, as reported in the literature.

Table 1: Binding Affinity and Potency of GLP-1-(9-36) at the GLP-1 Receptor (GLP-1R)

Parameter	Value	Cell Line/System	Comments	Reference
Binding Affinity
pIC50	6.9	Rat	Antagonist activity	[4]
Relative Affinity	0.95% of GLP-1-(7-36)	Baby hamster kidney cells expressing human GLP-1R	---	[5]
Relative Affinity	94-fold reduced affinity compared to GLP-1-(7-36)	CHO cells expressing rat GLP-1R	---	[6]
Relative Affinity	100-fold lower binding affinity compared to GLP-1-(7-36)	---	---	[7]
Functional Potency (cAMP Accumulation)
pEC50	6.97 ± 0.09	HEK-293 cells expressing human GLP-1R	Partial agonist	[6]
EC50	363 nM	---	Partial agonist, transformed to a full agonist with an EC50 of 23 nM in the presence of LSN3318839 (50 nM)	[8]
EC50	363.1 nM	---	Potency enhanced by LSN3318839	[9]

Table 2: Binding Affinity and Potency of GLP-1-(9-36) at the Glucagon Receptor (GCGR)

Parameter	Value	Cell Line/System	Comments	Reference
Functional Potency (cAMP Accumulation)
EC50	10 nM	HEK 293 cells expressing human GCGR	Potency enhanced 30-fold (EC50 reduced to 0.3 nM) with co-expression of RAMP2	[2]

Experimental Protocols

Radioligand Competition Binding Assay

This protocol describes a method to determine the binding affinity of unlabeled GLP-1-(9-36) by measuring its ability to compete with a radiolabeled ligand for binding to the GLP-1 receptor.

Workflow for Radioligand Competition Binding Assay

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. biorxiv.org [biorxiv.org]
• 3. ahajournals.org [ahajournals.org]
• 4. GLP-1 receptor | Glucagon receptor family | IUPHAR/MMV Guide to MALARIA PHARMACOLOGY [guidetomalariapharmacology.org]
• 5. Glucagon-like peptide-1-(9-36) amide is a major metabolite of glucagon-like peptide-1-(7-36) amide after in vivo administration to dogs, and it acts as an antagonist on the pancreatic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The structure and function of the glucagon-like peptide-1 receptor and its ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glucagon-like Peptide-1 (GLP-1) Analogs: Recent Advances, New Possibilities, and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Molecular basis of enhanced GLP-1 signaling mediated by GLP-1(9–36) in conjunction with LSN3318839 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the In Vivo Effects of GLP-1-(9-36)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Glucagon-like peptide-1 (GLP-1) is a critical incretin (B1656795) hormone that potentiates glucose-stimulated insulin (B600854) secretion. It is rapidly cleaved by the enzyme dipeptidyl peptidase-4 (DPP-4) into the metabolite GLP-1-(9-36). Initially considered inactive, a growing body of evidence now indicates that GLP-1-(9-36) possesses its own distinct biological activities, often independent of the canonical GLP-1 receptor (GLP-1R). These effects include anti-hyperglycemic actions without stimulating insulin secretion, inhibition of glucagon (B607659) release, cardiovascular protection, and modulation of neuronal plasticity.[1][2][3][4]

These application notes provide a comprehensive guide for the in vivo investigation of GLP-1-(9-36). The protocols detailed below are designed for rodent models and cover key experimental areas to elucidate the physiological roles of this peptide metabolite.

Core Research Areas for In Vivo Investigation

The multifaceted nature of GLP-1-(9-36) necessitates a multi-pronged experimental approach. Key areas for in vivo investigation include:

• Metabolic Effects: Assessing the impact of GLP-1-(9-36) on glucose homeostasis, insulin sensitivity, and glucagon secretion.

• Cardiovascular Effects: Evaluating the cardioprotective potential of GLP-1-(9-36) in models of cardiac injury.

• Neurological Effects: Investigating the role of GLP-1-(9-36) in learning, memory, and synaptic plasticity.

Experimental Protocols

Assessment of Metabolic Effects

This protocol assesses the effect of GLP-1-(9-36) on glucose clearance.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• GLP-1-(9-36) (human, synthetic)

• Sterile saline (0.9%)

• D-glucose solution (20% in sterile saline)

• Handheld glucometer and test strips

• Micro-hematocrit tubes (heparinized)

• Anesthetic (e.g., isoflurane)

• Insulin ELISA kit

• Glucagon ELISA kit

Procedure:

• Animal Preparation: Fast mice for 6 hours with free access to water.[5]

• Baseline Sampling: Anesthetize mice lightly with isoflurane. Obtain a baseline blood sample (~50 µL) from the tail vein for glucose, insulin, and glucagon measurement.[1]

• Peptide Administration: Administer GLP-1-(9-36) or vehicle (saline) via intravenous (tail vein) or intraperitoneal injection. A typical dose reported in the literature is 500 ng/g body weight.[2]

• Glucose Challenge: Immediately following peptide administration, administer a 1 g/kg body weight bolus of 20% D-glucose solution intravenously.[6]

• Blood Sampling: Collect blood samples (~20 µL) from the tail vein at 5, 10, 15, 30, 60, and 120 minutes post-glucose injection for glucose measurement.[6][7] Additional larger samples can be taken at key time points for insulin and glucagon analysis.

• Data Analysis: Plot blood glucose concentration over time. Calculate the area under the curve (AUC) for glucose to quantify glucose tolerance. Analyze insulin and glucagon levels at baseline and specified time points.

This "gold standard" technique assesses insulin sensitivity.

Materials:

• Male Sprague-Dawley rats (250-300g) with surgically implanted jugular vein and carotid artery catheters

• GLP-1-(9-36)

• Human insulin (Humulin R)

• D-glucose solutions (20% and 50%)

• [3-³H]glucose tracer

• Syringe pumps

Procedure:

• Animal Preparation: Allow rats to recover for 5-7 days after catheter implantation surgery. Fast rats overnight (12-14 hours) before the clamp.[8]

• Basal Period (t = -120 to 0 min): Infuse [3-³H]glucose at a constant rate (e.g., 0.05 µCi/min) to determine basal glucose turnover.[8]

• Experimental Period (t = 0 to 120 min):

  • Begin a continuous infusion of human insulin (e.g., 2.5 mU/kg/min).[9]

  • Simultaneously, begin a continuous infusion of GLP-1-(9-36) or vehicle.

  • Monitor blood glucose every 5-10 minutes from the arterial catheter.

  • Infuse a variable rate of 20% glucose to maintain euglycemia (basal glucose level).[8][10]

• Data Collection: Collect blood samples at steady-state (last 30 minutes of the clamp) to determine plasma insulin, glucose, and [3-³H]glucose specific activity.

• Data Analysis: The glucose infusion rate (GIR) required to maintain euglycemia is a measure of whole-body insulin sensitivity.

Assessment of Cardiovascular Effects

This protocol evaluates the effect of GLP-1-(9-36) on cardiac function following ischemic injury.

Materials:

• Male C57BL/6 mice (10-12 weeks old)

• GLP-1-(9-36)

• Anesthetic (e.g., isoflurane)

• Surgical instruments for thoracotomy

• Echocardiography system with a high-frequency probe

• Hemodynamic monitoring system (pressure-volume catheter)

Procedure:

• MI Induction: Anesthetize mice and perform a left thoracotomy. Ligate the left anterior descending (LAD) coronary artery to induce myocardial infarction. Sham-operated animals will undergo the same procedure without LAD ligation.

• Peptide Treatment: Administer GLP-1-(9-36) or vehicle daily via intraperitoneal injection, starting immediately after surgery and continuing for a specified period (e.g., 14 days).[4][11]

• Functional Assessment (at endpoint, e.g., 14 days):

  • Echocardiography: Anesthetize mice and perform transthoracic echocardiography to measure left ventricular ejection fraction (LVEF), fractional shortening (FS), and ventricular dimensions.[11]

  • Hemodynamic Monitoring: Insert a pressure-volume catheter into the left ventricle via the carotid artery to measure parameters such as stroke volume, cardiac output, and end-diastolic pressure.[4]

• Histological Analysis: At the end of the study, euthanize the animals, excise the hearts, and perform histological staining (e.g., Masson's trichrome) to assess infarct size and fibrosis.

Assessment of Neurological Effects

This test assesses spatial learning and memory.

Materials:

• Male C57BL/6 mice (3-4 months old)

• GLP-1-(9-36)

• Circular water tank (120 cm diameter) with opaque water

• Submerged escape platform

• Video tracking system

Procedure:

• Peptide Administration: Administer GLP-1-(9-36) or vehicle chronically (e.g., for 2-4 weeks) via intraperitoneal injections or osmotic minipumps.

• Acquisition Phase (e.g., 5 days):

  • Place the mouse into the water maze from one of four starting positions.

  • Allow the mouse to swim and find the hidden platform. If the mouse does not find the platform within 60 seconds, guide it to the platform.

  • Allow the mouse to remain on the platform for 15-30 seconds.

  • Perform 4 trials per day for each mouse.

• Probe Trial (e.g., day 6):

  • Remove the escape platform from the maze.

  • Place the mouse in the maze and allow it to swim for 60 seconds.

• Data Analysis:

  • Acquisition: Measure the escape latency (time to find the platform) and path length for each trial.

  • Probe Trial: Measure the time spent in the target quadrant (where the platform was previously located) and the number of platform crossings.[12]

Data Presentation

Table 1: Metabolic Parameters

Treatment Group	Fasting Glucose (mg/dL)	Glucose AUC (mg/dL*min)	Fasting Insulin (ng/mL)	Fasting Glucagon (pg/mL)	Glucose Infusion Rate (mg/kg/min)
Vehicle
GLP-1-(9-36)

Table 2: Cardiovascular Parameters

Treatment Group	LVEF (%)	FS (%)	Infarct Size (%)	Stroke Volume (µL)	Cardiac Output (mL/min)
Sham + Vehicle
MI + Vehicle
MI + GLP-1-(9-36)

Table 3: Neurological Parameters

Treatment Group	Escape Latency (Day 5) (s)	Path Length (Day 5) (cm)	Time in Target Quadrant (%)	Platform Crossings
Vehicle
GLP-1-(9-36)

Visualization of Pathways and Workflows

Signaling Pathways of GLP-1-(9-36)

Caption: Putative signaling pathways of GLP-1-(9-36).

Experimental Workflow for In Vivo Studies

Caption: General experimental workflow for in vivo studies.

References

• 1. Protocol for in vivo assessment of glucose metabolism in mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.physiology.org [journals.physiology.org]
• 4. researchgate.net [researchgate.net]
• 5. Guidelines and Considerations for Metabolic Tolerance Tests in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mmpc.org [mmpc.org]
• 7. IP Glucose Tolerance Test in Mouse [protocols.io]
• 8. mmpc.org [mmpc.org]
• 9. protocols.io [protocols.io]
• 10. Video: Hyperinsulinemic-Euglycemic Clamp in the Conscious Rat [jove.com]
• 11. mdpi.com [mdpi.com]
• 12. The impairment of learning and memory and synaptic loss in mouse after chronic nitrite exposure - PMC [pmc.ncbi.nlm.nih.gov]

Proper Storage and Handling of Synthetic Glp-1-(9-36) Peptide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the proper storage, handling, and experimental use of synthetic Glucagon-like peptide-1-(9-36) [Glp-1-(9-36)]. Adherence to these protocols is crucial for maintaining the peptide's integrity, ensuring experimental reproducibility, and obtaining reliable data.

Introduction

Glp-1-(9-36) is a major circulating metabolite of the incretin (B1656795) hormone Glucagon-like peptide-1 (GLP-1). It is formed by the cleavage of GLP-1-(7-36) by the enzyme dipeptidyl peptidase-4 (DPP-4)[1][2][3]. While initially considered an inactive or antagonistic fragment, recent studies have revealed its own distinct biological activities, including potential roles in cardioprotection and glucose regulation, often acting through pathways independent of the canonical GLP-1 receptor (GLP-1R)[1][4][5]. Accurate in vitro and in vivo studies of Glp-1-(9-36) necessitate meticulous attention to its storage and handling to prevent degradation and ensure its biological activity.

Peptide Characteristics

Property	Value	Reference
Molecular Weight	~3089.44 g/mol	[6]
Amino Acid Sequence	His-Ala-Glu-Gly-Thr-Phe-Thr-Ser-Asp-Val-Ser-Ser-Tyr-Leu-Glu-Gly-Gln-Ala-Ala-Lys-Glu-Phe-Ile-Ala-Trp-Leu-Val-Lys-Gly-Arg-NH2	Inferred from cleavage of GLP-1-(7-36)
Purity	≥95% (typically verified by HPLC)
Form	Lyophilized powder	Common commercial form

Storage and Stability

Proper storage is critical to prevent the degradation of Glp-1-(9-36). The peptide is susceptible to chemical and physical instability, including oxidation, hydrolysis, and aggregation[7][8].

Lyophilized Peptide

Condition	Recommendation
Temperature	Store at -20°C for long-term storage.
Environment	Keep in a desiccated environment to prevent moisture absorption.
Light	Protect from direct light.

Reconstituted Peptide

Condition	Recommendation
Short-term Storage	Store at 2-8°C for up to one week.
Long-term Storage	Aliquot and store at -20°C or -80°C for up to one month and six months, respectively[9]. Avoid repeated freeze-thaw cycles.
Solvents	The choice of solvent can impact stability. Use sterile, high-purity solvents.

Table 1: Recommended Storage Conditions for Glp-1-(9-36)

Form	Temperature	Duration	Special Considerations
Lyophilized Powder	-20°C	Up to several years	Keep desiccated and protected from light.
Reconstituted Solution	2-8°C	≤ 1 week	For immediate use.
Reconstituted Solution	-20°C	≤ 1 month	Aliquot to avoid freeze-thaw cycles.
Reconstituted Solution	-80°C	≤ 6 months	Aliquot to avoid freeze-thaw cycles.

Reconstitution Protocol

Reconstituting the lyophilized peptide correctly is essential for its solubility and activity.

Materials:

• Lyophilized Glp-1-(9-36) peptide

• Sterile, high-purity solvent (e.g., 0.025% acetic acid, sterile water, or PBS)[6][9]

• Sterile, low-protein binding microcentrifuge tubes

• Calibrated micropipettes

Protocol:

• Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from forming inside the vial upon opening.

• Solvent Selection: The choice of solvent depends on the experimental application. For initial solubilization, a slightly acidic solution like 0.025% acetic acid can be effective[6]. For cell-based assays, a buffer like PBS may be more appropriate, though solubility should be confirmed.

• Reconstitution:

  • Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

  • Carefully open the vial.

  • Using a sterile pipette, add the desired volume of the chosen solvent to the vial. The final concentration should be based on the peptide's solubility and the requirements of the experiment. A common stock concentration is 1 mg/mL.

  • Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking, which can cause aggregation. Sonication can be used to aid dissolution if precipitation occurs[9].

• Sterilization: If the reconstituted peptide solution is to be used in cell culture, it should be filter-sterilized through a 0.22 µm filter[9].

• Aliquoting and Storage: Aliquot the reconstituted peptide into sterile, low-protein binding tubes for storage. This minimizes waste and prevents degradation from repeated freeze-thaw cycles. Store the aliquots at the recommended temperature (see Table 1).

Table 2: Solubility of Glp-1-(9-36)

Solvent	Concentration	Reference
0.025% Acetic Acid	Up to 2 mg/mL	[6]
PBS	≥ 25 mg/mL (solubility may vary)	[9]

Handling Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves, a lab coat, and safety glasses, when handling the peptide.

• Aseptic Technique: Use sterile techniques to prevent microbial contamination, especially for solutions intended for cell culture or in vivo studies.

• Avoid Contamination: Use sterile pipette tips and tubes. Avoid introducing proteases or other enzymes that could degrade the peptide.

• Vortexing: Minimize vigorous vortexing to reduce the risk of aggregation. Gentle swirling or inversion is preferred.

Experimental Protocols

Workflow for Peptide Preparation and Use

General workflow for Glp-1-(9-36) preparation.

In Vitro Bioassay: Measurement of cAMP Accumulation

This protocol is adapted for assessing the antagonistic properties of Glp-1-(9-36) at the GLP-1R.

Materials:

• Cells expressing the human GLP-1 receptor (e.g., CHO-GLP-1R or Cos-1 cells)[10]

• Cell culture medium (e.g., Ham's F-12 with 5% FBS)[10]

• 96-well cell culture plates

• Glp-1-(9-36) stock solution

• GLP-1-(7-36) (agonist)

• cAMP assay kit

• Phosphodiesterase inhibitor (e.g., IBMX)

Protocol:

• Cell Seeding: Seed GLP-1R expressing cells into a 96-well plate at a density of 15,000-30,000 cells/well and incubate overnight[10].

• Pre-incubation: Wash the cells with serum-free medium. Pre-incubate the cells with varying concentrations of Glp-1-(9-36) for 15-30 minutes in the presence of a phosphodiesterase inhibitor.

• Agonist Stimulation: Add a fixed concentration of GLP-1-(7-36) (e.g., the EC50 concentration) to the wells and incubate for the time recommended by the cAMP assay kit manufacturer (typically 15-30 minutes).

• cAMP Measurement: Lyse the cells and measure intracellular cAMP levels according to the instructions of the cAMP assay kit.

• Data Analysis: Plot the cAMP concentration against the log of the Glp-1-(9-36) concentration to determine the IC50 value.

In Vivo Study: Assessment of Glucoregulatory Effects in Mice

This protocol provides a general framework for evaluating the effects of Glp-1-(9-36) on glucose metabolism in a mouse model.

Materials:

• Male C57BL/6J mice (or other appropriate model)

• Glp-1-(9-36) solution in sterile saline

• Glucose solution

• Blood glucose meter and test strips

• Insulin (B600854) and glucagon (B607659) ELISA kits

Protocol:

• Acclimatization: Acclimatize mice to the experimental conditions.

• Fasting: Fast the mice overnight (e.g., 6 hours) with free access to water.

• Baseline Measurements: Take a baseline blood sample from the tail vein to measure glucose, insulin, and glucagon levels.

• Peptide Administration: Administer Glp-1-(9-36) or vehicle (saline) via an appropriate route (e.g., intravenous or intraperitoneal injection).

• Glucose Challenge: After a set time following peptide administration (e.g., 15 minutes), perform a glucose tolerance test by administering a glucose solution (e.g., 2 g/kg) intraperitoneally.

• Blood Sampling: Collect blood samples at various time points (e.g., 15, 30, 60, 90, and 120 minutes) after the glucose challenge.

• Data Analysis: Measure blood glucose at each time point. Analyze plasma samples for insulin and glucagon levels using ELISA kits. Plot the glucose excursion curve and calculate the area under the curve (AUC) to assess glucose tolerance.

Signaling Pathways

Glp-1-(9-36) has been shown to exert its effects through both GLP-1R-dependent and -independent pathways.

GLP-1R-Independent Signaling

Recent evidence suggests that some of the biological effects of Glp-1-(9-36), particularly its cardioprotective actions, are mediated through a GLP-1R-independent mechanism involving the PI3K/Akt signaling cascade[1].

GLP-1R-independent signaling of Glp-1-(9-36).

Interaction with the Glucagon Receptor

Some studies suggest that Glp-1-(9-36) may also interact with the glucagon receptor, potentially contributing to its glucagonostatic effects[11].

Proposed interaction of Glp-1-(9-36) with the glucagon receptor.

By following these detailed application notes and protocols, researchers can ensure the integrity and biological activity of synthetic Glp-1-(9-36), leading to more accurate and reproducible experimental outcomes.

References

• 1. mdpi.com [mdpi.com]
• 2. anshlabs.com [anshlabs.com]
• 3. Glucagon-like peptide-1 - Wikipedia [en.wikipedia.org]
• 4. Frontiers | Stimulation of GLP-1 Receptor Inhibits Methylglyoxal-Induced Mitochondrial Dysfunctions in H9c2 Cardiomyoblasts: Potential Role of Epac/PI3K/Akt Pathway [frontiersin.org]
• 5. GLP-1 (9-36) amide metabolite suppression of glucose production in isolated mouse hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rndsystems.com [rndsystems.com]
• 7. ibl-international.com [ibl-international.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. pnas.org [pnas.org]
• 11. biorxiv.org [biorxiv.org]

Application Notes and Protocols: A Guide to Selecting Controls for GLP-1-(9-36) Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucagon-like peptide-1-(9-36) (GLP-1-(9-36)) is a primary metabolite of the active incretin (B1656795) hormone GLP-1-(7-36), formed by the enzymatic cleavage by dipeptidyl peptidase-4 (DPP-4).[1][2][3][4][5] Initially considered an inactive and antagonistic metabolite of the canonical GLP-1 receptor (GLP-1R), emerging evidence suggests that GLP-1-(9-36) possesses its own distinct biological activities, including cardioprotective, neuroprotective, and glucoregulatory effects.[2][6][7][8] These effects can be mediated through both GLP-1R-dependent and independent pathways, making the selection of appropriate experimental controls critical for elucidating its precise mechanisms of action.[2][9]

This document provides detailed application notes and protocols for designing experiments to investigate the biological functions of GLP-1-(9-36), with a strong emphasis on the correct use of positive and negative controls to dissect its complex signaling pathways.

Understanding the Signaling Pathways of GLP-1-(9-36)

The signaling mechanisms of GLP-1-(9-36) are multifaceted. While it has a low affinity for the GLP-1R and can act as an antagonist in some contexts, it has also been shown to activate downstream signaling cascades.[1][10][11][12] These pathways can be broadly categorized as GLP-1R-dependent and GLP-1R-independent.

GLP-1R-Dependent Signaling: In some systems, GLP-1-(9-36) can interact with the GLP-1R, though with much lower potency than its parent molecule, GLP-1-(7-36). The canonical GLP-1R signaling cascade involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA).

GLP-1R-Independent Signaling: A growing body of evidence points to GLP-1-(9-36) acting through alternative receptors or pathways. These may include the glucagon (B607659) receptor (GCGR) or a yet-unidentified receptor.[7][13][14] Key signaling molecules implicated in these pathways include AMP-activated protein kinase (AMPK), phosphoinositide 3-kinase (PI3K)/Akt, and extracellular signal-regulated kinase (ERK)1/2.[2][7]

To visually represent these complex interactions, the following signaling pathway diagram is provided:

Caption: GLP-1-(9-36) Signaling Pathways.

Recommended Controls for GLP-1-(9-36) Experiments

The appropriate choice of controls is paramount to interpreting data from GLP-1-(9-36) experiments accurately. The following table summarizes the recommended positive and negative controls for both in vitro and in vivo studies.

Control Type	Compound/Model	Rationale	Typical Concentration/Use
Positive Controls
GLP-1R-Dependent Agonist	GLP-1-(7-36)	The endogenous, high-affinity ligand for the GLP-1R. Essential for comparing the potency and efficacy of GLP-1-(9-36).	1-100 nM (in vitro)
GLP-1R-Dependent Agonist	Exendin-4	A potent, long-acting GLP-1R agonist. Useful for establishing a maximal GLP-1R-mediated response.[5][15][16]	1-100 nM (in vitro)
Negative Controls
GLP-1R Antagonist	Exendin(9-39)	A competitive antagonist of the GLP-1R. Crucial for determining if the effects of GLP-1-(9-36) are mediated by the canonical GLP-1R.[4][17][18][19][20]	100 nM - 1 µM (in vitro)
Genetic Negative Control	GLP-1R Knockout (Glp1r-/-) Cells or Animals	The definitive control to confirm GLP-1R-independent effects.[21]	N/A
Vehicle Control	Saline or appropriate solvent (e.g., DMSO)	Accounts for any effects of the vehicle in which the peptides are dissolved.	Match the volume used for test compounds.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are intended as a starting point and may require optimization based on the specific cell type or animal model used.

In Vitro Assays

The following diagram illustrates a general workflow for in vitro experiments designed to characterize the signaling and functional effects of GLP-1-(9-36).

References

• 1. cosmobio.co.jp [cosmobio.co.jp]
• 2. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Induction and Assessment of Ischemia-reperfusion Injury in Langendorff-perfused Rat Hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Exendin-4, a Glucagon-Like Protein-1 (GLP-1) Receptor Agonist, Reverses Hepatic Steatosis in ob/ob Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cAMP-Glo™ Assay Protocol [worldwide.promega.com]
• 7. Retrograde heart perfusion: the Langendorff technique of isolated heart perfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijbcp.com [ijbcp.com]
• 9. benchchem.com [benchchem.com]
• 10. Video: Induction and Assessment of Ischemia-reperfusion Injury in Langendorff-perfused Rat Hearts [jove.com]
• 11. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Glucagon-like peptide-1-(9-36) amide is a major metabolite of glucagon-like peptide-1-(7-36) amide after in vivo administration to dogs, and it acts as an antagonist on the pancreatic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. resources.revvity.com [resources.revvity.com]
• 14. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. diabetesjournals.org [diabetesjournals.org]
• 16. jme.bioscientifica.com [jme.bioscientifica.com]
• 17. GLP-1 Receptor in Pancreatic α-Cells Regulates Glucagon Secretion in a Glucose-Dependent Bidirectional Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 18. spandidos-publications.com [spandidos-publications.com]
• 19. GLP-1R Signaling Directly Activates Arcuate Nucleus Kisspeptin Action in Brain Slices but Does not Rescue Luteinizing Hormone Inhibition in Ovariectomized Mice During Negative Energy Balance | eNeuro [eneuro.org]
• 20. Grape powder attenuates the negative effects of GLP-1 receptor antagonism by exendin-3 (9–39) in a normoglycemic mouse model - Food & Function (RSC Publishing) DOI:10.1039/C6FO00122J [pubs.rsc.org]
• 21. biorxiv.org [biorxiv.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Signal in Glp-1-(9-36) Western Blots

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting low signal issues in Western blots for the Glucagon-like peptide-1 (9-36) fragment. The information is presented in a question-and-answer format to directly address common problems encountered during this application.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am not seeing any band for Glp-1-(9-36) or the signal is extremely weak. What are the most common causes?

A weak or absent signal in your Glp-1-(9-36) Western blot can stem from several factors throughout the experimental workflow. The primary areas to investigate are sample preparation and protein concentration, electrophoresis and transfer efficiency, antibody-related issues, and signal detection.[1] A systematic approach to troubleshooting these steps is crucial for identifying and resolving the issue.

Troubleshooting Flowchart

The following diagram outlines a logical workflow for troubleshooting low signal in your Glp-1-(9-36) Western blots.

Caption: A step-by-step guide to diagnosing and resolving low signal issues in Glp-1-(9-36) Western blots.

Section 1: Sample Preparation and Protein Loading

Q2: How can I ensure my sample contains detectable levels of Glp-1-(9-36)?

The low abundance of Glp-1-(9-36) in many biological samples is a primary challenge.[2][3] Consider the following to enrich your target protein:

• Sample Enrichment: For tissues or cells with low expression, consider using fractionation techniques to enrich the sample for the compartment where Glp-1-(9-36) is expected to be most abundant.[4][5] Immunoprecipitation (IP) is another powerful method to specifically pull down and concentrate your target peptide before loading it on the gel.[5][6]

• Increase Protein Load: A straightforward approach is to increase the total protein loaded per lane.[4][6] Try loading between 50-100 µg of total protein.[4] However, be aware that overloading can lead to gel distortion and high background.[7]

• Use Appropriate Lysis Buffers: The choice of lysis buffer is critical for efficient protein extraction.[2] For a peptide like Glp-1-(9-36), a harsh lysis buffer like RIPA buffer, which contains SDS, can be effective in ensuring complete cell lysis and protein solubilization.[8]

• Prevent Protein Degradation: Always include a cocktail of protease inhibitors in your lysis buffer to prevent the degradation of your target peptide.[4][5][6]

Parameter	Standard Recommendation	Recommendation for Low Abundance Peptides
Total Protein Load	10-30 µg	50-100 µg[4]
Sample Preparation	Whole-cell lysate	Fractionation or Immunoprecipitation[4][6]
Lysis Buffer Additives	Protease inhibitors	Broad-spectrum protease inhibitors[3]

Section 2: Gel Electrophoresis and Protein Transfer

Q3: My transfer of the small Glp-1-(9-36) peptide seems inefficient. How can I improve it?

Efficient transfer of small peptides is critical and often a point of failure.

• Membrane Selection: For small proteins, a polyvinylidene difluoride (PVDF) membrane is often recommended due to its higher binding capacity compared to nitrocellulose.[2][8] Crucially, opt for a smaller pore size, such as 0.22 µm, to prevent the peptide from passing through the membrane during transfer.[5][6]

• Transfer Conditions: Smaller proteins transfer more quickly than larger ones.[9] It may be necessary to reduce the transfer time or voltage to avoid "over-transferring" the peptide through the membrane.[5] A wet transfer system is often recommended for small proteins.[5]

• Verify Transfer Success: Always check the efficiency of your transfer.[4] This can be done by staining the membrane with Ponceau S after transfer to visualize the protein lanes.[4] You can also stain the gel with Coomassie Blue after transfer to see if a significant amount of protein, particularly in the low molecular weight range, remains.

Parameter	Standard Protocol	Optimized for Small Peptides (Glp-1-(9-36))
Membrane Type	Nitrocellulose or PVDF (0.45 µm)	PVDF (0.22 µm)[5][6]
Transfer Method	Semi-dry or wet	Wet transfer is often preferred[5]
Transfer Time	60-90 minutes	Reduce transfer time; optimize empirically
Transfer Buffer	Standard buffer	Consider adding 20% methanol (B129727) for low MW proteins[10]

Section 3: Blocking and Antibody Incubation

Q4: Could my blocking buffer or antibody concentrations be the cause of the low signal?

Yes, both are critical factors that require careful optimization.

• Blocking Buffer Selection: While non-fat dry milk is a common and inexpensive blocking agent, it can sometimes mask certain epitopes.[11] Bovine serum albumin (BSA) is a good alternative.[11][12] If you suspect your blocking agent is interfering with antibody binding, try switching to a different one or reducing the concentration.[2][5] For particularly difficult cases, commercially available protein-free blocking buffers can be an option.[13]

• Antibody Dilution: The concentrations of both the primary and secondary antibodies are critical.[14] If the concentration is too low, the signal will be weak or absent.[15] Conversely, if it's too high, you may see high background.[16] It is essential to perform an antibody titration to determine the optimal dilution for your specific primary antibody and experimental conditions.[5][14] Start with the manufacturer's recommended dilution and then test a range of dilutions.

• Incubation Time and Temperature: Increasing the incubation time of the primary antibody, for instance, to overnight at 4°C, can enhance the signal for low-abundance proteins.[5]

Parameter	Starting Recommendation	Troubleshooting Action
Blocking Buffer	5% non-fat dry milk in TBST	Switch to 3-5% BSA in TBST; try protein-free blockers[11][13][17]
Primary Antibody Dilution	Follow datasheet (e.g., 1:1000)	Titrate from 1:250 to 1:5000
Secondary Antibody Dilution	Follow datasheet (e.g., 1:2000)	Titrate from 1:1000 to 1:10,000
Primary Ab Incubation	1-2 hours at room temperature	Overnight at 4°C[5]

Section 4: Signal Detection and Visualization

Q5: I've optimized the previous steps, but my signal is still faint. How can I boost the final detection?

The final detection step offers several opportunities to amplify a weak signal.

• Use a High-Sensitivity Substrate: For detecting low-abundance proteins, using a standard ECL (enhanced chemiluminescence) substrate may not be sufficient.[18] Switch to a high-sensitivity or "femto" level chemiluminescent substrate, which can detect proteins in the low-femtogram range and produce a stronger, more durable signal.[9][19][20]

• Optimize Exposure Time: If you are using a CCD camera-based imager, you can increase the exposure time to capture more of the light signal.[6] Be cautious not to overexpose, as this can lead to high background and saturated bands.[16]

• Enzyme and Substrate Integrity: Ensure your HRP-conjugated secondary antibody and your ECL substrate have not expired and have been stored correctly.[6][16] The enzymatic reaction is sensitive to temperature, so make sure your substrate is at room temperature before use.[21]

Experimental Protocols

Protocol 1: Optimized Western Blot for Glp-1-(9-36)

This protocol incorporates recommendations for detecting low-abundance peptides.

• Sample Preparation:

  • Lyse cells or tissues in RIPA buffer supplemented with a broad-spectrum protease inhibitor cocktail.

  • Determine protein concentration using a BCA or Bradford assay.

  • Load 50-100 µg of total protein mixed with Laemmli sample buffer onto a high-percentage (e.g., 15% or 4-20% gradient) Tris-glycine gel.[2]

• Electrophoresis:

  • Run the gel until the dye front reaches the bottom.

• Protein Transfer:

  • Activate a 0.22 µm PVDF membrane in methanol for 15-30 seconds, then equilibrate in transfer buffer.

  • Assemble the transfer stack, ensuring no air bubbles are present between the gel and the membrane.[7]

  • Perform a wet transfer at 100V for 30-45 minutes (optimization may be required).

  • After transfer, stain the membrane with Ponceau S to confirm successful transfer.

• Blocking and Antibody Incubation:

  • Block the membrane for 1 hour at room temperature in 5% BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

  • Incubate with the primary antibody against Glp-1-(9-36) diluted in the blocking buffer overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each in TBST.

  • Incubate with an HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each in TBST.

• Signal Detection:

  • Prepare a high-sensitivity ECL substrate according to the manufacturer's instructions.

  • Incubate the membrane with the substrate for the recommended time (typically 1-5 minutes).

  • Image the blot using a CCD camera-based imager, starting with a short exposure and incrementally increasing it to achieve the optimal signal-to-noise ratio.

Signaling Pathways and Workflows

General Western Blot Workflow

Caption: The major stages of the Western blotting experimental workflow.

References

• 1. Western Blot Troubleshooting: 10 Common Problems and Solutions [synapse.patsnap.com]
• 2. stjohnslabs.com [stjohnslabs.com]
• 3. Detecting Low Abundance Proteins in Western Blotting | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Western blot protocol for low abundance proteins | Abcam [abcam.com]
• 5. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group | 武汉三鹰生物技术有限公司 [ptgcn.com]
• 6. sinobiological.com [sinobiological.com]
• 7. bitesizebio.com [bitesizebio.com]
• 8. Detecting low abundance proteins via Western Blot | Proteintech Group [ptglab.com]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. Western Blot Troubleshooting | Thermo Fisher Scientific - KR [thermofisher.com]
• 11. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 12. How to select the correct blocking buffer for Western Blotting - Precision Biosystems-Automated, Reproducible Western Blot Processing and DNA, RNA Analysis [precisionbiosystems.com]
• 13. azurebiosystems.com [azurebiosystems.com]
• 14. How To Optimize Your Western Blot | Proteintech Group [ptglab.com]
• 15. bio-rad.com [bio-rad.com]
• 16. info.gbiosciences.com [info.gbiosciences.com]
• 17. bosterbio.com [bosterbio.com]
• 18. Chemiluminescent Western Blotting | Thermo Fisher Scientific - ZA [thermofisher.com]
• 19. revvity.com [revvity.com]
• 20. azurebiosystems.com [azurebiosystems.com]
• 21. licorbio.com [licorbio.com]

Technical Support Center: Optimizing GLP-1-(9-36) Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize variability in animal studies involving GLP-1-(9-36).

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation, offering potential causes and actionable solutions to enhance data quality and reproducibility.

Issue 1: High Variability in Blood Glucose Response to GLP-1-(9-36) Administration

Potential Cause	Recommended Solution
Animal Strain and Genetics	Use inbred mouse strains (e.g., C57BL/6J) which tend to exhibit lower phenotypic variation compared to outbred stocks (e.g., NMRI, CD-1).[1] Document the specific strain and substrain in all experimental records.
Sex Differences	House male and female animals separately and analyze data independently. Females can exhibit different responses to GLP-1 receptor agonists.[2][3]
Age and Weight	Use age- and weight-matched animals within each experimental group. Metabolic parameters can change significantly with age and body composition.
Fasting State	Strictly control the fasting duration before the experiment (typically 4-6 hours for mice).[4] Prolonged fasting can alter baseline glucose and insulin (B600854) levels.
Route of Administration	Intravenous (IV) administration provides more direct and rapid delivery, while intraperitoneal (IP) injections can have variable absorption rates.[5] Choose one route and maintain consistency. For IP injections, ensure consistent anatomical placement.
Peptide Stability	Prepare fresh solutions of GLP-1-(9-36) for each experiment. Store stock solutions at -80°C in appropriate buffers. Avoid repeated freeze-thaw cycles.
Injection Stress	Handle animals gently and acclimatize them to the experimental procedures to minimize stress-induced hyperglycemia.

Issue 2: Inconsistent or Low Plasma GLP-1-(9-36) Measurements

Potential Cause	Recommended Solution
Rapid Degradation	GLP-1-(7-36) is rapidly degraded to GLP-1-(9-36) by DPP-IV.[6] When measuring endogenous GLP-1-(9-36) formation, consider the use of DPP-IV inhibitors. For exogenous administration, be aware of its short half-life.
Sample Handling	Collect blood samples into tubes containing a DPP-IV inhibitor (e.g., sitagliptin (B1680988) or vildagliptin) and a broad-spectrum protease inhibitor cocktail to prevent ex vivo degradation. Keep samples on ice and process them promptly.
ELISA Kit Variability	Different commercial ELISA kits can show significant variability in detecting GLP-1 isoforms.[7] Validate the chosen kit for its specificity and sensitivity to GLP-1-(9-36). Consider using a well-established in-house radioimmunoassay if available.
Assay Specificity	Ensure the assay used can distinguish between GLP-1-(7-36) and GLP-1-(9-36), especially when studying the metabolism of the parent compound.[8][9]

Frequently Asked Questions (FAQs)

Q1: What is the optimal dose of GLP-1-(9-36) to use in mouse studies?

A1: The optimal dose can vary depending on the animal model and the specific biological question. Doses ranging from picomolar to nanomolar concentrations have been used in vitro and in vivo.[4][10][11] It is crucial to perform a dose-response study to determine the effective dose for your specific experimental setup. For example, in some studies, a high dose of 100 µg/kg was used due to high basal levels of the peptide.[4]

Q2: How should I prepare and handle GLP-1-(9-36) for in vivo studies to ensure its stability?

A2: GLP-1-(9-36) is a peptide and susceptible to degradation. It should be reconstituted in a sterile, buffered solution (e.g., PBS with 0.1% BSA to prevent adsorption to vials). Aliquot the reconstituted peptide into single-use vials and store them at -80°C. For each experiment, thaw a fresh aliquot and keep it on ice until administration. Avoid repeated freeze-thaw cycles.

Q3: What are the key considerations when choosing an animal model for GLP-1-(9-36) research?

A3: The choice of animal model is critical and can significantly impact the results.

• Species: Effects of GLP-1-(9-36) can be species-specific. For instance, its glucoregulatory properties were observed in pigs and humans but not in mice in some studies.[2]

• Strain: Inbred strains like C57BL/6J are often preferred for metabolic studies due to their genetic homogeneity, which can reduce variability.[1]

• Disease Model: The choice between a healthy model and a disease model (e.g., diet-induced obesity, genetic models of diabetes) will depend on the research question.

Q4: Can anesthesia affect the outcomes of my GLP-1-(9-36) experiments?

A4: Yes, anesthesia can influence metabolic parameters. Some studies have shown that anesthetized animals are more sensitive to the insulinotropic actions of GLP-1.[5] If anesthesia is necessary, use a consistent anesthetic regimen across all experimental groups and report the specific agents and dosages used.

Experimental Protocols

Protocol 1: Intraperitoneal Glucose Tolerance Test (IPGTT)

• Animal Preparation: Fast mice for 4-6 hours with free access to water.

• Baseline Measurement (t=0): Obtain a baseline blood sample from the tail vein to measure blood glucose.

• GLP-1-(9-36) Administration: Inject the desired dose of GLP-1-(9-36) or vehicle intraperitoneally.

• Glucose Challenge: After a predetermined time following peptide injection (e.g., 15-30 minutes), administer a glucose solution (typically 1-2 g/kg body weight) intraperitoneally.

• Blood Sampling: Collect blood samples from the tail vein at 15, 30, 60, 90, and 120 minutes after the glucose challenge.

• Analysis: Measure blood glucose concentrations at each time point. The area under the curve (AUC) for glucose is then calculated to assess glucose tolerance.

Protocol 2: In Vivo Insulin Secretion Assay

• Animal Preparation: Follow the same fasting procedure as for the IPGTT.

• Catheterization (Optional but Recommended): For serial blood sampling, catheterization of the jugular vein or carotid artery can be performed a few days prior to the experiment to minimize stress during sampling.

• Baseline Sampling (t=0): Collect a baseline blood sample for glucose and insulin measurement.

• GLP-1-(9-36) and Glucose Administration: Co-administer GLP-1-(9-36) (or vehicle) and a glucose bolus intravenously.

• Blood Sampling: Collect blood samples at 2, 5, 10, 15, and 30 minutes post-injection.

• Sample Processing: Immediately place blood samples on ice in tubes containing an anticoagulant and a DPP-IV inhibitor. Centrifuge at 4°C to separate plasma.

• Analysis: Measure plasma insulin concentrations using a validated ELISA or radioimmunoassay.

Visualizations

References

• 1. Rodent model choice has major impact on variability of standard preclinical readouts associated with diabetes and obesity research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. ahajournals.org [ahajournals.org]
• 4. GLP-1 metabolite GLP-1(9–36) is a systemic inhibitor of mouse and human pancreatic islet glucagon secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. diabetesjournals.org [diabetesjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. journals.physiology.org [journals.physiology.org]
• 9. journals.physiology.org [journals.physiology.org]
• 10. journals.physiology.org [journals.physiology.org]
• 11. biorxiv.org [biorxiv.org]

Technical Support Center: GLP-1(9-36) Radioligand Binding Assays

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for researchers performing radioligand binding assays with Glucagon-Like Peptide-1-(9-36) [GLP-1(9-36)].

Frequently Asked Questions (FAQs)

Q1: What is GLP-1(9-36) and why is it studied?

A1: GLP-1(9-36) is the primary metabolite of the active incretin (B1656795) hormone GLP-1(7-36)[1][2]. It is formed when the enzyme dipeptidyl peptidase-IV (DPP-IV) cleaves the first two amino acids from the active peptide[3]. While initially considered inactive due to its significantly lower binding affinity for the canonical GLP-1 receptor (GLP-1R) and reduced ability to stimulate insulin (B600854) secretion, recent studies have shown that GLP-1(9-36) has various biological effects, including cardioprotective and neuroprotective actions[1][4][5]. These effects may be mediated by a receptor distinct from the classical GLP-1R[1][2][4].

Q2: Does GLP-1(9-36) bind to the classical GLP-1 Receptor?

A2: Yes, but with a much lower affinity compared to the active form, GLP-1(7-36). The binding affinity of GLP-1(9-36) for the cloned human pancreatic GLP-1 receptor is approximately 100-fold lower than that of GLP-1(7-36)[3][6]. Some studies have reported the affinity to be as much as 70,000-fold lower in cells expressing the GLP-1R[2]. Due to this low affinity, it is often characterized as an antagonist or weak partial agonist at this receptor[6].

Q3: Is there a specific receptor for GLP-1(9-36)?

A3: The existence of a specific, high-affinity receptor for GLP-1(9-36) is a topic of ongoing research. Some evidence suggests that the cardioprotective and other effects of GLP-1(9-36) are preserved in mice lacking the GLP-1R, pointing towards an alternative signaling pathway[1][4]. However, a distinct receptor has not yet been definitively identified.

Q4: What radioligand is typically used for these assays?

A4: The most common radioligand used is Iodine-125 labeled GLP-1(9-36), denoted as [¹²⁵I]GLP-1(9-36)[2]. This allows for sensitive detection of binding to cell membranes or tissue homogenates.

Troubleshooting Guide

This section addresses common problems encountered during GLP-1(9-36) radioligand binding assays.

Problem	Potential Causes	Solutions & Recommendations
High Non-Specific Binding (NSB)	1. Radioligand Issues: Concentration too high; radioligand is hydrophobic or impure.[7]	- Use a radioligand concentration at or below the Kd value. - Ensure radiochemical purity is >90%.[7]
2. Tissue/Membrane Issues: Too much membrane protein used.[7]	- Titrate the amount of membrane protein; a typical starting range is 100-500 µg per tube.[7]
3. Assay Conditions: Suboptimal buffer, incubation time, or washing.	- Add Bovine Serum Albumin (BSA) (e.g., 0.1%) to the assay buffer to reduce non-specific interactions.[8] - Optimize incubation time; shorter times can sometimes reduce NSB.[7] - Pre-soak filters in a blocking agent like polyethyleneimine (PEI).[7]
Low or No Specific Binding	1. Receptor Expression: Low or absent receptor expression in the chosen cells or tissue.	- Confirm receptor presence and density (Bmax) via saturation binding experiments or other methods like Western Blot or qPCR.
2. Radioligand Degradation: Radioligand has degraded due to improper storage or handling.	- Aliquot the radioligand upon receipt and store at ≤ -20°C. Avoid repeated freeze-thaw cycles.[9]
3. Assay Conditions: Incubation time is too short to reach equilibrium.[10]	- Determine the time required to reach binding equilibrium through kinetic experiments (association/dissociation assays). Ensure incubation time is at least 5 times the dissociation half-life (t½).[10]
4. Inefficient Washing: Overly aggressive washing can strip specifically bound ligand.[7]	- Wash filters rapidly with ice-cold buffer to minimize dissociation of the receptor-ligand complex.[7][10] - Optimize the number and duration of washes.
Poor Reproducibility / High Variability	1. Pipetting Inaccuracy: Inconsistent volumes of reagents, especially radioligand or competitors.	- Use calibrated pipettes and change tips for each dilution when preparing standard curves.[11] - For optimal results, accurate pipetting and strict adherence to the protocol are essential.[9]
2. Inconsistent Sample Handling: Variation in incubation times, temperatures, or washing procedures between tubes or plates.	- Ensure all tubes are incubated at a constant temperature for the same duration.[7] - Standardize the filtration and washing process using a cell harvester for consistency.
3. Sample Preparation: Incomplete homogenization of membranes or presence of endogenous ligands.	- Ensure thorough homogenization and washing of membranes during preparation to remove interfering substances.[7]

Experimental Protocols & Data

Standard Radioligand Binding Assay Protocol

This protocol is a generalized procedure for a competitive binding assay using [¹²⁵I]GLP-1(9-36).

1. Membrane Preparation:

• Culture cells expressing the receptor of interest (e.g., CHO-GLP-1R cells, or tissue homogenates from mouse brain).

• Harvest cells and homogenize them in an ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4)[8].

• Perform differential centrifugation to isolate the membrane fraction. A common procedure involves a low-speed spin (e.g., 500 x g) to remove nuclei, followed by a high-speed spin (e.g., 40,000 x g) to pellet the membranes[8].

• Resuspend the membrane pellet in a binding buffer and determine the protein concentration.

2. Assay Setup:

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4[8].

• Total Binding: Add membrane protein, a fixed concentration of [¹²⁵I]GLP-1(9-36) (typically near its Kd), and binding buffer.

• Non-Specific Binding (NSB): Add membrane protein, [¹²⁵I]GLP-1(9-36), and a high concentration of an unlabeled competitor (e.g., 1 µM unlabeled GLP-1(9-36) or Exendin-4)[8].

• Competition: Add membrane protein, [¹²⁵I]GLP-1(9-36), and increasing concentrations of the unlabeled test compound.

3. Incubation:

• Incubate all tubes at a constant temperature (e.g., room temperature or 4°C) for a sufficient time to reach equilibrium (e.g., 90-120 minutes)[8][12].

4. Separation and Quantification:

• Rapidly filter the contents of each tube through a glass fiber filter (pre-soaked in buffer) using a cell harvester[7].

• Quickly wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand[7].

• Place filters in scintillation vials, add a scintillation cocktail, and measure the radioactivity using a gamma counter.

5. Data Analysis:

• Calculate Specific Binding = Total Binding - Non-Specific Binding.

• For competition assays, plot the percentage of specific binding against the log concentration of the unlabeled competitor to determine the IC₅₀ value.

Quantitative Data Summary

The binding characteristics of GLP-1(9-36) can vary significantly depending on the tissue and receptor type.

Ligand	Receptor/Tissue	Binding Affinity (Kd or IC₅₀)	Receptor Density (Bmax)	Reference
GLP-1(9-36)	Human Pancreatic GLP-1R	~0.95% of GLP-1(7-36) affinity	Not Reported	[6]
[¹²⁵I]GLP-1(9-36)	Mouse Brain	High Affinity (Kd not specified)	~10-fold lower than [¹²⁵I]GLP-1(7-36)	[2][5]
GLP-1(9-36)	Cells expressing GLP-1R	~70,000-fold lower than GLP-1(7-36)	Not Reported	[2]

Visualizations

Experimental Workflow

Caption: Workflow for a competitive radioligand binding assay.

GLP-1(9-36) Signaling Pathways

GLP-1(9-36) exhibits complex signaling. It acts as a weak antagonist at the canonical GLP-1R but may also signal through a separate, unidentified receptor, particularly in cardiovascular and neuronal cells.

Caption: Contrasting signaling pathways of GLP-1 metabolites.

Troubleshooting Logic Flow

Caption: A logical guide for troubleshooting low signal issues.

References

• 1. Glucagon-like peptide (GLP)-1(9-36)amide-mediated cytoprotection is blocked by exendin(9-39) yet does not require the known GLP-1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of [¹²⁵I]GLP-1(9-36), a novel radiolabeled analog of the major metabolite of glucagon-like peptide 1 to a receptor distinct from GLP1-R and function of the peptide in murine aorta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glucagon-like Peptide-1 (GLP-1) Analogs: Recent Advances, New Possibilities, and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. glucagon.com [glucagon.com]
• 5. researchgate.net [researchgate.net]
• 6. Glucagon-like peptide-1-(9-36) amide is a major metabolite of glucagon-like peptide-1-(7-36) amide after in vivo administration to dogs, and it acts as an antagonist on the pancreatic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. sceti.co.jp [sceti.co.jp]
• 10. Ligand binding assays at equilibrium: validation and interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.cn [sigmaaldrich.cn]
• 12. Structural Determinants of Binding the Seven-transmembrane Domain of the Glucagon-like Peptide-1 Receptor (GLP-1R) - PMC [pmc.ncbi.nlm.nih.gov]

dealing with inconsistent results in Glp-1-(9-36) functional assays

This guide provides troubleshooting advice and frequently asked questions for researchers encountering inconsistent results in functional assays involving the GLP-1 metabolite, GLP-1-(9-36).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for GLP-1-(9-36)?

A1: The mechanism of GLP-1-(9-36) is complex and context-dependent. Initially considered an inactive metabolite and a weak antagonist of the GLP-1 receptor (GLP-1R), it is now known to have distinct biological activities.[1][2] It can act as a biased agonist at the GLP-1R, preferentially activating certain downstream pathways like ERK1/2 phosphorylation with little effect on cAMP production.[3] Furthermore, GLP-1-(9-36) can signal independently of the canonical GLP-1R, potentially through the insulin-like growth factor 1 receptor (IGF-1R) in astrocytes or the glucagon (B607659) receptor (GCGR) in pancreatic alpha-cells.[4][5][6]

Q2: Why is GLP-1-(9-36) often described as an antagonist?

A2: GLP-1-(9-36) has a significantly lower binding affinity for the GLP-1R compared to the active form, GLP-1-(7-36) amide (over 100-fold lower).[1][7] In assays measuring canonical GLP-1R signaling, such as cAMP accumulation in pancreatic cells, it can competitively inhibit the binding of the full agonist GLP-1-(7-36) without inducing a strong response itself, thus acting as an antagonist.[1] Its ability to function as an agonist or antagonist depends on the cell type, receptor expression levels, and the specific signaling pathway being measured.[8]

Q3: How stable is the GLP-1-(9-36) peptide in experimental conditions?

A3: GLP-1-(9-36) is itself a product of the rapid degradation of GLP-1-(7-36) by the enzyme dipeptidyl peptidase IV (DPP-IV).[9][10] While more stable than its precursor, GLP-1-(9-36) can be further metabolized in vitro, particularly in the presence of hepatocytes or certain plasma enzymes, yielding various N-terminus cleavage products.[11] Its half-life in mouse hepatocytes has been reported as 52 minutes.[11] Instability in culture media can be a significant source of experimental variability.

Q4: Can the choice of commercial assay kit affect my results?

A4: Absolutely. The specificity and sensitivity of commercially available GLP-1 kits vary considerably. Some assays may not distinguish between GLP-1-(7-36) and GLP-1-(9-36), while others are specific to the active form.[12] It is crucial to validate the specificity of any kit for the particular GLP-1 isoform you intend to measure. One study found that some kits detected only amidated forms of GLP-1, had incomplete recovery in plasma, or were insensitive.[12]

Troubleshooting Guide

Issue 1: No or Low Signal in cAMP Assay

Possible Causes:

• Low GLP-1R Expression: The cell line used may not express sufficient levels of the GLP-1 receptor. The cAMP response to GLP-1-(9-36) is highly dependent on GLP-1R expression levels.[4]

• Weak Agonist Activity: GLP-1-(9-36) is a very weak partial agonist for cAMP production.[3][8] In cell systems with low receptor reserves, it may not elicit a measurable response.

• Peptide Degradation: The peptide may have degraded in the stock solution or during the experiment.

• Incorrect Assay Conditions: Suboptimal incubation times or the absence of a phosphodiesterase (PDE) inhibitor (like IBMX) can lead to the rapid degradation of any cAMP produced.[8]

Solutions:

• Cell Line Selection: Use a cell line with robust and confirmed GLP-1R expression (e.g., HEK293 cells stably overexpressing the human GLP-1R).[8]

• Positive Controls: Always include a potent GLP-1R agonist, such as GLP-1-(7-36) or Exendin-4, as a positive control to confirm cell responsiveness and assay validity.

• Peptide Handling: Prepare fresh peptide solutions from lyophilized powder. Avoid repeated freeze-thaw cycles.

• Assay Optimization: Ensure a PDE inhibitor (e.g., 500 µM IBMX) is included in the assay buffer. Optimize the stimulation time; a 15-minute incubation is often sufficient.[8]

Issue 2: High Variability and Poor Reproducibility Between Experiments

Possible Causes:

• Peptide Instability: Inconsistent handling, storage, or age of peptide stocks can lead to varying concentrations of active peptide. GLP-1-(9-36) can be rapidly metabolized by enzymes present in serum or secreted by cells.[11]

• Cell Culture Conditions: Variations in cell passage number, confluency, and serum starvation conditions can alter receptor expression and signaling pathway sensitivity.

• Assay-Specific Factors: Inconsistent incubation times, temperature fluctuations, or slight variations in reagent concentrations can contribute to variability.

• Receptor Plurality: The observed effect may be a composite of signaling through multiple receptors (GLP-1R, GCGR, IGF-1R), the relative expression of which may vary with cell conditions.[4][5][6]

Solutions:

• Standardize Protocols: Strictly adhere to a standardized protocol for peptide handling, cell culture (maintain a consistent passage number range, confluency at the time of assay), and the assay procedure itself.

• Use Serum-Free Media: For the duration of the assay, use serum-free media to reduce enzymatic degradation of the peptide.

• Internal Controls: Run a full dose-response curve for a standard agonist in every experiment to monitor for shifts in potency or efficacy.

• Characterize Your System: Profile your cell line for the expression of potential alternative receptors like IGF-1R and GCGR to better understand the potential signaling pathways involved.

Issue 3: Observing ERK Phosphorylation but No cAMP Response

Possible Causes:

• Biased Agonism: This is a classic hallmark of GLP-1-(9-36). It is known to be a biased agonist, capable of promoting ERK1/2 phosphorylation with heavily impaired cAMP production.[3] This occurs because the peptide stabilizes a receptor conformation that preferentially couples to G-proteins or other signaling molecules (like β-arrestin) that initiate the MAPK pathway, rather than those that activate adenylyl cyclase.

Solutions:

• Confirm with Pathway Inhibitors: To verify that the ERK signal is GLP-1R-dependent, pre-treat cells with a GLP-1R antagonist like Exendin-(9-39).[13] The signal should be attenuated.

• Measure Multiple Endpoints: This is not an error but an important finding. Assaying multiple downstream pathways (cAMP, ERK, Ca2+ mobilization, cell viability) is essential to fully characterize the functional profile of GLP-1-(9-36) in your specific cell system.[3][8][13]

Quantitative Data Summary

Table 1: Receptor Binding Affinity and Potency of GLP-1 Peptides

Peptide	Receptor	Binding Affinity (vs. GLP-1(7-36))	cAMP Assay Potency (pEC50)	Reference(s)
GLP-1-(9-36) amide	Human GLP-1R	~0.95% (100-fold lower)	6.51 ± 0.02 (HEK-GLP-1R cells)	[1][8]
GLP-1-(7-36) amide	Human GLP-1R	100% (Reference)	~9.0 - 9.5 (HEK-GLP-1R cells)	[8]

| Exendin-4 | Human GLP-1R | High | ~9.5 - 10.0 (Neonatal CMs) |[13] |

Table 2: Reported Functional Effects of GLP-1-(9-36)

Assay Type	Cell Type / Model	Concentration	Observed Effect	Reference(s)
cAMP Production	#9 cells (overexpressing GLP-1R)	10-1000 nM	Dose-dependent increase (max ~182% of basal)	[4]
cAMP Production	INS-1E cells (native GLP-1R)	10 µM	Minor increase (~22 pmol/mg protein)	[8]
ERK1/2 Phosphorylation	Neonatal Cardiomyocytes	Not specified	Increased phosphorylation	[13]
Cell Viability (vs. Glutamate)	SH-SY5Y cells	1-1000 nM	Dose-dependent protection	[4]
Cell Viability (vs. H2O2)	Neonatal Cardiomyocytes	Not specified	Increased survival	[13]

| Glucagon Secretion | Isolated Mouse Islets | 10 pM | ~60% inhibition |[6] |

Experimental Protocols

Protocol 1: Intracellular cAMP Accumulation Assay

• Cell Plating: Seed cells (e.g., HEK-293 with stable GLP-1R expression) into 24-well plates to reach 80-90% confluency on the day of the experiment.

• Serum Starvation: The day before the assay, replace the growth medium with a serum-free or low-serum (0.5%) medium and incubate overnight.[4]

• Assay Buffer Preparation: Prepare Krebs-HEPES buffer (KHB) or similar, supplemented with 0.5% BSA and a phosphodiesterase inhibitor (e.g., 500 µM IBMX).[8]

• Peptide Preparation: Reconstitute lyophilized GLP-1-(9-36) and control peptides. Prepare serial dilutions in the assay buffer.

• Stimulation: Aspirate the starvation medium from the cells. Wash once with pre-warmed assay buffer (without peptides). Add 400-500 µL of assay buffer containing the desired concentration of peptide (or vehicle control) to each well.

• Incubation: Incubate the plate at 37°C for 15 minutes.[8]

• Cell Lysis: Terminate the reaction by aspirating the medium and lysing the cells. A common method is to add 150 µL/well of 0.1 M HCl containing 0.5% Triton X-100.[4] Incubate for 10 minutes at room temperature.

• Lysate Collection: Collect the cell lysates and centrifuge at >600 x g to pellet cell debris.[4]

• Quantification: Measure the cAMP concentration in the supernatants using a commercially available cAMP ELISA kit, following the manufacturer's instructions. Normalize the results to the total protein content of each well.

Protocol 2: ERK1/2 Phosphorylation Assay (Western Blot)

• Cell Culture and Starvation: Plate and serum-starve cells as described for the cAMP assay.

• Stimulation: Treat cells with the desired concentrations of GLP-1-(9-36) or controls for a predetermined time (typically 5-15 minutes for rapid phosphorylation events).

• Lysis: Immediately place the plate on ice, aspirate the medium, and wash cells with ice-cold PBS. Add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Scrape and collect the lysates. Determine the protein concentration using a BCA or Bradford assay.

• Sample Preparation: Mix a standardized amount of protein (e.g., 20 µg) from each sample with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate with a primary antibody against phospho-ERK1/2 (p44/42 MAPK) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: To normalize for protein loading, strip the membrane and re-probe with an antibody against total ERK1/2.

• Densitometry: Quantify the band intensities. Express the results as the ratio of phospho-ERK to total ERK.

Visualizations

Caption: Troubleshooting workflow for inconsistent GLP-1-(9-36) functional assay results.

Caption: Known signaling pathways activated by the GLP-1 metabolite GLP-1-(9-36).

Caption: A generalized experimental workflow for a cell-based GLP-1-(9-36) functional assay.

References

• 1. Glucagon-like peptide-1-(9-36) amide is a major metabolite of glucagon-like peptide-1-(7-36) amide after in vivo administration to dogs, and it acts as an antagonist on the pancreatic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. portlandpress.com [portlandpress.com]
• 4. The metabolite GLP-1 (9–36) is neuroprotective and anti-inflammatory in cellular models of neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glucagon-like peptide-1 cleavage product GLP-1(9-36) reduces neuroinflammation from stroke via the activation of insulin-like growth factor 1 receptor in astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Glucagon-like Peptide-1 (GLP-1) Analogs: Recent Advances, New Possibilities, and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Allosteric Modulation of the Activity of the Glucagon-like Peptide-1 (GLP-1) Metabolite GLP-1 9–36 Amide at the GLP-1 Receptor | PLOS One [journals.plos.org]
• 9. journals.physiology.org [journals.physiology.org]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. glucagon.com [glucagon.com]

how to prevent degradation of Glp-1-(9-36) during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of GLP-1-(9-36) during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is GLP-1-(9-36) and why is its stability during sample preparation important?

Q2: What are the main factors that cause GLP-1-(9-36) degradation in samples?

A2: The primary causes of GLP-1-(9-36) degradation in biological samples, particularly plasma, are enzymatic activity and improper temperature control. The main enzyme responsible for its breakdown is Neprilysin (NEP), also known as neutral endopeptidase 24.11.[1][2][3] Other less specific proteases present in plasma may also contribute to its degradation. Elevated temperatures significantly increase the rate of this enzymatic degradation.

Q3: What is the most critical step in preventing GLP-1-(9-36) degradation?

A3: The most critical step is the immediate inhibition of protease activity at the point of sample collection. This is achieved by collecting blood or other biological samples directly into tubes containing a cocktail of protease inhibitors and keeping the samples on ice.

Q4: What specific protease inhibitors should I use?

A4: For stabilizing GLP-1-(9-36), a Neprilysin (NEP) inhibitor is essential. While Dipeptidyl Peptidase-4 (DPP-4) inhibitors are crucial for preserving the active form, GLP-1-(7-36), they do not prevent the degradation of GLP-1-(9-36). Therefore, a combination of a NEP inhibitor and a broad-spectrum serine protease inhibitor is recommended. Commercially available blood collection tubes, such as the BD™ P800, contain a proprietary cocktail of protease inhibitors that are effective in stabilizing GLP-1 and its metabolites.[4][5]

Q5: How important is temperature control during sample processing?

A5: Temperature control is critical. Samples should be collected and kept on ice throughout the entire process, from collection to centrifugation and aliquoting. Centrifugation should be performed in a refrigerated centrifuge (e.g., at 4°C). This minimizes the activity of any residual proteases that may not have been fully inhibited.

Q6: What is the optimal pH for GLP-1-(9-36) stability?

A6: While specific studies on the optimal pH for GLP-1-(9-36) stability are limited, general practice for peptide stability suggests maintaining a neutral pH, typically around 7.4, which is the physiological pH of blood. Most sample collection tubes and assay buffers are buffered to maintain this pH. Extreme pH values should be avoided as they can lead to peptide degradation and aggregation.[6]

Q7: How should I store my samples for short-term and long-term analysis?

A7: For short-term storage (up to 3 hours), plasma samples should be kept on ice.[7] For long-term storage, samples should be aliquoted to avoid multiple freeze-thaw cycles and stored at -80°C. Studies have shown that GLP-1-(9-36) is stable for at least up to one year under these conditions.[7][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or undetectable GLP-1-(9-36) levels	Enzymatic degradation: Insufficient or incorrect protease inhibitors were used.	Use blood collection tubes containing a Neprilysin (NEP) inhibitor and a broad-spectrum protease inhibitor cocktail (e.g., BD™ P800). If preparing your own inhibitor cocktail, ensure a NEP inhibitor is included.
Temperature mismanagement: Samples were not kept consistently cold.	Collect samples on ice and maintain a cold chain throughout processing. Use a refrigerated centrifuge.
High variability between replicate samples	Inconsistent sample handling: Variations in time from collection to processing or temperature fluctuations.	Standardize your sample collection and processing protocol. Ensure all samples are handled identically and processed promptly.
Multiple freeze-thaw cycles: Aliquots were repeatedly frozen and thawed.	Aliquot samples into single-use volumes immediately after initial processing to avoid freeze-thaw cycles.
Sample aggregation or precipitation	Incorrect pH: The pH of the sample or buffer is not optimal.	Ensure collection tubes and buffers are at a neutral pH (around 7.4). Avoid exposure to acidic or alkaline conditions.
High peptide concentration: In spiking experiments, the concentration of GLP-1-(9-36) is too high.	Optimize the concentration of the spiked peptide to avoid aggregation.

Quantitative Data Summary

The stability of GLP-1-(9-36) is significantly influenced by the presence of protease inhibitors and the storage temperature. The following table summarizes the stability of GLP-1 peptides under different conditions.

Peptide	Sample Type	Inhibitors	Temperature	Half-life
GLP-1-(7-36)amide	EDTA Plasma	None	Room Temp	~6.0 hours[4]
GLP-1-(7-36)amide	P800 Plasma	DPP-4 & other inhibitors	Room Temp	> 96 hours[4][5]
GLP-1-(9-36)amide	Human Hepatocytes	None	37°C	~180 minutes
GLP-1-(9-36)amide	Mouse Hepatocytes	None	37°C	~52 minutes

Experimental Protocols

Protocol 1: Blood Sample Collection for GLP-1-(9-36) Analysis

This protocol outlines the recommended procedure for collecting and processing blood samples to ensure the stability of GLP-1-(9-36).

Materials:

• BD™ P800 Blood Collection and Preservation System tubes (or equivalent tubes containing a NEP inhibitor and a general protease inhibitor cocktail).

• Ice bucket

• Refrigerated centrifuge

• Pipettes and low-protein binding microcentrifuge tubes

Procedure:

• Pre-chill the blood collection tubes on ice.

• Collect whole blood directly into the pre-chilled P800 tubes.

• Immediately after collection, gently invert the tubes 8-10 times to ensure proper mixing of the blood with the protease inhibitors.

• Place the tubes immediately back on ice.

• Within one hour of collection, centrifuge the tubes at 1,000-1,300 x g for 15 minutes at 4°C.

• Carefully collect the plasma supernatant without disturbing the buffy coat.

• Aliquot the plasma into pre-chilled, low-protein binding microcentrifuge tubes.

• For immediate analysis (within 3 hours), keep the aliquots on ice.

• For long-term storage, immediately freeze the aliquots at -80°C.

Visualizations

GLP-1 Degradation Pathway

References

• 1. Frontiers | Dissecting the Physiology and Pathophysiology of Glucagon-Like Peptide-1 [frontiersin.org]
• 2. diabetesjournals.org [diabetesjournals.org]
• 3. biorxiv.org [biorxiv.org]
• 4. journals.plos.org [journals.plos.org]
• 5. Degradation and Stabilization of Peptide Hormones in Human Blood Specimens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ec.bioscientifica.com [ec.bioscientifica.com]
• 8. Stability of glucagon-like peptide 1 and glucagon in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Off-target Effects of GLP-1-(9-36)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the effects of GLP-1-(9-36). This guide addresses common issues encountered during experiments and provides detailed methodologies and data interpretation.

Frequently Asked Questions (FAQs)

Q1: My GLP-1-(9-36) administration shows no effect on insulin (B600854) secretion or glucose disposal in my mouse model. Is this expected?

A1: This finding is not entirely unexpected and is a subject of ongoing research with conflicting results. Some studies have reported that GLP-1-(9-36) does not affect insulin secretion or glucose elimination in mice, both in normal and GLP-1 receptor knockout models[1]. Similarly, studies in healthy humans have shown no regulation of insulin release or glucose metabolism by GLP-1-(9-36)[2].

However, other research suggests that GLP-1-(9-36) can reduce postprandial glycemia in humans, independent of gastric emptying and insulin secretion, possibly through direct effects on glucose disposal[3][4]. The glucose-lowering potential appears to be modest compared to the parent molecule, GLP-1-(7-36)[3][4].

Troubleshooting:

• Verify Peptide Integrity: Ensure the GLP-1-(9-36) peptide has not degraded. Run a quality control check via mass spectrometry.

• Animal Model and Experimental Conditions: The metabolic state of the animal model (e.g., anesthetized vs. conscious, fed vs. fasted) can influence outcomes. For instance, some effects on glucose disposal were observed in anesthetized pigs[5].

• Dosage and Administration Route: Intravenous infusion has been commonly used in human studies. Ensure your dosage is within the range reported in the literature[1][3].

Q2: I am observing cardiovascular effects with GLP-1-(9-36) even in GLP-1 receptor knockout mice. How is this possible?

A2: This is a key finding in the field. The cardiovascular benefits of GLP-1-(9-36) are largely considered to be independent of the classical GLP-1 receptor (GLP-1R)[6]. Studies have demonstrated that both native GLP-1 and its metabolite GLP-1-(9-36) can induce vasodilation and increase coronary flow in isolated hearts from GLP-1R knockout mice[6]. This suggests the existence of an alternative receptor or signaling pathway for GLP-1-(9-36) in the cardiovascular system[6][7][8].

Q3: My results show that the effects of GLP-1-(9-36) are blocked by the GLP-1R antagonist, exendin(9-39), yet the effects persist in GLP-1R knockout models. This seems contradictory.

A3: This is a paradoxical finding that has been reported in the literature. While seemingly contradictory, it suggests a complex pharmacology. One hypothesis is that exendin(9-39) may block a novel, as-yet-unidentified receptor through which GLP-1-(9-36) mediates its effects[5][8]. The cytoprotective effects of GLP-1-(9-36) in cardiomyocytes, for instance, are blocked by exendin(9-39) but are preserved in cardiomyocytes from GLP-1R knockout mice[8]. This indicates that exendin(9-39) may have broader specificity than just the canonical GLP-1R.

Q4: I am seeing an unexpected glucagonostatic effect with GLP-1-(9-36). What is the proposed mechanism?

A4: Recent studies suggest that GLP-1-(9-36) can inhibit glucagon (B607659) secretion, and this effect may be mediated through promiscuous activation of the glucagon receptor (GCGR)[9][10][11]. This action appears to be independent of the GLP-1 receptor, as the effect is retained in islets from GLP-1R knockout mice[9][11]. The proposed mechanism involves the activation of a pertussis toxin-sensitive inhibitory G-protein[10][11].

Troubleshooting Guides

Issue 1: Inconsistent Cardioprotective Effects in Ex Vivo Heart Perfusion Models

Potential Cause	Troubleshooting Step	Expected Outcome
Peptide Degradation	Confirm the purity and concentration of GLP-1-(9-36) via HPLC-MS before each experiment.	Consistent and reproducible biological activity.
Perfusion Buffer Composition	Ensure the Krebs-Henseleit buffer is freshly prepared, properly oxygenated (95% O2, 5% CO2), and maintained at 37°C.	Stable baseline cardiac function.
Ischemia/Reperfusion (I/R) Injury Variability	Standardize the duration of global ischemia and reperfusion. Monitor left ventricular developed pressure (LVDP) and heart rate continuously.	Reduced variability in infarct size and functional recovery measurements between control hearts.
Model-Specific Differences	Be aware of differences between constant coronary perfusion pressure (CCPP) and constant coronary flow (CCF) models. GLP-1-(9-36) has vasodilatory properties that may be more apparent in CCPP models[8].	Clearer interpretation of results related to coronary flow and cardiac function.

Issue 2: Difficulty Reproducing Anti-inflammatory Effects in Cell Culture

Potential Cause	Troubleshooting Step	Expected Outcome
Cell Line and Passage Number	Use low-passage number cells. Different cell types (e.g., macrophages, endothelial cells, lymphocytes) will respond differently.	More consistent cellular responses to GLP-1-(9-36).
Serum in Media	Serum can contain factors that may interfere with the assay. Consider performing experiments in serum-free or low-serum media after an initial attachment period.	Reduced background signaling and clearer observation of GLP-1-(9-36) specific effects.
Stimulant Concentration	The concentration of the pro-inflammatory stimulus (e.g., LPS, TNF-α) should be optimized to induce a sub-maximal response to allow for the detection of inhibitory effects.	A clear window to observe the anti-inflammatory effects of GLP-1-(9-36).
Endpoint Measurement Timing	The timing of endpoint measurement (e.g., cytokine release, gene expression) is critical. Perform a time-course experiment to determine the optimal time point.	Accurate assessment of the kinetics of the anti-inflammatory response.

Quantitative Data Summary

Table 1: Cardiovascular Effects of GLP-1-(9-36) in Isolated Mouse Hearts

Parameter	Control (Untreated)	GLP-1-(9-36) (0.3 nM)	Exendin-4 (3 nM)	Reference
LVDP Recovery (% of baseline)	38.4 ± 2.7%	58.1 ± 4.6%	63.1 ± 4.7%	[5]
Infarct Size (%)	63.4 ± 5.1%	42.8 ± 7.2%	29.8 ± 4.8%	[5]

Table 2: Effects of GLP-1-(9-36) on Cardiomyocyte Viability and Signaling

Treatment	Cell Viability (MTT Assay, % of control)	LDH Release (% of control)	Caspase-3 Activation (% of control)	Reference
Hypoxia/Reoxygenation	[5]
Control	100	100	100
GLP-1-(9-36)	Increased survival (P=0.002)	Decreased (P<0.001)	Decreased (P=0.048)
H2O2 Treatment	[5]
Control	100
GLP-1-(9-36)	Increased survival (P<0.001)

Data presented as mean ± SE. Statistical significance is noted in the reference.

Experimental Protocols

Protocol 1: Isolated Heart Perfusion (Langendorff)

• Animal Preparation: Male C57BL/6 mice (12 weeks old) are heparinized and anesthetized.

• Heart Isolation: The heart is rapidly excised and arrested in ice-cold Krebs-Henseleit buffer. The aorta is cannulated on a Langendorff apparatus.

• Perfusion: The heart is perfused with Krebs-Henseleit buffer at a constant coronary perfusion pressure of 80 mm Hg.

• Equilibration: The heart is allowed to equilibrate for 20 minutes.

• Ischemia/Reperfusion: Global ischemia is induced by stopping the perfusion for 30 minutes, followed by 120 minutes of reperfusion.

• Treatment: GLP-1-(9-36) (0.3 nM) or vehicle is added to the perfusion buffer during the first 60 minutes of reperfusion.

• Data Acquisition: Heart rate and left ventricular developed pressure (LVDP) are continuously monitored.

• Infarct Size Measurement: At the end of reperfusion, the heart is sliced and stained with 1% triphenyltetrazolium (B181601) chloride (TTC) to differentiate viable (red) from infarcted (white) tissue.

Protocol 2: Cardiomyocyte Culture and Simulated Ischemia/Reperfusion

• Cell Culture: Neonatal mouse cardiomyocytes are isolated and cultured.

• Simulated Ischemia: For hypoxia/reoxygenation experiments, cells are subjected to a hypoxic environment followed by reoxygenation. For oxidative stress experiments, cells are treated with H2O2.

• Treatment: Cells are pre-incubated with GLP-1-(9-36) or vehicle before and during the simulated ischemia/reperfusion injury.

• Viability Assays:

  • MTT Assay: To assess cell viability.

  • LDH Assay: To measure the release of lactate (B86563) dehydrogenase from damaged cells.

  • Caspase-3 Assay: To quantify apoptosis.

• Western Blot Analysis: Cell lysates are collected to analyze the phosphorylation status of signaling proteins like Akt and ERK1/2.

Protocol 3: Chemokine-Induced Lymphocyte Migration Assay

• Cell Isolation: Human CD4-positive lymphocytes are isolated from peripheral blood.

• Chemotaxis Assay: A Boyden chamber assay is used. The lower chamber contains a chemokine (e.g., SDF-1), and the upper chamber contains the isolated lymphocytes.

• Treatment: Lymphocytes are pre-incubated with various concentrations of GLP-1-(9-36) before being placed in the upper chamber.

• Quantification: After incubation, the number of cells that have migrated to the lower chamber is quantified.

• Signaling Analysis: To investigate the mechanism, cells are treated with GLP-1-(9-36) and the chemokine, and the activity of signaling molecules like PI3-kinase is measured.

Visualizations

References

• 1. The major glucagon-like peptide-1 metabolite, GLP-1-(9-36)-amide, does not affect glucose or insulin levels in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. The glucagon-like peptide-1 metabolite GLP-1-(9-36) amide reduces postprandial glycemia independently of gastric emptying and insulin secretion in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. glucagon.com [glucagon.com]
• 6. Frontiers | Cardiovascular Benefits of Native GLP-1 and its Metabolites: An Indicator for GLP-1-Therapy Strategies [frontiersin.org]
• 7. ahajournals.org [ahajournals.org]
• 8. academic.oup.com [academic.oup.com]
• 9. biorxiv.org [biorxiv.org]
• 10. biorxiv.org [biorxiv.org]
• 11. GLP-1 metabolite GLP-1(9–36) is a systemic inhibitor of mouse and human pancreatic islet glucagon secretion - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Insulinotropic Effects of GLP-1-(7-36) and its Metabolite, GLP-1-(9-36)

An objective guide for researchers and drug development professionals on the contrasting roles of the primary active form of Glucagon-Like Peptide-1 and its N-terminally truncated metabolite in stimulating insulin (B600854) secretion.

Glucagon-like peptide-1 (GLP-1) is a critical incretin (B1656795) hormone that potentiates glucose-stimulated insulin secretion. The predominant bioactive form, GLP-1-(7-36), is a key therapeutic target for type 2 diabetes. However, it is rapidly metabolized in vivo by the enzyme dipeptidyl peptidase-IV (DPP-IV) to GLP-1-(9-36). Understanding the distinct insulinotropic properties of these two peptides is crucial for the development of effective GLP-1-based therapies. This guide provides a detailed comparison of their effects, supported by experimental data and methodologies.

Contrasting Insulinotropic Potency

GLP-1-(7-36) is a potent stimulator of insulin secretion, acting directly on pancreatic β-cells in a glucose-dependent manner.[1] In contrast, its metabolite, GLP-1-(9-36), is widely considered to be a weak or inactive insulinotropic agent.[2][3][4] While some preclinical studies have suggested a minor insulinotropic effect at high concentrations, this is generally not observed in human studies.[5][6][7][8]

Peptide	Receptor Affinity (GLP-1R)	Insulinotropic Effect	Potency
GLP-1-(7-36)	High (Kd = 204 pM in RINm5F cells)	Potent, glucose-dependent stimulation of insulin secretion.[1]	High (effective at nanomolar concentrations).[7]
GLP-1-(9-36)	Low[3]	Generally considered inactive or very weak.[2][4] Some studies report weak effects at high micromolar concentrations.[7]	Very Low

Experimental Data Summary

The following table summarizes quantitative data from studies comparing the effects of GLP-1-(7-36) and GLP-1-(9-36) on insulin secretion.

Experimental Model	Peptide	Concentration	Outcome	Reference
Hamster Insulinoma Tumor (HIT) cells	GLP-1-(7-36)	1 nM	Significant increase in insulin release (1229 ± 141 µU/ml vs. 891 ± 93 µU/ml for control).	[7]
Hamster Insulinoma Tumor (HIT) cells	GLP-1-(9-36)	0.001 - 1 µM	No significant increase in insulin release.	[7]
Hamster Insulinoma Tumor (HIT) cells	GLP-1-(9-36)	10 µM	Significant increase in insulin release (1179 ± 77 µU/ml vs. 891 ± 93 µU/ml for control).	[7]
Healthy Humans (Intravenous Glucose Tolerance Test)	GLP-1-(7-36)	Infusion	Significantly increased acute insulin response to glucose.	[5][6]
Healthy Humans (Intravenous Glucose Tolerance Test)	GLP-1-(9-36)	Infusion	No measurable effect on parameters of glucose tolerance or insulin secretion.	[5][6]
Healthy Humans (Graded Glucose Infusion)	GLP-1-(7-36)	0.5, 1.0, 2.0 pmol/kg/min	Dose-dependent enhancement of insulin secretory response.	[9]
Healthy Humans (Meal Test)	GLP-1-(9-36)	Infusion	No influence on insulin or C-peptide concentrations.	[8]

Signaling Pathways and Mechanisms of Action

The differential effects of GLP-1-(7-36) and GLP-1-(9-36) on insulin secretion are a direct result of their distinct interactions with the GLP-1 receptor (GLP-1R) and subsequent intracellular signaling cascades.

GLP-1-(7-36) Signaling Pathway

GLP-1-(7-36) binds with high affinity to the GLP-1R, a G-protein coupled receptor on pancreatic β-cells.[10] This initiates a well-characterized signaling cascade primarily involving the activation of adenylyl cyclase and the production of cyclic AMP (cAMP).[11][12][13][14] Elevated cAMP levels then activate Protein Kinase A (PKA) and Exchange protein activated by cAMP (Epac), leading to the potentiation of glucose-stimulated insulin exocytosis.[10][14] At physiological concentrations, a PKA-independent, PLC/PKC-dependent pathway has also been described.[15]

References

• 1. Glucagon-like peptide-1 (7-36 amide): a potent glucagonostatic and insulinotropic hormone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GLP-1 (9-36) amide | Glucagon-Like Peptide 1 Receptors | Tocris Bioscience [tocris.com]
• 3. Glucagon-Like Peptide-1 Cleavage Product GLP-1 (9-36) Amide Enhances Hippocampal Long-term Synaptic Plasticity in Correlation with Suppression of Kv4.2 expression and eEF2 Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Effects of GLP-1-(7-36)NH2, GLP-1-(7-37), and GLP-1- (9-36)NH2 on intravenous glucose tolerance and glucose-induced insulin secretion in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Scholars@Duke publication: Effects of GLP-1 [9-36] NH2, a metabolite of GLP-1 [7-36] NH2, on insulin secretion in Hamster Insulinoma Tumor (HIT) cells [scholars.duke.edu]
• 8. journals.physiology.org [journals.physiology.org]
• 9. diabetesjournals.org [diabetesjournals.org]
• 10. GLP-1 signaling and the regulation of pancreatic β-cells mass/function | Avances en Diabetología [elsevier.es]
• 11. Structure-activity relationships of glucagon-like peptide-1(7-36)amide: insulinotropic activities in perfused rat pancreases, and receptor binding and cyclic AMP production in RINm5F cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. joe.bioscientifica.com [joe.bioscientifica.com]
• 13. journals.physiology.org [journals.physiology.org]
• 14. Mechanisms of Action of GLP-1 in the Pancreas - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ora.ox.ac.uk [ora.ox.ac.uk]

Unveiling the Role of GLP-1-(9-36) at the GLP-1 Receptor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The glucagon-like peptide-1 (GLP-1) receptor (GLP-1R) is a well-established therapeutic target for type 2 diabetes and obesity. While GLP-1-(7-36) is the primary active form of the hormone, its major metabolite, GLP-1-(9-36), has been a subject of intense investigation to elucidate its precise role at the GLP-1R. This guide provides a comparative analysis of GLP-1-(9-36) and the well-characterized GLP-1R antagonist, exendin-(9-39), supported by experimental data to validate the antagonistic and partial agonistic properties of GLP-1-(9-36).

Performance Comparison at the GLP-1 Receptor

The interaction of GLP-1-(9-36) with the GLP-1R is complex, with studies describing it as a weak partial agonist or a competitive antagonist. Its characterization is often performed in comparison to the full agonist GLP-1-(7-36) and the established antagonist exendin-(9-39).

Receptor Binding Affinity

The affinity of a ligand for its receptor is a critical determinant of its biological activity. The binding affinities of GLP-1-(9-36) and exendin-(9-39) to the GLP-1R have been determined through competitive binding assays, typically using radiolabeled GLP-1-(7-36) or exendin-(9-39).

Compound	Cell Line	Radioligand	IC50 / Kd	Relative Affinity to GLP-1-(7-36)	Reference
GLP-1-(9-36)	Baby Hamster Kidney (BHK) cells expressing human GLP-1R	0.95%	[1]
GLP-1-(9-36)	CHO cells expressing recombinant rGLP-1R	94-fold reduced affinity compared to GLP-1
Exendin-(9-39)	Cloned human GLP-1 receptors	Kd = 1.7 nM	Potent antagonist
Exendin-(9-39)	Mouse β-cells and insulinomas	(125)I-Bolton-Hunter-exendin(9-39)	IC50 ≈ 2 nM	High affinity	[2]
Exendin-(9-39)	Human insulinomas	(125)I-GLP-1(7-36)amide	20 times lower affinity than GLP-1-(7-36)amide	Lower affinity in human vs. mouse tissue	[2]

Note: IC50 and Kd values are measures of binding affinity, where a lower value indicates higher affinity. The relative affinity highlights the significantly lower binding capacity of GLP-1-(9-36) compared to the active GLP-1-(7-36).

Functional Activity: cAMP Accumulation

The GLP-1R is a G-protein coupled receptor that primarily signals through the activation of adenylyl cyclase and the subsequent increase in intracellular cyclic AMP (cAMP). The effect of GLP-1-(9-36) on this key signaling pathway is a crucial aspect of its validation as an antagonist or weak partial agonist.

Compound	Cell Line	Agonist	Effect on cAMP Production	Emax (% of GLP-1-(7-36))	pEC50	Reference
GLP-1-(9-36)	HEK-GLP-1R cells	-	Minor elevation of cAMP	23%	Low potency	[3]
GLP-1-(9-36)	HEK-GLP-1R cells	GLP-1-(7-36)	Antagonist to adenylyl cyclase activity	-	-	[1]
GLP-1-(9-36)	CHO cells expressing recombinant rGLP-1R	-	Partial agonist, ~50% of cAMP levels at 1 µM compared to 10 nM GLP-1	~50%	-
Exendin-(9-39)	-	GLP-1-(7-36), exendin-3, exendin-4	Inhibits cAMP production	-	IC50 = 20 nM (for inhibition of exendin-3 induced cAMP)
GLP-1-(9-36)	HEK-GLP-1R cells	-	Weak partial agonist	18%	6.51 ± 0.02	[3]

Note: Emax represents the maximum response achievable by the compound. pEC50 is the negative logarithm of the molar concentration of an agonist that produces 50% of the maximal possible effect.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are representative protocols for key assays used to characterize GLP-1R ligands.

Receptor Binding Assay

This assay determines the affinity of a test compound for the GLP-1 receptor by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Materials:

• Cells: HEK293 cells stably expressing the human GLP-1R (HEK-GLP-1R).

• Radioligand: [125I]GLP-1-(7-36) or [125I]Exendin-(9-39).

• Test Compounds: GLP-1-(9-36), Exendin-(9-39), and GLP-1-(7-36) (for standard curve).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES and 0.1% Bovine Serum Albumin (BSA).

• Washing Buffer: Cold PBS.

• Scintillation Fluid.

• Glass fiber filters.

• Scintillation counter.

Protocol:

• Cell Culture: Culture HEK-GLP-1R cells to 80-90% confluency.

• Membrane Preparation: Harvest cells, homogenize in ice-cold buffer, and centrifuge to pellet the cell membranes. Resuspend the membrane pellet in assay buffer.

• Assay Setup: In a 96-well plate, add a constant concentration of the radioligand to each well.

• Competition: Add increasing concentrations of the unlabeled test compounds (GLP-1-(9-36), Exendin-(9-39)) or the reference compound (GLP-1-(7-36)) to the wells. Include wells with only radioligand (total binding) and wells with radioligand and a high concentration of unlabeled GLP-1-(7-36) (non-specific binding).

• Incubation: Incubate the plate at room temperature for 2-3 hours to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters with cold washing buffer to remove any unbound radioligand.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of the competitor to determine the IC50 value.

cAMP Accumulation Assay

This functional assay measures the ability of a test compound to stimulate or inhibit the production of intracellular cAMP, a key second messenger in the GLP-1R signaling pathway.

Materials:

• Cells: HEK293 cells stably expressing the human GLP-1R (HEK-GLP-1R).

• Cell Culture Medium: DMEM with 10% FBS and appropriate selection antibiotics.

• Assay Buffer: HBSS with 20 mM HEPES and 0.1% BSA.

• Phosphodiesterase Inhibitor: 3-isobutyl-1-methylxanthine (B1674149) (IBMX).

• Test Compounds: GLP-1-(9-36), Exendin-(9-39).

• Agonist: GLP-1-(7-36).

• cAMP Detection Kit: (e.g., HTRF, Luminescence, or ELISA-based).

• White, opaque 96-well microplates.

Protocol:

• Cell Seeding: Seed HEK-GLP-1R cells into a white, opaque 96-well plate and incubate overnight.

• Compound Preparation: Prepare serial dilutions of the test compounds and the agonist in assay buffer.

• Assay Initiation:

  • For Agonist Mode: Remove the culture medium and add assay buffer containing a phosphodiesterase inhibitor (IBMX) to prevent cAMP degradation. Then, add the different concentrations of the test compound (GLP-1-(9-36)).

  • For Antagonist Mode: Pre-incubate the cells with increasing concentrations of the antagonist (GLP-1-(9-36) or Exendin-(9-39)) for a short period. Then, add a fixed, sub-maximal concentration (e.g., EC80) of the agonist (GLP-1-(7-36)).

• Incubation: Incubate the plate at 37°C for 15-30 minutes.

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions of the chosen cAMP detection kit.

• Data Analysis: Plot the cAMP response against the log concentration of the compound. For agonist mode, determine the EC50 and Emax. For antagonist mode, determine the IC50 for the inhibition of the agonist-induced response.

Signaling Pathways and Experimental Workflows

To visualize the molecular interactions and experimental processes, the following diagrams have been generated using Graphviz.

References

• 1. Glucagon-like peptide-1-(9-36) amide is a major metabolite of glucagon-like peptide-1-(7-36) amide after in vivo administration to dogs, and it acts as an antagonist on the pancreatic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Value of the radiolabelled GLP-1 receptor antagonist exendin(9-39) for targeting of GLP-1 receptor-expressing pancreatic tissues in mice and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Allosteric Modulation of the Activity of the Glucagon-like Peptide-1 (GLP-1) Metabolite GLP-1 9–36 Amide at the GLP-1 Receptor | PLOS One [journals.plos.org]

A Comparative Analysis of GLP-1-(9-36) and Exendin-4 Signaling

A Comprehensive Guide for Researchers and Drug Development Professionals

Glucagon-like peptide-1 (GLP-1) receptor agonists are pivotal in the management of type 2 diabetes and obesity. Among these, Exendin-4 (B13836491), a synthetic version of a peptide found in Gila monster saliva, is a well-established therapeutic agent. In contrast, GLP-1-(9-36) is a major metabolite of native GLP-1, traditionally considered inactive or a weak antagonist. However, emerging research reveals that GLP-1-(9-36) possesses distinct signaling properties and physiological effects, warranting a detailed comparative analysis with potent agonists like Exendin-4. This guide provides an objective comparison of their signaling pathways, supported by experimental data, to aid researchers and drug development professionals in this field.

Ligand-Receptor Interactions and Downstream Signaling

Exendin-4 is a full agonist of the GLP-1 receptor (GLP-1R), a class B G protein-coupled receptor (GPCR).[1][2] Its binding initiates a canonical signaling cascade primarily through the Gαs subunit, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).[2][3][4] This cAMP surge activates Protein Kinase A (PKA) and Exchange Protein Directly Activated by cAMP (EPAC), which are crucial for downstream effects like glucose-dependent insulin (B600854) secretion.[5]

Conversely, GLP-1-(9-36) is generally considered a weak partial agonist or an antagonist at the GLP-1R.[6][7] Its affinity for the GLP-1R is significantly lower than that of GLP-1-(7-36) or Exendin-4.[7] While it can induce a minor elevation of cAMP, this effect is considerably less potent and efficacious compared to full agonists.[6] Interestingly, some studies suggest that GLP-1-(9-36) may exert its effects through alternative receptors or signaling pathways independent of the canonical GLP-1R activation.[8][9][10][11] There is evidence for its interaction with the glucagon (B607659) receptor (GCGR), potentially mediating some of its glucagonostatic effects.[8][12]

Biased Agonism: A Key Differentiator

The concept of biased agonism is central to understanding the divergent signaling of Exendin-4 and GLP-1-(9-36). Biased agonists selectively activate certain downstream signaling pathways over others. Exendin-4, while primarily a Gαs-biased agonist, also promotes the recruitment of β-arrestins.[13][14] β-arrestin recruitment can lead to receptor desensitization and internalization, but also initiates distinct signaling cascades, including the activation of the extracellular signal-regulated kinase (ERK) pathway.[15]

GLP-1-(9-36) appears to be a highly biased ligand. While its Gαs/cAMP activation is weak, it has been shown to activate other pathways, such as ERK and Akt, potentially through GLP-1R-independent mechanisms.[10][16][17] This biased signaling may explain its unique physiological profile, which includes cardioprotective effects.[9][10][16][18]

Comparative Signaling Data

The following tables summarize the quantitative data from various studies, highlighting the differences in signaling between GLP-1-(9-36) and Exendin-4.

Ligand	Receptor Binding Affinity (IC50/Ki)	cAMP Production (EC50)	ERK1/2 Phosphorylation (EC50)	Reference
Exendin-4	High (nM range)	Potent (pM to nM range)	Potent (nM range)	[2][19][20]
GLP-1-(9-36)	Low (µM range)	Weak/Partial Agonist (µM range)	Can induce phosphorylation, but often weaker or through different mechanisms	[6][7][16]

Ligand	β-arrestin Recruitment	Receptor Internalization	Reference
Exendin-4	Robust	Induces significant internalization	[13][14][19][21]
GLP-1-(9-36)	Minimal/None	Minimal effect	[13][14]

Signaling Pathway Diagrams

To visualize the distinct signaling cascades initiated by GLP-1-(9-36) and Exendin-4, the following diagrams were generated using Graphviz (DOT language).

Caption: Exendin-4 Signaling Pathway.

Caption: GLP-1-(9-36) Signaling Pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used in the comparative analysis of GLP-1-(9-36) and Exendin-4 signaling.

cAMP Accumulation Assay

This assay quantifies the production of intracellular cAMP following receptor activation.

• Cell Culture: HEK293 or CHO cells stably expressing the human GLP-1R are cultured in appropriate media (e.g., DMEM with 10% FBS) and seeded into 96-well plates.[22]

• Assay Procedure:

  • Cells are washed with assay buffer (e.g., Hanks' Balanced Salt Solution with 0.1% BSA and a phosphodiesterase inhibitor like IBMX).

  • Cells are then incubated with varying concentrations of the test ligands (Exendin-4 or GLP-1-(9-36)) for a specified time (e.g., 15-30 minutes) at 37°C.[23]

  • The reaction is stopped, and cells are lysed.

  • Intracellular cAMP levels are measured using a competitive immunoassay kit (e.g., HTRF, ELISA, or AlphaScreen).[22]

• Data Analysis: Dose-response curves are generated, and EC50 values are calculated using non-linear regression.

ERK1/2 Phosphorylation Assay

This assay measures the activation of the MAPK/ERK signaling pathway.

• Cell Culture: Similar to the cAMP assay, cells expressing the GLP-1R are used.

• Assay Procedure:

  • Cells are serum-starved for several hours to reduce basal ERK phosphorylation.

  • Cells are stimulated with different concentrations of Exendin-4 or GLP-1-(9-36) for a short duration (typically 5-10 minutes) at 37°C.[22]

  • Cells are lysed in a buffer containing phosphatase and protease inhibitors.

  • The levels of phosphorylated ERK1/2 (pERK1/2) and total ERK1/2 are determined by Western blotting or a quantitative immunoassay (e.g., AlphaScreen SureFire or In-Cell Western).[22]

• Data Analysis: The ratio of pERK1/2 to total ERK1/2 is calculated, and dose-response curves are plotted to determine EC50 values.

Receptor Binding Assay

This assay determines the affinity of the ligands for the GLP-1R.

• Preparation of Cell Membranes: Cells expressing the GLP-1R are harvested and homogenized. The cell membranes are isolated by centrifugation.

• Assay Procedure:

  • A constant concentration of a radiolabeled ligand (e.g., 125I-GLP-1 or 125I-Exendin-(9-39)) is incubated with the cell membranes.[22]

  • Increasing concentrations of unlabeled competitor ligands (Exendin-4 or GLP-1-(9-36)) are added to the incubation.

  • The mixture is incubated to allow binding to reach equilibrium.

  • Bound and free radioligand are separated by filtration.

  • The radioactivity of the bound fraction is measured using a gamma counter.

• Data Analysis: Competition binding curves are generated, and IC50 values are calculated. Ki values can be determined using the Cheng-Prusoff equation.

Conclusion

The signaling profiles of GLP-1-(9-36) and Exendin-4 are markedly different, extending beyond simple agonist versus antagonist classification. Exendin-4 is a potent, full agonist that robustly activates canonical Gαs-cAMP signaling, leading to its well-established insulinotropic and anorectic effects.[1][19][24] In contrast, GLP-1-(9-36) demonstrates weak or partial agonism at the GLP-1R for cAMP production but engages in biased signaling, potentially through other receptors, to activate pathways like ERK and Akt.[6][12][16] These distinct signaling signatures are responsible for their divergent physiological roles, with GLP-1-(9-36) showing promise in areas such as cardioprotection. A thorough understanding of these differences is critical for the rational design of next-generation GLP-1R-targeting therapeutics with improved efficacy and tailored physiological effects.

References

• 1. Exendin-4 Upregulates Adiponectin Level in Adipocytes via Sirt1/Foxo-1 Signaling Pathway | PLOS One [journals.plos.org]
• 2. Exendin-4, a Glucagon-Like Protein-1 (GLP-1) Receptor Agonist, Reverses Hepatic Steatosis in ob/ob Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. innoprot.com [innoprot.com]
• 5. Frontiers | Pleiotropic Effects of GLP-1 and Analogs on Cell Signaling, Metabolism, and Function [frontiersin.org]
• 6. Allosteric Modulation of the Activity of the Glucagon-like Peptide-1 (GLP-1) Metabolite GLP-1 9–36 Amide at the GLP-1 Receptor | PLOS One [journals.plos.org]
• 7. Glucagon-like peptide-1-(9-36) amide is a major metabolite of glucagon-like peptide-1-(7-36) amide after in vivo administration to dogs, and it acts as an antagonist on the pancreatic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. glucagon.com [glucagon.com]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. biorxiv.org [biorxiv.org]
• 13. Evaluation of efficacy- versus affinity-driven agonism with biased GLP-1R ligands P5 and exendin-F1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Acylation of the Incretin Peptide Exendin-4 Directly Impacts Glucagon-Like Peptide-1 Receptor Signaling and Trafficking - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Glucagon-like peptide 1 (GLP-1) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. glucagon.com [glucagon.com]
• 17. academic.oup.com [academic.oup.com]
• 18. Protective effects of GLP-1 analogues exendin-4 and GLP-1(9-36) amide against ischemia-reperfusion injury in rat heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Signalling, trafficking and glucoregulatory properties of glucagon-like peptide-1 receptor agonists exendin-4 and lixisenatide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Cyclic AMP-dependent activation of ERK via GLP-1 receptor signalling requires the neuroendocrine cell-specific guanine nucleotide exchanger NCS-RapGEF2 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Targeting GLP-1 receptor trafficking to improve agonist efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Characterization of signal bias at the GLP-1 receptor induced by backbone modification of GLP-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Comparative Effects of the Endogenous Agonist Glucagon-Like Peptide-1 (GLP-1)-(7-36) Amide and the Small-Molecule Ago-Allosteric Agent “Compound 2” at the GLP-1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 24. journals.physiology.org [journals.physiology.org]

The Glucagonostatic Effect of GLP-1-(9-36): A Comparative Analysis of Preclinical and Clinical Evidence

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of key studies validating the glucagonostatic effect of glucagon-like peptide-1-(9-36) [GLP-1-(9-36)], a major metabolite of the incretin (B1656795) hormone GLP-1. While historically considered inactive, emerging evidence suggests GLP-1-(9-36) plays a significant role in regulating glucagon (B607659) secretion, a critical aspect of glucose homeostasis. This document summarizes quantitative data, details experimental methodologies, and visualizes the proposed signaling pathways to offer an objective overview for research and drug development.

Quantitative Comparison of Glucagonostatic Effects

The following tables summarize the key quantitative findings from pivotal studies investigating the inhibitory effect of GLP-1-(9-36) on glucagon secretion. These studies highlight the potency and conditions under which this effect is observed.

Table 1: In Vitro Studies on Isolated Pancreatic Islets

Study Organism	Peptide	Concentration	Glucose Condition	Inhibition of Glucagon Secretion (%)	IC50	Key Findings & Citations
Mouse	GLP-1-(7-36)	10 pmol/l	1 mmol/l	~50%	2.5 pmol/l	Potent, dose-dependent inhibition of glucagon secretion.[1]
Mouse	GLP-1-(9-36)	10 pmol/l	1 mmol/l	~50%	4 pmol/l	Nearly as potent as GLP-1-(7-36) in inhibiting glucagon secretion.[1]
Mouse	GLP-1-(9-36)	30 pmol/l	1 mmol/l	55%	Not Reported	Significantly inhibited glucagon secretion at low glucose.[1]
Mouse	GLP-1-(9-36)	10 pM	Low Glucose	Potent Inhibition	Not Reported	Inhibited glucagon secretion as potently as GLP-1-(7-36).[2]
Human	GLP-1-(9-36)	10 pM	Low Glucose	48%	Not Reported	Inhibition was almost as strong as that induced by 6 mM glucose (56%).[2]

Table 2: In Vivo and Human Clinical Studies

Study Population	Peptide Administered	Dosage	Key Outcome on Glucagon	Citation
Healthy Humans	GLP-1-(9-36) amide	1.2 pmol·kg⁻¹·min⁻¹	No significant lowering of glucagon levels compared to placebo.[3]	[3]
Healthy Humans	GLP-1-(7-36) amide	1.2 pmol·kg⁻¹·min⁻¹	Significantly lowered glucagon levels compared to placebo.[3]	[3]
Healthy Humans	GLP-1-(9-36)NH₂	Infusion	Did not alter glucose-stimulated insulin (B600854) secretion or glucose metabolism.[4][5]	[4][5]

Experimental Protocols

Understanding the methodologies behind these findings is crucial for interpretation and future research design.

Isolation and Culture of Pancreatic Islets

• Source: Pancreata from mice or human donors are used.

• Isolation Technique: Collagenase digestion of the pancreas followed by purification using a density gradient (e.g., Ficoll).

• Culture Conditions: Isolated islets are typically cultured overnight in a controlled environment (e.g., 37°C, 5% CO₂) in a nutrient-rich medium (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics before experimentation.

Glucagon Secretion Assays

• Static Incubation: Batches of size-matched islets are pre-incubated in a buffer with a basal glucose concentration. They are then incubated with various concentrations of test peptides (GLP-1-(7-36), GLP-1-(9-36)) and glucose for a defined period (e.g., 60 minutes).

• Supernatant Collection: After incubation, the supernatant is collected for hormone measurement.

• Quantification: Glucagon concentrations in the supernatant are measured using a specific radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Data Normalization: Secretion data is often normalized to the islet's DNA or protein content to account for variability in islet size.

Signaling Pathway Analysis

• Pertussis Toxin (PTX) Treatment: To investigate the involvement of Gi/o proteins, islets are pre-treated with PTX, which ADP-ribosylates and inactivates these G-proteins. The effect of GLP-1-(9-36) on glucagon secretion is then compared between PTX-treated and untreated islets.[1]

• GLP-1 Receptor (GLP1R) Inactivation: This is achieved either pharmacologically using a GLP1R antagonist like exendin(9-39) or genetically using islets from GLP1R knockout mice.[1]

• Glucagon Receptor (GCGR) Antagonism: To test the involvement of the glucagon receptor, specific antagonists such as REMD2.59 or L-168049 are used to block the receptor before stimulation with GLP-1-(9-36).[1][6]

• Calcium Imaging: Intracellular calcium concentrations ([Ca²⁺]i) in individual alpha cells are measured using fluorescent Ca²⁺ indicators (e.g., Fura-2). This allows for real-time monitoring of Ca²⁺ influx in response to stimuli.

• Protein Kinase A (PKA) Activity Measurement: PKA activity is assessed to differentiate the signaling pathways of GLP-1-(7-36) and GLP-1-(9-36).[1]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed signaling mechanisms and experimental procedures.

Caption: Proposed signaling pathway for the glucagonostatic effect of GLP-1-(9-36) in pancreatic alpha-cells.

Caption: A generalized experimental workflow for measuring glucagon secretion from isolated pancreatic islets.

Discussion and Future Directions

The presented data strongly suggest that GLP-1-(9-36) has a direct glucagonostatic effect on pancreatic alpha-cells, a finding that challenges the long-held view of this metabolite as inactive. The in vitro evidence is compelling, with multiple studies demonstrating a potent inhibitory effect at physiological concentrations.[1][2] The proposed mechanism, involving the glucagon receptor and a Gi/o protein-mediated pathway, provides a novel framework for understanding the regulation of glucagon secretion.[1][7]

However, the discrepancy between in vitro and in vivo human studies highlights the complexity of glucagon regulation in a physiological context.[3][4][5] Factors such as peptide clearance, interactions with other hormones and neural inputs in vivo may modulate the glucagonostatic effect of GLP-1-(9-36). Further research is warranted to elucidate the physiological relevance of this effect in humans and its potential therapeutic implications.

For drug development professionals, these findings open up new avenues for targeting hyperglucagonemia in metabolic diseases. Developing stable analogs of GLP-1-(9-36) or small molecules that mimic its action on the alpha-cell could represent a novel therapeutic strategy. A deeper understanding of the GLP-1-(9-36)-glucagon receptor interaction will be critical for the rational design of such compounds.

References

• 1. GLP-1 metabolite GLP-1(9–36) is a systemic inhibitor of mouse and human pancreatic islet glucagon secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. journals.physiology.org [journals.physiology.org]
• 4. researchgate.net [researchgate.net]
• 5. Effects of GLP-1-(7-36)NH2, GLP-1-(7-37), and GLP-1- (9-36)NH2 on intravenous glucose tolerance and glucose-induced insulin secretion in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GLP-1 metabolite GLP-1(9-36) is a systemic inhibitor of mouse and human pancreatic islet glucagon secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]

Head-to-Head Comparison of Glucagon-like Peptide-1 (9-36) ELISA Kits

For researchers in the fields of metabolism, diabetes, and endocrinology, accurate quantification of Glucagon-like Peptide-1 (GLP-1) and its metabolites is crucial. The inactive form, GLP-1 (9-36), is the primary circulating metabolite of GLP-1 and its measurement can provide valuable insights into the regulation and degradation of this important incretin (B1656795) hormone. Enzyme-linked immunosorbent assays (ELISAs) are a common method for quantifying GLP-1 (9-36). However, the performance characteristics of commercially available ELISA kits can vary significantly. This guide provides a head-to-head comparison of different GLP-1 (9-36) and Total GLP-1 ELISA kits to aid researchers in selecting the most appropriate kit for their specific needs.

Performance Characteristics of GLP-1 ELISA Kits

The following table summarizes the key performance characteristics of several commercially available GLP-1 ELISA kits. Data has been compiled from manufacturer datasheets and available publications. It is important to note that performance can vary depending on the sample matrix and experimental conditions.

Manufacturer/Kit	Catalog Number	Target Analyte(s)	Assay Range (pmol/L)	Sensitivity (pmol/L)	Sample Type(s)	Sample Volume	Assay Time	Intra-Assay CV (%)	Inter-Assay CV (%)
Merck Millipore Multi Species GLP-1 Total ELISA	EZGLP1T-36K	GLP-1 (7-36) & (9-36)	4.1 - 1000	1.5	Serum, Plasma, Cell Culture Supernatant	20-50 µL	3.5 hours	< 5	< 12
Mercodia Total GLP-1 ELISA	10-1271-01	Amidated GLP-1	0.9 - 940	≤0.65	Serum, EDTA Plasma	25 µL	2h 15 min	-	-
IBL International GLP-1 (9-36/37) ELISA	27785	GLP-1 (9-36) & (9-37)	1.25 - 80	-	Human, Mouse, Rat EDTA Plasma, Cell Culture Supernatant	-	2 x 1h, 1 x 30min	-	-
Eagle Biosciences Total GLP-1 ELISA	GPTHU-E01	GLP-1 (7-36) & (9-36)	2.1 - 54	0.6	EDTA Plasma	100 µL	Overnight	-	-
Crystal Chem Total GLP-1 ELISA	80541	Total GLP-1	1.24 - 300	1.24	Plasma, Culture Media	25 µL	Overnight	< 10	< 10
RayBiotech Total GLP-1 ELISA	EIA-GLP1-1	Total GLP-1	0.1 - 1,000 pg/mL	1.17 pg/mL	Serum, Plasma, Cell Culture Supernatant	-	-	-	-
Arigo Biolaboratories GLP1 (1-36, 7-36, 9-36) ELISA	ARG81361	GLP-1 (1-36, 7-36, 9-36)	-	-	Serum, Plasma (EDTA)	-	-	< 10	-

Cross-Reactivity Data

Specificity is a critical parameter for any immunoassay. The following data, where available, details the cross-reactivity of various kits with related peptides.

Merck Millipore Multi Species GLP-1 Total ELISA (EZGLP1T-36K):

• Specific for GLP-1 (7-36) and (9-36).[1]

• No cross-reactivity with GLP-2, GIP, Glucagon, or Oxyntomodulin.[1]

Mercodia Total GLP-1 ELISA (10-1271-01):

• GLP-1 (9-36) amide: 100%[2]

• GLP-1 (7-36) amide: 93%[2]

• GLP-1 (1-36) amide: 88%[2]

• GLP-1 (1-37), GLP-1 (7-37), Glucagon, GIP, GLP-2, Oxyntomodulin, Glicentin: Not detected.[2]

Yanaihara Institute Total GLP-1-HS ELISA (YK161):

• High specificity to GLP-1(1-36) amide, GLP-1(7-36) amide, and GLP-1(9-36) amide.[3][4]

• Low cross-reactivity to GLP-1(1-37) (9.1%) and GLP-1(7-37) (9.4%).[3]

• No cross-reactivity to rat and human GLP-2, rat Glicentin, human Glucagon, rat/mouse/human GIP (1-42), and rat/human GIP (3-42).[3][4]

Crystal Chem GLP-1 ELISA (81506):

• GLP-1 (7-36) NH2: 100%[5]

• GLP-1 (9-36) NH2: 100%[5]

• GLP-1 (1-36) NH2: 100%[5]

• GIP (1-42), GIP (3-42), Glucagon: < 0.1%[5]

Visualizing the Workflow and Pathway

To better understand the experimental process and the biological context, the following diagrams illustrate a typical ELISA workflow and the GLP-1 signaling pathway.

Caption: A generalized workflow for a sandwich ELISA.

Caption: Simplified pathway of GLP-1 processing and degradation.

Experimental Protocols

While specific protocols vary between manufacturers, the following provides a generalized procedure for a typical sandwich ELISA for Total GLP-1, based on common steps outlined in the product manuals. For detailed instructions, always refer to the manual provided with the specific kit.

I. Reagent Preparation

• Bring all reagents and samples to room temperature before use.

• Reconstitute lyophilized standards and controls with the recommended diluent as specified in the kit manual. Allow for complete dissolution and mix gently.

• Prepare the wash buffer by diluting the concentrated stock solution with deionized water.

• If required, prepare the antibody mixture and enzyme conjugate solutions according to the kit's instructions.

II. Assay Procedure

• Determine the number of microplate wells required for standards, controls, and samples. It is recommended to run all in duplicate.

• Add the appropriate volume of standards, controls, and samples to the designated wells of the antibody-coated microplate.

• Incubate the plate for the time and temperature specified in the manual (e.g., 1.5 to 2.5 hours at room temperature, or overnight at 4°C). An orbital shaker may be required.

• After incubation, wash the wells multiple times with the prepared wash buffer to remove unbound substances. This is a critical step to reduce background noise.

• Add the biotinylated detection antibody to each well and incubate as directed.

• Wash the wells again to remove unbound detection antibody.

• Add the enzyme conjugate (e.g., Streptavidin-HRP) to each well and incubate.

• Perform a final wash to remove the unbound enzyme conjugate.

• Add the substrate solution (e.g., TMB) to each well. A color change will develop in proportion to the amount of GLP-1 bound. Incubate in the dark.

• Stop the enzyme reaction by adding the stop solution. The color will typically change from blue to yellow.

• Read the absorbance of each well on a microplate reader at the specified wavelength (usually 450 nm). A reference wavelength (e.g., 590 nm) may be used for background correction.

III. Data Analysis

• Calculate the average absorbance for each set of duplicate standards, controls, and samples.

• Subtract the average zero standard absorbance from all other readings.

• Generate a standard curve by plotting the mean absorbance for each standard on the y-axis against the concentration on the x-axis. A four-parameter logistic (4-PL) curve fit is often recommended.

• Determine the concentration of GLP-1 in the samples by interpolating their mean absorbance values from the standard curve.

• Multiply the interpolated concentration by the dilution factor if samples were diluted.

Conclusion

The selection of a GLP-1 (9-36) or Total GLP-1 ELISA kit should be based on a careful consideration of the researcher's specific requirements. Factors such as the required sensitivity, the sample type and volume available, and the desired assay throughput time are all important considerations. The cross-reactivity profile of the kit is paramount to ensure the specificity of the measurements. This guide provides a comparative overview of several commercially available kits, but it is highly recommended to review the manufacturer's datasheets and, where possible, independent validation data, before making a final decision. For any given study, it is also advisable to perform in-house validation to ensure the chosen kit performs adequately with the specific samples and experimental conditions.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. mercodia.com [mercodia.com]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. yanaihara-inc.com [yanaihara-inc.com]
• 5. crystalchem.com [crystalchem.com]

A Cross-Species Comparative Analysis of the Physiological Effects of GLP-1 (9-36)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physiological effects of the glucagon-like peptide-1 (GLP-1) metabolite, GLP-1 (9-36), across various species. The information is compiled from experimental data to assist in understanding its therapeutic potential and translational challenges.

Cardiovascular Effects

GLP-1 (9-36) has demonstrated significant cardiovascular effects, primarily characterized by cardioprotection. However, notable species-dependent differences exist in its hemodynamic actions.

Quantitative Data: Cardiovascular Effects

Species	Model	Parameter	Effect of GLP-1 (9-36)	Receptor Dependence	Reference
Dog	Pacing-induced dilated cardiomyopathy	Left Ventricular End-Diastolic Pressure (LVEDP)	↓ from 29 ± 2 to 16 ± 1 mmHg	Not explicitly determined, but effects mimicked GLP-1 (7-36) which is known to have GLP-1R independent actions.	[1][2]
Left Ventricular dP/dt	↑ from 1,336 ± 77 to 2,208 ± 68 mmHg/s	Not explicitly determined, but effects mimicked GLP-1 (7-36) which is known to have GLP-1R independent actions.	[1][2]
Rat	Isolated heart (ischemia/reperfusion)	Left Ventricular Developed Pressure (LVDP)	Improved recovery	GLP-1R independent	[3]
Conscious, healthy	Blood Pressure & Heart Rate	No significant effect	Not applicable	[4]
Mouse	Isolated heart (ischemia/reperfusion)	Infarct Size	↓ by 35%	GLP-1R independent	[5]
Functional Recovery (LVDP)	Improved recovery post-ischemia	GLP-1R independent	[3]
Human	Healthy volunteers and patients with T2DM	Endothelial function (Flow-mediated dilation)	Improved	Likely GLP-1R independent	[6][7]
Obese adults	Coronary Flow Reserve	Under investigation	Under investigation	[8]

Experimental Protocols

Langendorff Isolated Heart Perfusion (Mouse/Rat)

This ex vivo technique assesses the direct effects of GLP-1 (9-36) on cardiac function and response to injury, independent of systemic influences.

• Animal Preparation: Mice or rats are anesthetized, and the hearts are rapidly excised.[9][10]

• Cannulation: The aorta is cannulated on a Langendorff apparatus, and the heart is retrogradely perfused with Krebs-Henseleit buffer at a constant pressure or flow.[9][10]

• Ischemia-Reperfusion Injury: After an equilibration period, global ischemia is induced by stopping the perfusion for a defined period (e.g., 30 minutes).[9]

• Treatment: GLP-1 (9-36) is included in the perfusion buffer during the reperfusion phase (e.g., for the first 60 minutes of a 120-minute reperfusion).[9]

• Data Acquisition: Left ventricular developed pressure (LVDP), heart rate, and coronary flow are continuously monitored. Infarct size can be determined post-experiment using triphenyltetrazolium (B181601) chloride (TTC) staining.[5][9]

Signaling Pathways: Cardiovascular System

The cardioprotective effects of GLP-1 (9-36) are predominantly mediated through GLP-1 receptor-independent pathways, which appear to be conserved across the studied mammalian species.

Caption: GLP-1 (9-36) Cardiovascular Signaling Pathway.

Metabolic Effects

The primary metabolic effect of GLP-1 (9-36) identified to date is the inhibition of glucagon (B607659) secretion, an effect observed in both rodent and human pancreatic islets. However, the systemic effects on glucose homeostasis in humans appear to be modest.

Quantitative Data: Metabolic Effects

Species	Model	Parameter	Effect of GLP-1 (9-36)	Receptor Dependence	Reference
Mouse	Isolated pancreatic islets	Glucagon Secretion (IC50)	4 pmol/L	GLP-1R independent; involves Glucagon Receptor	[11][12]
Human	Isolated pancreatic islets	Glucagon Secretion	Potent inhibition (~50% at 10 pmol/L)	GLP-1R independent; involves Glucagon Receptor	[11][12][13]
Healthy volunteers	Postprandial Glycemia	Modest reduction (~6 mg/dL)	Not fully elucidated in vivo	[14][15][16]
Insulin (B600854) Secretion	No significant effect	Not applicable	[14][15][16][17]
Gastric Emptying	No effect	Not applicable	[14][15][16]

Experimental Protocols

Pancreatic Islet Perifusion (Mouse/Human)

This in vitro method allows for the dynamic measurement of hormone secretion from isolated pancreatic islets in response to various stimuli.

• Islet Isolation: Pancreatic islets are isolated from mouse or human donor pancreata by collagenase digestion and purification.[11][18]

• Perifusion System: A cohort of islets (e.g., 100-200) is placed in a perifusion chamber and continuously supplied with a buffer solution containing different concentrations of glucose and test substances.[18][19]

• Experimental Conditions: Islets are typically perifused with a low glucose concentration to establish a basal secretion rate, followed by stimulation with secretagogues or inhibitors. For GLP-1 (9-36) studies, islets are often exposed to low glucose (to stimulate glucagon release) in the presence of varying concentrations of the peptide.[11][19]

• Sample Collection and Analysis: The perifusate is collected in fractions over time, and the concentration of hormones (e.g., glucagon, insulin) in each fraction is measured by radioimmunoassay (RIA) or ELISA.[18][19]

Signaling Pathways: Glucagonostatic Effect

The inhibition of glucagon secretion by GLP-1 (9-36) is a GLP-1 receptor-independent process that involves the glucagon receptor and the activation of inhibitory G-proteins. This pathway appears to be conserved between mice and humans.

Caption: GLP-1 (9-36) Glucagonostatic Signaling Pathway.

Central Nervous System (CNS) Effects

Research into the CNS effects of GLP-1 (9-36) is an emerging area, with current evidence primarily from rodent models of neurodegenerative diseases. The data suggests neuroprotective and anti-inflammatory roles.

Quantitative Data: CNS Effects

Species	Model	Parameter	Effect of GLP-1 (9-36)	Receptor Dependence	Reference
Mouse	Down Syndrome model (Ts65Dn)	Spatial Memory (Object Location Memory)	Rescued impairment (preference for new location >50%)	Not fully elucidated, potentially GLP-1R-dependent	[20][21]
Fear-associated Memory (Passive Avoidance)	Increased latency to enter dark compartment	Not fully elucidated, potentially GLP-1R-dependent	[20][21]
Alzheimer's Disease model (APP/PS1)	Spatial Learning and Memory (Morris Water Maze)	Rescued deficits (reduced escape latency)	Not fully elucidated	[22][23]
Human	Cellular models (neuroblastoma)	Cell Viability (against glutamate (B1630785) toxicity)	Modest protection at higher doses	GLP-1R, cAMP, PKA, and AMPK mediated	[24]
Microglial cell lines	Inflammatory Cytokines (IL-6, TNF-α)	Significantly reduced	Not fully elucidated	[24]

Experimental Protocols

Morris Water Maze (Mouse)

This widely used behavioral test assesses hippocampal-dependent spatial learning and memory.

• Apparatus: A large circular pool is filled with opaque water, and a small escape platform is hidden just below the water's surface. Visual cues are placed around the room.[25][26]

• Acquisition Phase: Mice are trained over several days to find the hidden platform from different starting locations. The time taken to find the platform (escape latency) is recorded.[22][25]

• Treatment: GLP-1 (9-36) or vehicle is administered to the mice throughout the training period (e.g., via continuous infusion).[22]

• Probe Trial: After the acquisition phase, the platform is removed, and the mouse is allowed to swim freely for a set time. The time spent in the target quadrant (where the platform was located) is measured as an indicator of spatial memory.[22][25]

Signaling Pathways: Central Nervous System

The neuroprotective effects of GLP-1 (9-36) in cellular models appear to be mediated through the canonical GLP-1 receptor and downstream signaling molecules, although the in vivo mechanisms in different species are still under investigation.

Caption: Putative GLP-1 (9-36) CNS Signaling Pathway.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Frontiers | Cardiovascular Benefits of Native GLP-1 and its Metabolites: An Indicator for GLP-1-Therapy Strategies [frontiersin.org]
• 4. Possible involvement of GLP-1(9–36) in the regional haemodynamic effects of GLP-1(7–36) in conscious rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. GLP-1 Receptor Agonists and Cardiovascular Disease in Patients with Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. glucagon.com [glucagon.com]
• 10. Chronic Glucagon-like Peptide-1 (GLP-1) Infusion Sustains LV Systolic Function and Prolongs Survival in the Spontaneously Hypertensive Heart Failure Prone Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GLP-1 metabolite GLP-1(9–36) is a systemic inhibitor of mouse and human pancreatic islet glucagon secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. GLP-1 metabolite GLP-1(9-36) is a systemic inhibitor of mouse and human pancreatic islet glucagon secretion. — SCNi [scni.ox.ac.uk]
• 13. diabetologia-journal.org [diabetologia-journal.org]
• 14. journals.physiology.org [journals.physiology.org]
• 15. researchgate.net [researchgate.net]
• 16. [PDF] The glucagon-like peptide-1 metabolite GLP-1-(9-36) amide reduces postprandial glycemia independently of gastric emptying and insulin secretion in humans. | Semantic Scholar [semanticscholar.org]
• 17. academic.oup.com [academic.oup.com]
• 18. pnas.org [pnas.org]
• 19. Detailed protocol for evaluation of dynamic perifusion of human islets to assess β-cell function - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Glucagon-Like Peptide-1 Cleavage Product Improves Cognitive Function in a Mouse Model of Down Syndrome | eNeuro [eneuro.org]
• 21. Glucagon-Like Peptide-1 Cleavage Product Improves Cognitive Function in a Mouse Model of Down Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Glucagon-Like Peptide-1 Cleavage Product GLP-1(9-36) Amide Rescues Synaptic Plasticity and Memory Deficits in Alzheimer's Disease Model Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. The metabolite GLP-1 (9–36) is neuroprotective and anti-inflammatory in cellular models of neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 25. The Diabetes Drug Liraglutide Prevents Degenerative Processes in a Mouse Model of Alzheimer's Disease | Journal of Neuroscience [jneurosci.org]
• 26. mmpc.org [mmpc.org]

Unveiling the Therapeutic Promise of GLP-1-(9-36): A Comparative Guide for Disease Models

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Glucagon-like peptide-1-(9-36) (GLP-1-(9-36)) performance against its parent molecule, GLP-1-(7-36), and other alternatives in various disease models. The data presented herein, supported by detailed experimental protocols and signaling pathway diagrams, illuminates the therapeutic potential of this often-overlooked metabolite.

Once considered an inactive degradation product of GLP-1-(7-36), recent studies have revealed that GLP-1-(9-36) possesses distinct biological activities with significant therapeutic implications.[1][2] This metabolite demonstrates notable neuroprotective, cardioprotective, and anti-inflammatory effects, often acting through signaling pathways independent of the canonical GLP-1 receptor (GLP-1R).[1][3][4][5] This guide synthesizes key experimental findings to validate its potential in preclinical disease models.

Comparative Efficacy in Neurodegenerative Disease Models

GLP-1-(9-36) has shown promise in cellular and animal models of neurodegenerative diseases like Alzheimer's and Parkinson's disease. Its neuroprotective effects are attributed to its ability to mitigate oxidative stress, reduce neuroinflammation, and support synaptic plasticity.[1][2][6][7]

Quantitative Data Summary: Neuroprotection

Disease Model	Alternative(s)	Key Parameter	GLP-1-(9-36) Effect	Alternative(s) Effect	Reference
Glutamate-induced excitotoxicity in SH-SY5Y cells	-	Cell Viability	Dose-dependent protection (at 1, 10, 100, 1000 nM)	-	[1]
H₂O₂-induced oxidative stress in SH-SY5Y cells	-	Cell Viability	Significant protection at 1, 10, 100, and 1000 nM	-	[1]
LPS-induced inflammation in microglial cells	-	TNF-α levels	Significant reduction	-	[1][2]
LPS-induced inflammation in microglial cells	-	IL-6 levels	Significant reduction	-	[1][2]
Aβ-induced impairment of LTP in hippocampal slices	-	Long-Term Potentiation (LTP)	Prevented impairment	-	[7]
APP/PS1 mouse model of Alzheimer's Disease	-	Hippocampal LTP	Reversed impairments	-	[7]
Ts65Dn mouse model of Down Syndrome	Saline Control	Long-Term Potentiation (LTP)	Significantly rescued impaired LTP	No rescue	[6]

Experimental Protocol: In Vitro Neuroprotection Assay

Objective: To assess the neuroprotective effect of GLP-1-(9-36) against glutamate-induced excitotoxicity in SH-SY5Y human neuroblastoma cells.

Methodology:

• Cell Culture: SH-SY5Y cells are cultured in standard medium until they reach a suitable confluency.

• Pre-treatment: Cells are pre-treated with varying concentrations of GLP-1-(9-36) (e.g., 1, 10, 100, 1000 nM) for 2 hours.

• Induction of Excitotoxicity: Following pre-treatment, cells are challenged with glutamate (B1630785) (e.g., 100 mM or 150 mM) for 24 hours to induce cell death.

• Assessment of Cell Viability: Cell viability is quantified using a standard MTS assay, which measures the metabolic activity of living cells.

• Data Analysis: The viability of GLP-1-(9-36)-treated cells is compared to that of cells treated with glutamate alone to determine the extent of neuroprotection.

Comparative Efficacy in Cardiovascular Disease Models

GLP-1-(9-36) exhibits significant cardioprotective effects in models of myocardial infarction and ischemia-reperfusion injury. These effects are often mediated through GLP-1R-independent pathways, distinguishing it from GLP-1-(7-36) and GLP-1R agonists like exendin-4.[3][4][8][9]

Quantitative Data Summary: Cardioprotection

Disease Model	Alternative(s)	Key Parameter	GLP-1-(9-36) Effect	Alternative(s) Effect	Reference
Ischemia-Reperfusion in isolated mouse hearts	Exendin-4	Infarct Size	42.8 ± 7.2%	29.8 ± 4.8%	[8]
Ischemia-Reperfusion in isolated mouse hearts	Exendin-4	LVDP Recovery	58.1 ± 4.6%	63.1 ± 4.7%	[8][9]
Ischemia-Reperfusion in isolated rat hearts	GLP-1-(7-36)	Infarct Size	Significant reduction	Significant reduction	[10]
Post-myocardial infarction remodeling in mice	Vehicle Control	Diastolic Dysfunction (E/A ratio)	Improved	No improvement	[11]
Post-myocardial infarction remodeling in mice	Vehicle Control	Macrophage Infiltration (F4/80+)	Reduced	No reduction	[11]

Experimental Protocol: Ex Vivo Cardioprotection Assay (Langendorff)

Objective: To evaluate the cardioprotective effect of GLP-1-(9-36) against ischemia-reperfusion injury in an isolated heart model.

Methodology:

• Heart Isolation: Hearts are isolated from rodents (e.g., mice or rats) and mounted on a Langendorff apparatus.

• Perfusion: The hearts are perfused with Krebs-Henseleit buffer under constant pressure.

• Equilibration: Hearts are allowed to equilibrate for a period (e.g., 20 minutes).

• Ischemia: Global ischemia is induced by stopping the perfusion for a defined duration (e.g., 30 minutes).

• Reperfusion and Treatment: Reperfusion is initiated, and GLP-1-(9-36) or a comparator (e.g., exendin-4) is added to the perfusate for a specific period (e.g., the first 60 minutes of 120 minutes of reperfusion).

• Functional Assessment: Hemodynamic parameters such as Left Ventricular Developed Pressure (LVDP) and heart rate are continuously monitored.

• Infarct Size Measurement: At the end of reperfusion, the heart is sectioned and stained with triphenyltetrazolium (B181601) chloride (TTC) to differentiate between viable (red) and infarcted (white) tissue.

• Data Analysis: Functional recovery and infarct size in the GLP-1-(9-36) treated group are compared to the control and other treatment groups.[9]

Signaling Pathways of GLP-1-(9-36)

A key differentiator for GLP-1-(9-36) is its ability to signal through pathways distinct from the classical GLP-1R, which has low affinity for this metabolite.[1] Evidence suggests the involvement of alternative receptors and downstream effectors.

GLP-1R-Independent Signaling

In various cell types, the effects of GLP-1-(9-36) are not blocked by GLP-1R antagonists and are observed in GLP-1R knockout models, indicating a GLP-1R-independent mechanism.[4][8] This pathway is often associated with the activation of pro-survival kinases.

GLP-1R-Dependent Signaling

While having a much lower affinity for the GLP-1R compared to GLP-1-(7-36), at higher concentrations, GLP-1-(9-36) can elicit signaling through the canonical GLP-1R in certain cell types, leading to an increase in intracellular cAMP and subsequent activation of PKA and AMPK.[1][2]

References

• 1. The metabolite GLP-1 (9–36) is neuroprotective and anti-inflammatory in cellular models of neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The metabolite GLP-1 (9-36) is neuroprotective and anti-inflammatory in cellular models of neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Glucagon-Like Peptide-1: A Promising Agent for Cardioprotection During Myocardial Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Glucagon-Like Peptide-1 Cleavage Product Improves Cognitive Function in a Mouse Model of Down Syndrome | eNeuro [eneuro.org]
• 7. Glucagon-Like Peptide-1 Cleavage Product GLP-1(9-36) Amide Rescues Synaptic Plasticity and Memory Deficits in Alzheimer's Disease Model Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. glucagon.com [glucagon.com]
• 9. academic.oup.com [academic.oup.com]
• 10. diabetesjournals.org [diabetesjournals.org]
• 11. Metabolically-inactive glucagon-like peptide-1(9–36)amide confers selective protective actions against post-myocardial infarction remodelling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to GLP-1-(9-36) and Other GLP-1 Metabolites in Functional Assays

For Researchers, Scientists, and Drug Development Professionals

Glucagon-like peptide-1 (GLP-1) is a critical incretin (B1656795) hormone in glucose homeostasis, primarily through its active forms, GLP-1-(7-36) amide and GLP-1-(7-37). However, rapid degradation by dipeptidyl peptidase-4 (DPP-4) yields the N-terminally truncated metabolite GLP-1-(9-36), the predominant circulating form of GLP-1.[1] Initially considered inactive, a growing body of evidence now suggests that GLP-1-(9-36) and other metabolites possess distinct biological activities. This guide provides a comprehensive comparison of GLP-1-(9-36) and other key GLP-1 metabolites in various functional assays, supported by experimental data and detailed methodologies.

Quantitative Comparison of GLP-1 Metabolites in Functional Assays

The functional characteristics of GLP-1 metabolites are most clearly delineated by examining their performance in key biological assays. The following tables summarize the quantitative data on receptor binding, cAMP production, and their effects on insulin (B600854) and glucagon (B607659) secretion.

Table 1: GLP-1 Receptor Binding Affinity

Peptide	Cell Line	Assay Type	IC50 / Ki	Fold Change vs. Active Form
GLP-1-(7-36) amide	CHO cells expressing rGLP-1R	Competitive Binding	~0.37 nM (IC50)	-
GLP-1-(9-36) amide	CHO cells expressing rGLP-1R	Competitive Binding	~34.8 nM (94-fold reduced affinity)	↑ 94-fold
GLP-1-(7-37)	Not Specified	Not Specified	Equiponent to GLP-1-(7-36) amide	~1
GLP-1-(9-37)	Not Specified	Not Specified	Low affinity for GLP-1R	Significantly Increased

Table 2: cAMP Production

Peptide	Cell Line	EC50	Fold Change vs. Active Form	Emax (% of Active Form)
GLP-1-(7-36) amide	HEK-293 cells with hGLP-1R	~4.7 nM	-	100%
GLP-1-(9-36) amide	HEK-293 cells with hGLP-1R	~1.12 µM	↑ ~238-fold	Weak partial agonist
GLP-1-(7-37)	Not Specified	Equiponent to GLP-1-(7-36) amide	~1	100%
GLP-1-(9-37)	Not Specified	Inactive	No significant activity	~0%

Table 3: Insulin Secretion

Peptide	Model System	Effect	Potency (if applicable)
GLP-1-(7-36) amide	Healthy Humans	Potent stimulation of glucose-induced insulin secretion	-
GLP-1-(9-36) amide	Healthy Humans	No significant effect on insulin secretion[1][2]	-
GLP-1-(7-37)	Healthy Humans	Potent stimulation of glucose-induced insulin secretion[1][2]	-
GLP-1-(9-37)	Not specified	Lacks insulin-stimulating activity	-

Table 4: Glucagon Secretion

Peptide	Model System	IC50	Fold Change vs. Active Form
GLP-1-(7-36) amide	Isolated Mouse Islets	~2.5 pM	-
GLP-1-(9-36) amide	Isolated Mouse Islets	~4.0 pM	↑ ~1.6-fold
GLP-1-(7-37)	Not Specified	Potent inhibition	-
GLP-1-(9-37)	Not specified	Inactive	No significant activity

Table 5: Cardiovascular Effects

Peptide	Model System	Effect	Potency (EC50/IC50)	Receptor Dependence
GLP-1-(7-36) amide	Isolated Mouse Hearts	Cardioprotective (pretreatment)	Not specified	GLP-1R Dependent
GLP-1-(9-36) amide	Isolated Mouse Hearts	Cardioprotective (post-treatment)	Not specified	GLP-1R Independent
GLP-1-(7-36) amide	Mesenteric Arteries	Vasodilation	~3.8 pM	GLP-1R Independent (via conversion to 9-36)
GLP-1-(9-36) amide	Mesenteric Arteries	Vasodilation	~10 pM	GLP-1R Independent

Signaling Pathways

The differential effects of GLP-1-(7-36) and GLP-1-(9-36) can be attributed to their distinct engagement of downstream signaling pathways.

Figure 1. Signaling pathways of GLP-1-(7-36) and GLP-1-(9-36).

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of functional assay data.

Competitive Radioligand Binding Assay

This assay determines the binding affinity of GLP-1 metabolites to the GLP-1 receptor.

• Cell Culture and Membrane Preparation:

  • Culture Chinese Hamster Ovary (CHO) cells stably expressing the human GLP-1 receptor (hGLP-1R) in appropriate media.

  • Harvest cells and homogenize in a lysis buffer (e.g., Tris-HCl with protease inhibitors).

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in a binding buffer (e.g., Tris-HCl, MgCl2, BSA).

• Binding Assay:

  • In a 96-well plate, add a fixed concentration of a radiolabeled GLP-1 analog (e.g., ¹²⁵I-GLP-1-(7-36)).

  • Add increasing concentrations of the unlabeled competitor peptides (GLP-1-(7-36), GLP-1-(9-36), etc.).

  • Add the prepared cell membranes to initiate the binding reaction.

  • Incubate at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

  • Terminate the reaction by rapid filtration through a glass fiber filter, washing with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a gamma counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

cAMP Functional Assay

This assay measures the ability of GLP-1 metabolites to stimulate intracellular cyclic AMP (cAMP) production, a key second messenger in GLP-1 receptor signaling.

• Cell Culture:

  • Plate HEK-293 cells expressing the hGLP-1R in a 96-well plate and culture overnight.

• cAMP Assay:

  • Wash the cells with a serum-free medium.

  • Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Add increasing concentrations of the GLP-1 peptides to the wells.

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

  • Lyse the cells and measure the intracellular cAMP concentration using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the peptide concentration.

  • Determine the EC50 value (the concentration of peptide that produces 50% of the maximal response) and the Emax (the maximum response) using a sigmoidal dose-response curve fit.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This assay assesses the effect of GLP-1 metabolites on insulin secretion from pancreatic beta-cells in the presence of glucose.

Figure 2. Experimental workflow for a GSIS assay.

• Islet Isolation and Culture:

  • Isolate pancreatic islets from mice or rats by collagenase digestion.

  • Culture the isolated islets overnight in a suitable culture medium.

• GSIS Assay:

  • Pre-incubate the islets in a low-glucose buffer (e.g., 2.8 mM glucose) for 1-2 hours to establish a basal insulin secretion rate.

  • Incubate the islets with a high-glucose buffer (e.g., 16.7 mM glucose) in the presence or absence of various concentrations of GLP-1 peptides for a defined period (e.g., 60 minutes).

  • Collect the supernatant.

• Insulin Measurement:

  • Measure the insulin concentration in the collected supernatant using an ELISA or radioimmunoassay (RIA) kit.

• Data Analysis:

  • Normalize the insulin secretion to the islet number or protein content.

  • Compare the insulin secretion in the presence of GLP-1 peptides to the control (high glucose alone).

Cardiomyocyte Contractility Assay

This assay evaluates the direct effects of GLP-1 metabolites on the contractile function of cardiomyocytes.

• Cardiomyocyte Isolation and Culture:

  • Isolate ventricular cardiomyocytes from adult rats or mice.

  • Plate the isolated cardiomyocytes on laminin-coated dishes or coverslips.

• Contractility Measurement:

  • Mount the dish or coverslip on the stage of an inverted microscope equipped with a video-based edge-detection system.

  • Perfuse the cells with a buffer containing the GLP-1 peptides at various concentrations.

  • Electrically stimulate the cardiomyocytes at a fixed frequency (e.g., 1 Hz).

  • Record the changes in cell length (sarcomere shortening) and the velocity of shortening and relaxation.

• Data Analysis:

  • Quantify the amplitude of cell shortening, and the maximal rates of shortening (+dL/dt) and relengthening (-dL/dt).

  • Compare the contractile parameters in the presence of GLP-1 peptides to the baseline values.

Conclusion

The functional landscape of GLP-1 extends beyond its intact, active forms. The primary metabolite, GLP-1-(9-36), while largely inactive at the classical GLP-1 receptor for insulin secretion, exhibits potent glucagonostatic effects and significant cardiovascular activities through distinct, often GLP-1 receptor-independent, pathways. Other metabolites, such as those generated from C-terminal cleavage, are also emerging as biologically active molecules. A comprehensive understanding of the functional profiles of these various GLP-1 metabolites is essential for the rational design and development of novel therapeutics for metabolic and cardiovascular diseases. The data and protocols presented in this guide offer a foundational resource for researchers in this dynamic field.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of GLP-1-(7-36)NH2, GLP-1-(7-37), and GLP-1- (9-36)NH2 on intravenous glucose tolerance and glucose-induced insulin secretion in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of GLP-1 (9-36): A Guide for Laboratory Professionals

Essential safety and logistical information for the handling and disposal of GLP-1 (9-36) in a research setting. This guide provides procedural, step-by-step guidance to ensure the safety of laboratory personnel and compliance with standard protocols. While some safety data sheets (SDS) may classify GLP-1 (9-36) as non-hazardous, it is prudent to handle all research-grade peptides with a high degree of caution and to follow institutional and local regulations for chemical waste.[1]

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is critical to adhere to standard laboratory safety practices. The primary approach to handling research peptides is to prevent exposure and contamination.

Personal Protective Equipment (PPE): The use of appropriate PPE is mandatory when handling GLP-1 (9-36) to minimize the risk of accidental exposure.[2]

• Gloves: Wear chemical-resistant gloves, such as nitrile gloves.[2][3]

• Eye Protection: Safety goggles or a face shield are essential to protect against splashes.[2][3]

• Lab Coat: A buttoned lab coat should be worn to protect skin and clothing.[2][3]

• Respiratory Protection: When working with lyophilized powder, which can become airborne, use a fume hood or biosafety cabinet to prevent inhalation.[2]

Handling and Storage:

• Designated Area: Handle peptides in a designated, clean, and organized laboratory area.[2]

• SDS Review: Always review the Safety Data Sheet (SDS) for the specific compound before use.[2]

• Storage: Store lyophilized peptides at -20°C or -80°C in a cool, dry, and dark place.[4][5] Reconstituted solutions should be stored under refrigeration and aliquoted to avoid repeated freeze-thaw cycles.[2]

• Labeling: All containers must be clearly labeled with the peptide name, concentration, preparation date, and a "Research Use Only" warning.[2][4]

Step-by-Step Disposal Procedures

The proper disposal method for GLP-1 (9-36) waste depends on its form (liquid or solid) and the specific guidelines of your institution. Never dispose of peptides in the regular trash or down the drain.[2][4]

Liquid Waste Disposal

For liquid waste containing GLP-1 (9-36), such as unused solutions and contaminated buffers, a chemical inactivation step is recommended as an added layer of safety.[6]

• Inactivation: The most common method for peptide inactivation is hydrolysis, which breaks the peptide bonds. This can be achieved using a strong acid or base.[6]

  • In a designated chemical fume hood, carefully add the liquid peptide waste to an inactivation solution. A common ratio is 1 part waste to 10 parts inactivation solution.[3]

  • Acid Hydrolysis: Add 1 M Hydrochloric Acid (HCl) to the peptide solution and allow it to stand for a minimum of 24 hours in a sealed, labeled container.[6]

  • Base Hydrolysis: Alternatively, add 1 M Sodium Hydroxide (NaOH) and let it stand for at least 24 hours in a sealed, labeled container.[6] A 10% bleach solution can also be effective.[3]

• Neutralization: After the inactivation period, neutralize the solution to a pH between 5.5 and 9.0.[3] For acidic solutions, slowly add a base like sodium bicarbonate. For basic solutions, add a weak acid.[3][6]

• Final Disposal: Once neutralized, consult your institution's Environmental Health & Safety (EHS) department. Some neutralized solutions may be permissible for drain disposal with copious amounts of water, but this must be verified to ensure compliance with local wastewater regulations.[3] Otherwise, it should be collected as hazardous chemical waste.

Solid Waste Disposal

Solid waste contaminated with GLP-1 (9-36) includes items like pipette tips, gloves, vials, and lab paper.

• Segregation: Collect all contaminated solid waste in a dedicated, clearly labeled, and leak-proof hazardous waste container.[2][3]

• Storage: Store the sealed container in a designated hazardous waste accumulation area.

• Disposal: Arrange for the pickup and disposal of the hazardous waste through your institution's certified hazardous waste management service.[3]

Quantitative Data for Decontamination

The following table provides general quantitative parameters for common chemical decontamination methods for peptide toxins. Note that this information is not specific to GLP-1 (9-36) but serves as a general guideline.

Decontamination Method	Reagent Concentration	Contact Time	Notes
Chemical Hydrolysis
Acid Hydrolysis	1 M Hydrochloric Acid (HCl)	Minimum 24 hours[6]	Effective for breaking peptide bonds.[6]
Base Hydrolysis	1 M Sodium Hydroxide (NaOH)	Minimum 24 hours[6]	Also effective for peptide degradation.[6]
Oxidation
Sodium Hypochlorite	0.5-1.0% final concentration (10% bleach solution)[3]	Minimum 20-60 minutes[3]	Broadly effective but may be corrosive to some surfaces.[3]
Neutralization
Final pH for Aqueous Waste	pH 5.5 - 9.0[3]	Not Applicable	Generally required for disposal into institutional waste streams.[3]

Experimental Protocols

The disposal procedures outlined above are based on standard laboratory practices for handling peptide waste. Specific experimental protocols involving GLP-1 (9-36) will vary, but the principles of waste segregation and proper disposal remain constant. Always prepare a disposal plan before beginning any experiment.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of GLP-1 (9-36) waste.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. peptide24.store [peptide24.store]
• 3. benchchem.com [benchchem.com]
• 4. intelligenthq.com [intelligenthq.com]
• 5. maxedoutcompounds.com [maxedoutcompounds.com]
• 6. benchchem.com [benchchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling GLP-1-(9-36)

For researchers and scientists in the dynamic field of drug development, the safe handling of peptides like Glucagon-like peptide-1-(9-36) is paramount. This guide provides essential safety protocols and logistical plans to ensure the integrity of your research and the safety of laboratory personnel. While GLP-1-(9-36) itself is not classified as a hazardous substance, it is often supplied in solutions containing preservatives that may be hazardous. Therefore, adherence to standard laboratory safety procedures is crucial.

Personal Protective Equipment (PPE): Your First Line of Defense

When working with GLP-1-(9-36), a comprehensive approach to personal protection is necessary to minimize exposure and prevent contamination. The following personal protective equipment is recommended:

PPE Category	Item	Specifications and Use
Eye Protection	Safety Goggles	Should be worn to protect against dust particles or splashes of solutions.
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves are suitable for preventing skin contact.
Body Protection	Lab Coat	A standard laboratory coat should be worn to protect clothing and skin.
Respiratory Protection	Respirator	Recommended when handling the lyophilized powder to avoid the inhalation of dust. Work in a well-ventilated area to minimize inhalation risk.[1]

Operational Plan: From Receipt to Disposal

A clear and systematic operational plan is critical for maintaining the integrity of GLP-1-(9-36) and ensuring a safe laboratory environment.

Receiving and Storage:

• Upon receipt, visually inspect the packaging for any signs of damage.

• Store the lyophilized peptide at -20°C to -80°C, as recommended by the supplier, to prevent degradation.[2]

• Reconstituted solutions should be stored at -20°C for up to one month.[3] It is best to aliquot the peptide solution to avoid repeated freeze-thaw cycles.[1]

Handling and Preparation:

• Preparation: Before handling, ensure the designated work area, such as a chemical fume hood or a specific benchtop, is clean and uncluttered.

• Personal Protective Equipment: Always wear the appropriate PPE, including a lab coat, safety goggles, and gloves.[1]

• Weighing: When weighing the lyophilized powder, do so in a designated area and take care to avoid creating dust.[1]

• Reconstitution: Slowly add the appropriate solvent to the vial. Securely cap the vial before mixing to dissolve the peptide.

• Clean-up: After handling, thoroughly wipe down all surfaces and equipment with a suitable cleaning agent.

Emergency Procedures: Spills and Exposure

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Spill Cleanup:

• Small Spills: For small liquid spills, use an inert absorbent material to contain the spill. For solid spills, carefully sweep the material to avoid generating dust.

• Large Spills: In the event of a large spill, evacuate the area and follow your institution's emergency procedures.

• Decontamination: Following a spill, decontaminate the area and thoroughly wash the site.

First Aid Measures:

The following first aid measures are recommended in case of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air and allow them to rest. If breathing is difficult, administer oxygen.
Skin Contact	Remove any contaminated clothing. Wash the affected area thoroughly with soap and water.
Eye Contact	Immediately rinse the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.
Ingestion	Rinse the mouth and throat with water. Do not induce vomiting.

In all cases of significant exposure, seek immediate medical attention.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of GLP-1-(9-36) and any contaminated materials is essential to protect personnel and the environment.

• Waste Collection: All waste materials, including unused peptide (in solid or solution form), contaminated pipette tips, gloves, and empty vials, should be collected in a clearly labeled waste container designated for chemical waste.[1][4]

• Container Sealing: Securely seal the waste container to prevent any leakage.

• Institutional Protocols: Follow your institution's Environmental Health & Safety (EHS) guidelines for the final disposal of chemical waste.[3][4] Never dispose of peptide waste in the regular trash or down the drain.[3]

Visualizing Safety Protocols

To further clarify the procedural workflows for handling GLP-1-(9-36), the following diagrams illustrate the standard operating procedure and emergency response for a spill.

Caption: Workflow for the safe handling of GLP-1-(9-36).

Caption: Flowchart for responding to a GLP-1-(9-36) spill.

References

• 1. benchchem.com [benchchem.com]
• 2. cosmicpeptides.com [cosmicpeptides.com]
• 3. peptide24.store [peptide24.store]
• 4. benchchem.com [benchchem.com]